Biotin-4-Fluorescein

Core Science & Biosynthesis

A Technical Guide to Biotin-4-Fluorescein: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Biotin-4-Fluorescein, a versatile fluorescent probe crucial for a variety of biochemical and cellular assays. We will explore its fundamental properties, detail its application in quantifying biotin-binding sites, and provide comprehensive experimental protocols for its use in key research applications, including its role in drug development through techniques like flow cytometry.

Core Properties of Biotin-4-Fluorescein

Biotin-4-Fluorescein is a bioconjugate that chemically links biotin (B1667282), a vitamin with an exceptionally high affinity for avidin (B1170675) and streptavidin, to fluorescein (B123965), a widely used fluorescent dye. This dual nature makes it an invaluable tool for detecting and quantifying the avidin-streptavidin-biotin interaction.

Data Presentation: Quantitative and Qualitative Properties

The key physicochemical and spectroscopic properties of Biotin-4-Fluorescein are summarized below for easy reference.

Property	Value	References
Molecular Weight	644.69 g/mol	[1][2]
Molecular Formula	C₃₃H₃₂N₄O₈S	[1][3][4]
CAS Number	1032732-74-3	[1][3][4]
Appearance	Yellow to orange solid powder	[4][5]
Solubility	Soluble in DMSO and buffers with pH > 7	[4]
Excitation Wavelength (λex)	~494 nm	[4]
Emission Wavelength (λem)	~523 nm	[4]
Storage Conditions	Store at -20°C to -35°C, protected from light	[3][4]

Principle and Application: The Avidin/Streptavidin Fluorescence Quenching Assay

A primary application of Biotin-4-Fluorescein is in homogeneous fluorescence assays to determine the concentration of avidin, streptavidin, or biotin itself.[6] The principle is based on the phenomenon that the fluorescence of the fluorescein moiety is significantly quenched upon the binding of the biotin moiety to avidin or streptavidin.[2][5] This quenching is highly specific and proportional to the number of available biotin-binding sites.

When all binding sites on the avidin/streptavidin molecules in a sample are saturated, any additional Biotin-4-Fluorescein added to the solution will remain free, leading to a sharp increase in fluorescence.[6] The point of inflection in a titration curve indicates the saturation point, allowing for precise quantification.

Caption: Mechanism of the Biotin-4-Fluorescein quenching assay.

Experimental Protocol: Titration Assay for Avidin Quantification

This protocol describes how to determine the concentration of functional avidin in a sample.

1. Materials and Reagents:

• Biotin-4-Fluorescein (B4F) stock solution (e.g., 1 mM in DMSO).

• Working solution of B4F (e.g., ~1-2 µM in an appropriate buffer like PBS, pH > 7).

• Avidin solution of unknown concentration.

• Assay Buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

• Fluorometer or fluorescence plate reader capable of measuring at λex/λem = 494/523 nm.

• Precision micropipettes.

2. Method:

• Preparation: Prepare a working solution of B4F by diluting the stock solution in the assay buffer. The exact concentration does not need to be known initially, as it will be calibrated.

• Sample Setup: In a fluorometer cuvette or a well of a microplate, add a known volume of the avidin sample and dilute with the assay buffer to a final volume suitable for the instrument.

• Titration:

  • Measure the initial fluorescence of the avidin solution (this will be the baseline).

  • Add small, precise aliquots (e.g., 1-5 µL) of the B4F working solution to the avidin sample.

  • After each addition, mix gently and allow the binding to equilibrate (typically 30-60 seconds).

  • Measure the fluorescence intensity.

• Data Collection: Continue adding B4F and measuring fluorescence until the intensity begins to increase sharply and linearly with each addition. This indicates that all biotin-binding sites on the avidin are saturated.

• Data Analysis:

  • Plot the fluorescence intensity (Y-axis) against the volume of B4F added (X-axis).

  • The plot will show an initial low-fluorescence phase (quenching) followed by a steep linear increase.

  • Determine the equivalence point by finding the intersection of the two linear portions of the curve. This volume represents the amount of B4F required to saturate the avidin.

  • The concentration of functional avidin binding sites can then be calculated based on the calibrated concentration of the B4F solution and the volume of the avidin sample.[7][8]

Application in Drug Development: Flow Cytometry

In drug development and cell biology, Biotin-4-Fluorescein is integral to indirect detection methods in flow cytometry. While fluorescently labeled streptavidin is more commonly used to detect biotinylated antibodies, the principles of the biotin-avidin interaction are central. Biotin-4-Fluorescein is used to quantify the number of biotin binding sites on streptavidin-conjugated quantum dots or other nanostructures used for cell targeting and imaging.[9] This ensures the quality and consistency of these critical reagents.

The general workflow involves labeling cell surface proteins with a biotinylated primary antibody or ligand. Subsequently, a fluorescently labeled avidin or streptavidin conjugate is used for detection and quantification by the flow cytometer.

Caption: Experimental workflow for indirect immunofluorescent staining.

Experimental Protocol: Indirect Immunofluorescent Staining for Flow Cytometry

This protocol provides a framework for detecting a cell surface protein using a biotinylated primary antibody and a streptavidin-fluorophore conjugate.

1. Materials and Reagents:

• Single-cell suspension (1-5 x 10⁶ cells/mL).

• Flow Cytometry Staining Buffer (FACS Buffer, e.g., PBS with 1-2% BSA).

• Biotinylated primary antibody specific to the target of interest.

• Fluorophore-conjugated Streptavidin (e.g., Streptavidin-PE, Streptavidin-APC).

• Fc Receptor blocking solution (optional, to reduce non-specific binding).

• Viability dye (e.g., 7-AAD, Propidium Iodide).[10]

• Flow cytometry tubes.

2. Method:

• Cell Preparation: Prepare a single-cell suspension from cultured cells or tissues.[11] Adjust the cell concentration to 1-5 x 10⁶ cells/mL in cold FACS buffer. Aliquot 100 µL of the cell suspension into each flow cytometry tube.[10]

• Fc Receptor Blocking (Optional): If working with immune cells, add an Fc blocking reagent and incubate according to the manufacturer's instructions to prevent non-specific antibody binding.

• Primary Antibody Staining: Add the optimal concentration of the biotinylated primary antibody to the cells. Incubate for 30-60 minutes at 4°C, protected from light.[10]

• Washing: Add 2 mL of cold FACS buffer to each tube, centrifuge at 300-400 x g for 5 minutes, and carefully aspirate the supernatant. Repeat this wash step once to remove unbound primary antibody.[10]

• Secondary Staining: Resuspend the cell pellet in 100 µL of cold FACS buffer containing the pre-titrated optimal concentration of the fluorophore-conjugated streptavidin. Incubate for 20-30 minutes at 4°C, protected from light.[10]

• Final Wash: Repeat the wash step as described in step 4, twice.

• Viability Staining: Resuspend the final cell pellet in 300-500 µL of cold FACS buffer. Just before analysis, add a viability dye according to the manufacturer's protocol to enable exclusion of dead cells from the analysis.[10]

• Data Acquisition: Acquire the samples on a flow cytometer equipped with the appropriate lasers and filters for the chosen fluorophore.

This technical guide provides a foundational understanding of Biotin-4-Fluorescein for professionals in research and drug development. Its unique properties make it an indispensable tool for highly specific and sensitive detection and quantification in a wide array of biological applications.

References

• 1. polyorginc.com [polyorginc.com]
• 2. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 3. Biotin-4-Fluorescein, 1032732-74-3 | BroadPharm [broadpharm.com]
• 4. biotium.com [biotium.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Biotin-4-fluorescein based fluorescence quenching assay for determination of biotin binding capacity of streptavidin conjugated quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. research.pasteur.fr [research.pasteur.fr]

Biotin-4-Fluorescein: A Comprehensive Technical Guide to its Spectral Properties and Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Biotin-4-fluorescein is a widely utilized fluorescent probe that covalently links biotin (B1667282) to a fluorescein (B123965) moiety. This bifunctional molecule is an indispensable tool in a multitude of biochemical and cellular assays, leveraging the high-affinity interaction between biotin and streptavidin or avidin (B1170675) for specific labeling and detection. Its fluorescent properties make it particularly valuable for applications in fluorescence microscopy, flow cytometry, and immunoassays. This guide provides a detailed overview of its excitation and emission spectra, experimental protocols for its characterization, and its application in common experimental workflows.

Spectral Properties of Biotin-4-Fluorescein

Biotin-4-fluorescein exhibits characteristic excitation and emission spectra that are crucial for its application in fluorescence-based techniques. The maximal excitation and emission wavelengths can vary slightly depending on the solvent and local environment.

Table 1: Quantitative Spectral Data for Biotin-4-Fluorescein

Parameter	Value	Reference(s)
Excitation Maximum (λex)	492 - 498 nm	[1][2]
Emission Maximum (λem)	517 - 523 nm	[1][2]
Molar Extinction Coefficient (ε)	≥70,000 cm⁻¹M⁻¹ at 491-497 nm
Recommended Solvent	Dimethylsulfoxide (DMSO)	[1]

Experimental Protocols

Measurement of Excitation and Emission Spectra

A fundamental characterization of any fluorophore involves determining its excitation and emission spectra. This is typically performed using a spectrofluorometer.

Protocol 1: Determination of Excitation and Emission Spectra

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the light source (typically a Xenon lamp) to warm up for at least 30 minutes to ensure stable output.[3]

  • Set the excitation and emission monochromators to the desired wavelength ranges.

• Sample Preparation:

  • Prepare a dilute stock solution of Biotin-4-Fluorescein in a suitable solvent such as DMSO.[1]

  • Further dilute the stock solution in the desired experimental buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration that results in an absorbance of less than 0.1 at the excitation maximum to avoid inner filter effects.

• Excitation Spectrum Measurement:

  • Set the emission monochromator to the expected emission maximum (e.g., 520 nm).

  • Scan the excitation monochromator across a range of wavelengths (e.g., 400-510 nm).[4]

  • Record the fluorescence intensity at each excitation wavelength. The resulting plot of intensity versus excitation wavelength is the excitation spectrum.

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the determined excitation maximum (e.g., 495 nm).

  • Scan the emission monochromator across a range of wavelengths (e.g., 500-600 nm).

  • Record the fluorescence intensity at each emission wavelength. The resulting plot of intensity versus emission wavelength is the emission spectrum.

• Data Analysis:

  • Correct the spectra for instrument-specific variations in lamp intensity and detector response, if this feature is available on the instrument.

  • The peak of the excitation spectrum corresponds to the excitation maximum (λex), and the peak of the emission spectrum corresponds to the emission maximum (λem).

Biotin-Streptavidin Binding Assay

The interaction between biotin and streptavidin is a cornerstone of many applications of Biotin-4-Fluorescein. This interaction can be monitored by changes in fluorescence. A notable characteristic of Biotin-4-Fluorescein is the significant quenching of its fluorescence upon binding to streptavidin, with quenching levels reported to be between 84-88%.[1][5]

Protocol 2: Fluorescence Quenching Assay for Streptavidin Binding

• Reagent Preparation:

  • Prepare a stock solution of Biotin-4-Fluorescein in DMSO.

  • Prepare a stock solution of streptavidin in a suitable buffer (e.g., PBS).

  • Determine the precise concentration of the streptavidin solution by measuring its absorbance at 280 nm.

• Assay Procedure:

  • In a multi-well plate or cuvette, add a fixed concentration of Biotin-4-Fluorescein.

  • Titrate increasing concentrations of streptavidin into the Biotin-4-Fluorescein solution.

  • Incubate the mixture for a sufficient time to allow for binding (typically 15-30 minutes at room temperature).

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each sample using a fluorometer with excitation and emission wavelengths appropriate for Biotin-4-Fluorescein (e.g., λex = 490 nm, λem = 525 nm).[6]

• Data Analysis:

  • Plot the fluorescence intensity as a function of the streptavidin concentration.

  • The decrease in fluorescence intensity indicates the binding of Biotin-4-Fluorescein to streptavidin. The point at which the fluorescence reaches a minimum and then plateaus can be used to determine the stoichiometry of the binding.

Visualizations of Experimental Workflows

General Workflow for Fluorescence Spectroscopy

The following diagram illustrates the basic workflow for measuring the fluorescence spectra of a sample like Biotin-4-Fluorescein.

Caption: General workflow for fluorescence spectroscopy.

Indirect Immunofluorescence Workflow

Biotin-4-Fluorescein is often used in conjunction with biotinylated antibodies and fluorescently labeled streptavidin in immunofluorescence applications. The following diagram outlines a typical indirect immunofluorescence workflow.

Caption: Indirect immunofluorescence workflow.

Streptavidin-Biotin Binding Assay Logical Relationship

The core principle of many assays involving Biotin-4-Fluorescein is the specific and high-affinity interaction between biotin and streptavidin, which leads to a measurable change in fluorescence.

Caption: Streptavidin-Biotin binding principle.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. biotium.com [biotium.com]
• 3. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 4. scribd.com [scribd.com]
• 5. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 6. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]

The Principle of Biotin-4-Fluorescein Fluorescence Quenching: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the core principles underpinning the fluorescence quenching of Biotin-4-Fluorescein (B4F) upon its interaction with avidin (B1170675) and streptavidin. This phenomenon is a cornerstone of various bioassays and diagnostic tools, enabling the precise quantification of biotin-binding sites and the analysis of biotinylated molecules. This document provides a comprehensive overview of the quenching mechanism, detailed experimental protocols, and key quantitative data to support researchers in applying this powerful analytical technique.

The Core Principle: Proximity-Induced Fluorescence Quenching

Biotin-4-Fluorescein is a conjugate molecule comprising biotin (B1667282), a vitamin with an exceptionally high affinity for avidin and streptavidin, and fluorescein (B123965), a widely used fluorophore. In its free, unbound state in solution, Biotin-4-Fluorescein exhibits strong fluorescence with excitation and emission maxima typically around 494 nm and 523 nm, respectively[1].

The fundamental principle of the assay lies in the dramatic quenching of this fluorescence upon the binding of Biotin-4-Fluorescein to the biotin-binding pockets of avidin or streptavidin. This quenching is a result of the specific and high-affinity interaction that brings the fluorescein moiety into close proximity with the protein. The binding is characterized by its high affinity, with dissociation constants (Kd) in the femtomolar to picomolar range for the natural biotin-avidin/streptavidin interaction, ensuring a stable complex formation[2]. While the precise Kd for the B4F-streptavidin interaction is not extensively reported, the principle of the assay relies on this extremely tight binding.

The quenching of B4F's fluorescence upon binding is significant, with reported efficiencies ranging from 84% to over 90%[3][4][5]. This substantial decrease in fluorescence intensity provides a robust and sensitive signal for monitoring the binding event.

The Underlying Mechanism: A Closer Look

The primary mechanism responsible for the fluorescence quenching of Biotin-4-Fluorescein when bound to avidin or streptavidin is believed to be a charge transfer from the excited fluorescein molecule to amino acid residues within the biotin-binding pocket of the protein[6]. This non-radiative energy transfer process competes with the fluorescence emission, leading to a decrease in the observed fluorescence intensity.

The specific amino acid residues involved in this charge transfer are part of the intricate network that forms the high-affinity binding site for biotin. The precise positioning of the fluorescein molecule within this microenvironment upon biotin's binding is critical for the efficient quenching to occur.

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the Biotin-4-Fluorescein fluorescence quenching phenomenon.

Parameter	Value	Reference
Excitation Maximum (λex)	~494 nm	[1]
Emission Maximum (λem)	~523 nm	[1]
Fluorescence Quenching Efficiency	84-88%	[3][5]
>90%	[4]

Table 1: Spectroscopic Properties and Quenching Efficiency of Biotin-4-Fluorescein.

Protein	Ligand	Association Rate Constant (kon) (M⁻¹s⁻¹)	Dissociation Rate Constant (koff) (s⁻¹)	Dissociation Constant (Kd) (M)
Streptavidin	Biotin	-	2.4 x 10⁻⁶	~10⁻¹⁴
Avidin	Biotin	-	7.5 x 10⁻⁸	~10⁻¹⁵
Streptavidin	Biotin-4-Fluorescein	2.0 x 10⁷	-	-
Traptavidin (mutant Streptavidin)	Biotin-4-Fluorescein	1.0 x 10⁷	-	-

Table 2: Kinetic and Affinity Data for Biotin and Biotin-4-Fluorescein Binding to Avidin and Streptavidin. Note: The Kd values for biotin are provided as a reference for the high-affinity interaction. Kinetic data for B4F is limited in the public domain.

Experimental Protocols

This section provides a detailed methodology for a typical Biotin-4-Fluorescein fluorescence quenching assay to determine the concentration of biotin-binding sites.

Reagents and Materials

• Biotin-4-Fluorescein (B4F) stock solution (e.g., 1 mM in DMSO)

• Avidin or Streptavidin solution of unknown biotin-binding capacity

• Standard avidin or streptavidin solution with known concentration for calibration

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well black microplates, low-binding

• Fluorescence microplate reader

Experimental Procedure

• Preparation of Reagents:

  • Prepare a working solution of B4F in PBS. A typical final concentration in the assay is around 8 nM.

  • Prepare a series of dilutions of the avidin/streptavidin sample in PBS.

  • For calibration, prepare a standard curve using the avidin/streptavidin solution of known concentration.

• Assay Protocol:

  • To each well of the 96-well microplate, add a fixed volume of the B4F working solution.

  • Add increasing volumes of the avidin/streptavidin sample to the wells.

  • Bring the final volume in each well to a constant value with PBS.

  • Include control wells containing only B4F in PBS (for maximum fluorescence) and wells with PBS alone (for background).

  • Incubate the plate at room temperature for 30 minutes, protected from light, to allow the binding reaction to reach equilibrium.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each well using a microplate reader.

  • Set the excitation wavelength to ~490 nm and the emission wavelength to ~525 nm.

  • Record the fluorescence intensity values.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Plot the fluorescence intensity as a function of the avidin/streptavidin concentration.

  • The fluorescence will decrease as the concentration of the biotin-binding protein increases, up to the point of saturation.

  • The concentration of biotin-binding sites in the sample can be determined by comparing the quenching profile to the standard curve generated with the known concentration of avidin/streptavidin.

Visualizing the Process

The following diagrams, generated using the DOT language, illustrate the core concepts of the Biotin-4-Fluorescein fluorescence quenching assay.

Caption: Mechanism of B4F fluorescence quenching upon binding to avidin/streptavidin.

Caption: Experimental workflow for a Biotin-4-Fluorescein fluorescence quenching assay.

Conclusion

The fluorescence quenching of Biotin-4-Fluorescein upon binding to avidin and streptavidin is a highly specific and sensitive phenomenon that has found widespread application in biological research and drug development. Understanding the core principles of this process, including the quenching mechanism and the key quantitative parameters, is essential for the successful design and execution of robust and reliable bioassays. This guide provides the foundational knowledge and practical protocols to empower researchers to effectively utilize this powerful analytical tool.

References

• 1. biotium.com [biotium.com]
• 2. Streptavidin - Wikipedia [en.wikipedia.org]
• 3. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Biotin-4-Fluorescein Solubility for Researchers and Drug Development Professionals

An in-depth analysis of Biotin-4-Fluorescein's solubility characteristics in Dimethyl Sulfoxide (DMSO) and common biological buffers, providing essential data and protocols for its effective use in scientific research.

Biotin-4-Fluorescein, a conjugate of biotin (B1667282) and the fluorescent dye fluorescein (B123965), is a widely utilized reagent in various biological assays, including immunoassays, fluorescence microscopy, and flow cytometry. Its utility is fundamentally linked to its solubility and stability in experimental media. This technical guide offers a detailed overview of the solubility of Biotin-4-Fluorescein in DMSO and key biological buffers, presenting quantitative data, experimental methodologies, and practical guidance for researchers, scientists, and professionals in drug development.

Solubility Profile of Biotin-4-Fluorescein

The solubility of Biotin-4-Fluorescein is a critical factor for the successful design and execution of experiments. The molecule exhibits distinct solubility characteristics in organic solvents and aqueous buffer systems.

Solubility in Organic Solvents

Biotin-4-Fluorescein demonstrates high solubility in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO).[1][2] DMSO is the recommended solvent for preparing concentrated stock solutions.

Solvent	Reported Solubility
Dimethyl Sulfoxide (DMSO)	≥ 50 mg/mL[3]
Dimethylformamide (DMF)	Soluble
Methanol	Soluble

Table 1: Solubility of Biotin-4-Fluorescein in Organic Solvents.

Aqueous and Buffer Solubility

The aqueous solubility of Biotin-4-Fluorescein is significantly influenced by pH due to the ionizable groups present in the fluorescein moiety.[4][5] The fluorescence of fluorescein derivatives is also pH-dependent, with optimal fluorescence occurring at pH values above 7.[6]

Generally, Biotin-4-Fluorescein is sparingly soluble in neutral and acidic aqueous solutions but its solubility increases in basic conditions (pH > 7).[1] While specific quantitative solubility data for Biotin-4-Fluorescein in various buffers is not extensively published, the behavior of its parent molecule, fluorescein, provides valuable insights. The intrinsic solubility of fluorescein is reported to be as low as 1.45 x 10⁻⁴ M at its pH of minimum solubility (pH 3.28).[7] However, its solubility increases significantly at higher pH values. For instance, the sodium salt of fluorescein has a reported solubility of 0.1% (w/v) in water.[8]

Buffer System	pH	Expected Solubility
Phosphate-Buffered Saline (PBS)	7.4	Limited, but increases with pH. Fluorescein salt solutions have been prepared at 0.05% (w/v) in PBS.[8]
TRIS Buffer	7.0 - 9.0	Expected to be soluble, particularly at the higher end of the pH range.
HEPES Buffer	6.8 - 8.2	Solubility is expected to be pH-dependent within this range.

Table 2: Expected Solubility of Biotin-4-Fluorescein in Common Biological Buffers.

It is crucial for researchers to empirically determine the solubility of Biotin-4-Fluorescein in their specific buffer system and at the desired working concentration to avoid precipitation and ensure accurate experimental results.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reliable experimental outcomes. Two common methods for assessing compound solubility are the kinetic and thermodynamic solubility assays.

Kinetic Solubility Assay

This high-throughput method is often used in early-stage drug discovery to rapidly assess the solubility of compounds. It involves preparing a concentrated stock solution of the compound in DMSO, which is then serially diluted into an aqueous buffer. The formation of precipitate is monitored, typically by nephelometry (light scattering) or turbidimetry.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the equilibrium solubility of a compound and is considered the "gold standard." It involves equilibrating an excess of the solid compound in the buffer of interest over an extended period (e.g., 24-48 hours) with agitation. After reaching equilibrium, the suspension is filtered, and the concentration of the dissolved compound in the filtrate is quantified using methods such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Preparation and Handling of Biotin-4-Fluorescein Solutions

Proper preparation and handling of Biotin-4-Fluorescein solutions are critical to maintain its integrity and performance.

Stock Solution Preparation:

• Prepare a concentrated stock solution of Biotin-4-Fluorescein in anhydrous DMSO (e.g., 10 mM).[3]

• Store the DMSO stock solution at -20°C, protected from light and moisture. For long-term storage, aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Working Solution Preparation:

• On the day of the experiment, thaw an aliquot of the DMSO stock solution.

• Dilute the stock solution to the desired final concentration in the appropriate aqueous buffer. It is recommended to prepare working solutions in buffers with a pH > 7 to ensure solubility and optimal fluorescence.

• Ensure that the final concentration of DMSO in the assay is low (typically <1%) to avoid potential effects on biological systems.

• Aqueous working solutions should be prepared fresh and used promptly, as the stability of fluorescein derivatives in aqueous solutions can be limited.[1]

Visualizing the Workflow

The following diagram illustrates a typical workflow for preparing and using Biotin-4-Fluorescein in a biological assay.

Caption: Workflow for preparing and using Biotin-4-Fluorescein solutions.

Signaling Pathways and Logical Relationships

The utility of Biotin-4-Fluorescein is based on the high-affinity interaction between biotin and avidin (B1170675) or streptavidin. This interaction forms the basis of numerous detection and quantification assays.

Caption: The interaction pathway of Biotin-4-Fluorescein with avidin/streptavidin.

Conclusion

The solubility of Biotin-4-Fluorescein is a paramount consideration for its effective application in research. While highly soluble in DMSO, its aqueous solubility is pH-dependent, necessitating careful buffer selection and preparation. By understanding the principles outlined in this guide and employing the described protocols, researchers can ensure the reliable and reproducible use of this valuable fluorescent probe in their experimental workflows.

References

• 1. biotium.com [biotium.com]
• 2. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 3. Fluorescein biotin | AAT Bioquest [aatbio.com]
• 4. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Studies on fluorescein-II The solubility and acid dissociation constants of fluorescein in water solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescein as a topical fluorescent contrast agent for quantitative microendoscopic inspection of colorectal epithelium - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Storage and Stability of Biotin-4-Fluorescein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical aspects of storing and handling Biotin-4-Fluorescein to ensure its stability and optimal performance in research and development applications. Proper storage and handling are paramount to maintaining the integrity of this bifunctional fluorescent probe, thereby ensuring the reliability and reproducibility of experimental results.

Introduction to Biotin-4-Fluorescein

Biotin-4-Fluorescein is a widely used reagent that covalently links a biotin (B1667282) molecule to a fluorescein (B123965) dye. This combination allows for the highly sensitive detection and visualization of the biotin-streptavidin interaction, a cornerstone of many biological assays. The high affinity of biotin for avidin (B1170675) and streptavidin, coupled with the fluorescent properties of fluorescein, makes it an invaluable tool in techniques such as fluorescence microscopy, flow cytometry, and immunoassays. However, the chemical nature of both the biotin and fluorescein moieties makes the compound susceptible to degradation if not stored and handled correctly.

Recommended Storage Conditions

To maintain the long-term stability of Biotin-4-Fluorescein, it is crucial to adhere to the recommended storage conditions for both the solid powder and solutions.

Solid Form

Biotin-4-Fluorescein is typically supplied as a yellow to orange powder. For optimal stability, the solid compound should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -10°C	Minimizes chemical degradation over long-term storage.
Light	Protected from light (e.g., in an amber vial or a dark container)	The fluorescein moiety is susceptible to photodegradation.
Atmosphere	Desiccated (dry)	The compound can be hygroscopic, and moisture can accelerate degradation.

Stock Solutions

Preparing and storing stock solutions of Biotin-4-Fluorescein requires careful consideration of the solvent and storage conditions to prevent degradation.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Dimethyl Sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)	These solvents are suitable for creating high-concentration stock solutions and are readily available in most laboratories. For some applications, 100% methanol (B129727) or buffers with a pH > 7 can be used.
Concentration	Up to 1 mM	Preparing a concentrated stock allows for smaller volumes to be used in experiments, minimizing the introduction of organic solvent.
Temperature	-20°C or lower	Freezing the stock solution significantly slows down degradation.
Light	Protected from light (e.g., in amber vials or wrapped in aluminum foil)	Prevents photobleaching of the fluorescein dye.
Aliquoting	Aliquot into single-use volumes	Avoids multiple freeze-thaw cycles which can lead to degradation of the compound and introduction of moisture.
Shelf Life	Up to 12 months when stored properly at -20°C and protected from light.[1]	It is recommended to qualify the performance of the reagent if stored for longer periods.

Key Factors Affecting Stability

Several factors can influence the stability of Biotin-4-Fluorescein, leading to a loss of its binding affinity and/or fluorescent properties.

Photostability

A critical factor in the stability of Biotin-4-Fluorescein is its susceptibility to light. The fluorescein component can act as a photosensitizer, leading to the oxidation of the biotin moiety upon exposure to light.[2] This process results in the formation of biotin sulfoxides, which can impact the quantitative analysis of biotin-binding sites.[2]

Photosensitized oxidation of Biotin-4-Fluorescein.

pH Stability

The fluorescence of fluorescein is highly dependent on the pH of the solution. The fluorescence intensity of Biotin-4-Fluorescein will decrease significantly in acidic conditions (pH < 7). Therefore, it is essential to use buffers with a pH greater than 7 for applications where fluorescence detection is critical. While the fluorescein fluorescence is pH-sensitive, the overall chemical stability of the molecule across different pH values for long-term storage in solution has not been extensively documented. It is generally advisable to store stock solutions in aprotic solvents like DMSO or DMF and to prepare working solutions in a suitable buffer immediately before use.

Temperature

As with most chemical compounds, higher temperatures accelerate the rate of degradation. Storing Biotin-4-Fluorescein at low temperatures (-20°C or below) is the most effective way to ensure its long-term stability.

Experimental Protocol: Quality Control of Biotin-4-Fluorescein Stability

To ensure the integrity of Biotin-4-Fluorescein, particularly after prolonged storage or if improper handling is suspected, a quality control experiment is recommended. The following protocol is adapted from the fluorescence quenching assay and can be used to assess the binding activity of Biotin-4-Fluorescein.

Principle

This assay is based on the principle that the fluorescence of Biotin-4-Fluorescein is quenched upon binding to avidin or streptavidin. By titrating a known concentration of streptavidin with the Biotin-4-Fluorescein solution , the concentration of active (binding-competent) Biotin-4-Fluorescein can be determined.

Materials

• Streptavidin (high purity)

• Biotin-4-Fluorescein (to be tested)

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous DMSO

• Microplate reader with fluorescence capabilities (Excitation: ~494 nm, Emission: ~523 nm)

• Black, flat-bottom 96-well microplates

Procedure

• Preparation of Streptavidin Solution:

  • Prepare a stock solution of streptavidin in PBS at a concentration of 1 mg/mL.

  • Determine the precise concentration of the streptavidin stock solution by measuring its absorbance at 280 nm (extinction coefficient for streptavidin is ~3.0 L/g·cm).

  • From the stock solution, prepare a working solution of streptavidin at a known concentration (e.g., 100 nM) in PBS.

• Preparation of Biotin-4-Fluorescein Solution:

  • Prepare a stock solution of the Biotin-4-Fluorescein to be tested in anhydrous DMSO (e.g., 1 mM).

  • From the stock solution, prepare a series of dilutions in PBS. The final concentrations should span the expected binding range of the streptavidin (e.g., from 1 nM to 500 nM).

• Assay Protocol:

  • To the wells of a black 96-well microplate, add a fixed volume and concentration of the streptavidin working solution (e.g., 50 µL of 100 nM streptavidin).

  • To these wells, add an equal volume (e.g., 50 µL) of the different Biotin-4-Fluorescein dilutions.

  • Include control wells:

    • Blank: PBS only.

    • Biotin-4-Fluorescein only: Each dilution of Biotin-4-Fluorescein without streptavidin.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measure the fluorescence intensity in each well using a microplate reader (Ex: 494 nm, Em: 523 nm).

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Plot the fluorescence intensity against the concentration of Biotin-4-Fluorescein for both the samples with and without streptavidin.

  • In the presence of streptavidin, the fluorescence will be quenched at lower concentrations of Biotin-4-Fluorescein and will begin to increase linearly once the binding sites of streptavidin are saturated.

  • The concentration of active Biotin-4-Fluorescein can be estimated from the titration curve. A significant deviation from the expected binding stoichiometry (4 moles of biotin per mole of streptavidin tetramer) may indicate degradation of the Biotin-4-Fluorescein.

Workflow for the quality control of Biotin-4-Fluorescein.

Conclusion

The stability of Biotin-4-Fluorescein is critical for its effective use in various biochemical and cell-based assays. By adhering to the recommended storage conditions of low temperature, protection from light, and desiccation, researchers can significantly extend the shelf-life of this valuable reagent. Regular quality control, especially for long-term stored reagents, is a good laboratory practice to ensure the generation of reliable and reproducible data. Understanding the potential for photodegradation and the pH sensitivity of its fluorescence are key to designing robust experiments and interpreting results accurately.

References

• 1. Biotin sulfoxide | C10H16N2O4S | CID 83833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Guide: Synthesis and Chemical Structure of Biotin-4-Fluorescein

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Biotin-4-Fluorescein, a versatile fluorescent probe, covering its chemical synthesis, structural properties, and key applications.

Introduction and Chemical Structure

Biotin-4-Fluorescein is a widely used bioconjugate that links the high-affinity binding properties of biotin (B1667282) with the fluorescent characteristics of fluorescein (B123965). This molecule is instrumental in various biochemical assays, particularly for the detection and quantification of biotin-binding proteins such as avidin (B1170675) and streptavidin. The linkage is typically formed via a stable amide bond between a biotin derivative and an amine-functionalized fluorescein, often incorporating a spacer arm to minimize steric hindrance and maintain the biological activity of both moieties.

The chemical structure of Biotin-4-Fluorescein, systematically named N-(5-aminopentyl)biotinamide-fluorescein, consists of three key components:

• Biotin: A vitamin that exhibits an exceptionally strong and specific non-covalent interaction with avidin and streptavidin.

• Fluorescein: A highly fluorescent dye that serves as the reporter molecule.

• Linker: An aminopentyl spacer that connects the biotin and fluorescein molecules, ensuring that the binding affinity of biotin and the fluorescence of fluorescein are not compromised.

Chemical Formula: C₃₃H₃₂N₄O₈S Molecular Weight: 644.69 g/mol

Quantitative Data Summary

The following table summarizes the key quantitative properties of Biotin-4-Fluorescein.

Property	Value	Reference(s)
Molecular Formula	C₃₃H₃₂N₄O₈S	[1]
Molecular Weight	644.69 g/mol	[2][3]
Excitation Wavelength (λex)	492 - 494 nm	[1][2]
Emission Wavelength (λem)	518 - 523 nm	[1][2]
Appearance	Orange solid powder	[2]
Solubility	Soluble in DMSO and aqueous buffers with pH > 7	[1]
Purity (HPLC)	≥95.0%	[4]
Fluorescence Quenching	84-88% upon binding to avidin or streptavidin	[5]

Synthesis of Biotin-4-Fluorescein

The synthesis of Biotin-4-Fluorescein is typically achieved through the conjugation of an amine-reactive biotin derivative, such as Biotin-NHS (N-hydroxysuccinimide) ester, with a fluorescein molecule containing a primary amine group. The NHS ester reacts with the primary amine to form a stable amide bond.

Synthesis Workflow

Caption: Synthesis workflow for Biotin-4-Fluorescein.

Detailed Experimental Protocol

This protocol describes a general method for the synthesis of Biotin-4-Fluorescein.

Materials:

• Biotin-NHS ester

• 4'-Aminomethyl fluorescein

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium bicarbonate buffer (pH 8.5)

• High-Performance Liquid Chromatography (HPLC) system for purification

• Standard laboratory glassware and equipment

Procedure:

• Preparation of Reactants:

  • Dissolve Biotin-NHS ester in anhydrous DMSO to a final concentration of 10 mg/mL.

  • Dissolve 4'-aminomethyl fluorescein in 0.1 M sodium bicarbonate buffer (pH 8.5) to a final concentration of 5 mg/mL.

• Conjugation Reaction:

  • Slowly add a 1.5 molar excess of the dissolved Biotin-NHS ester to the 4'-aminomethyl fluorescein solution while stirring.

  • Protect the reaction mixture from light by wrapping the reaction vessel in aluminum foil.

  • Allow the reaction to proceed for 2 hours at room temperature with continuous stirring.

• Purification:

  • The crude reaction mixture is purified using reverse-phase HPLC.[4]

  • A C18 column is typically used with a gradient of acetonitrile (B52724) in water (with 0.1% trifluoroacetic acid) as the mobile phase.

  • Fractions containing the desired product are collected, and the solvent is removed under vacuum.

• Characterization:

  • The purity and identity of the final product are confirmed by mass spectrometry and analytical HPLC.

Experimental Protocol: Fluorescence Quenching Assay

Biotin-4-Fluorescein is commonly used in a fluorescence quenching assay to determine the biotin-binding capacity of avidin, streptavidin, or their conjugates.[6][7] The fluorescence of Biotin-4-Fluorescein is significantly quenched upon binding to these proteins.[5]

Assay Workflow

Caption: Workflow for a fluorescence quenching assay.

Detailed Protocol

Materials:

• Biotin-4-Fluorescein stock solution (in DMSO)

• Avidin or Streptavidin solution of known concentration

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a working stock solution of Biotin-4-Fluorescein by diluting the DMSO stock in PBS.

  • Prepare a series of dilutions of the Biotin-4-Fluorescein working solution in PBS in the wells of the microplate.

• Assay Performance:

  • Add a fixed amount of the avidin or streptavidin solution to each well containing the Biotin-4-Fluorescein dilutions.

  • Include control wells with Biotin-4-Fluorescein dilutions but without the biotin-binding protein.

  • Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity of each well using a microplate reader with excitation set to ~494 nm and emission to ~523 nm.

  • Plot the fluorescence intensity against the concentration of Biotin-4-Fluorescein.

  • The plot will show an initial phase of low fluorescence (quenching) as the Biotin-4-Fluorescein binds to the protein, followed by a sharp increase in fluorescence after the binding sites are saturated.

  • The intersection of the two linear portions of the curve indicates the concentration of Biotin-4-Fluorescein required to saturate the binding sites of the protein.

  • From this equivalence point, the biotin-binding capacity of the protein solution can be calculated.

References

• 1. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. A Guide to Making Your Own Fluorescent Bioconjugate | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Biotin-4-Fluorescein, 95.0 (HPLC) [sigmaaldrich.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. N-(5-Aminopentyl)biotinamide trifluoroacetate salt 50 mg | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

The Intricate Dance: A Technical Guide to the Biotin-4-Fluorescein and Avidin Binding Mechanism

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core of the exceptionally strong and specific non-covalent interaction between Biotin-4-Fluorescein and the tetrameric protein avidin (B1170675). The avidin-biotin complex is a cornerstone of numerous biotechnological applications, and a thorough understanding of its binding mechanism is paramount for the effective design and implementation of novel assays, diagnostics, and drug delivery systems.[1][2] This guide provides a comprehensive overview of the binding thermodynamics and kinetics, detailed experimental protocols for its characterization, and visualizations of the key molecular interactions and experimental workflows.

The Core Binding Mechanism: A Symphony of Interactions

The binding of each Biotin-4-Fluorescein molecule occurs within a deep, beta-barrel pocket on one of the four identical subunits of the avidin protein.[3][4] The remarkable affinity of this interaction, with a dissociation constant (Kd) in the femtomolar range, is the result of a combination of extensive hydrogen bonding, van der Waals forces, and the hydrophobic effect.[1][5][6]

Upon binding, the flexible loop (residues 36-44) of the avidin monomer closes over the biotin (B1667282) molecule, effectively sequestering it from the solvent and contributing to the slow dissociation rate. Key amino acid residues lining the binding pocket play critical roles in coordinating the biotin molecule. The ureido ring of biotin forms a network of hydrogen bonds with residues such as Asn12, Ser16, and Tyr33. The thiophene (B33073) ring is nestled in a hydrophobic pocket formed by tryptophan and phenylalanine residues, while the valeric acid side chain also forms multiple hydrogen bonds with residues at the entrance of the binding site.[7] The addition of the fluorescein (B123965) moiety via a linker to the valeric acid side chain allows for the convenient monitoring of the binding event through fluorescence quenching.[8][9]

Molecular Interaction Pathway

The following diagram illustrates the key interactions between Biotin-4-Fluorescein and the amino acid residues within the avidin binding pocket.

Caption: Key molecular interactions in the Biotin-4-Fluorescein and avidin binding pocket.

Quantitative Binding Data

The interaction between Biotin-4-Fluorescein and avidin can be characterized by several key quantitative parameters. The following tables summarize the thermodynamic and kinetic data reported in the literature.

Table 1: Thermodynamic Parameters for the Avidin-Biotin Interaction

Parameter	Value	Conditions	Reference
Dissociation Constant (Kd)	~1 x 10-15 M	pH 7.4, 25°C	[5][6]
Enthalpy Change (ΔH)	-23.4 kcal/mol	pH 7.4, 25°C	[10]
Entropy Change (ΔS)	Smaller negative value compared to streptavidin	-	[10]
Heat Capacity Change (ΔCp)	-461 cal/mol·K	-	[10]

Table 2: Kinetic Parameters for the Avidin-Biotin Interaction

Parameter	Value	Method	Reference
Association Rate Constant (kon)	~7.0 x 107 M-1s-1	Stopped-flow	[11]
Dissociation Rate Constant (koff)	Very slow, equilibrium reached in >10h for some biotin conjugates	Fluorescence Quenching	[8]

Note: Kinetic constants can be influenced by the specific biotin derivative and the experimental conditions.

Experimental Protocols

The characterization of the Biotin-4-Fluorescein and avidin interaction relies on several key experimental techniques. Detailed methodologies for the most common approaches are provided below.

Fluorescence Quenching Titration Assay

This assay is used to determine the concentration of active avidin binding sites by monitoring the quenching of Biotin-4-Fluorescein's fluorescence upon binding.[12][13][14]

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of avidin in a suitable buffer (e.g., Phosphate Buffered Saline, pH 7.4). Determine the approximate protein concentration using UV-Vis spectrophotometry at 280 nm.

  • Prepare a stock solution of Biotin-4-Fluorescein in DMSO and then dilute it to the working concentration in the same buffer as the avidin. The final DMSO concentration should be kept low (<1%) to avoid protein denaturation.

• Titration:

  • In a fluorescence cuvette, add a known volume and concentration of the avidin solution.

  • Sequentially add small aliquots of the Biotin-4-Fluorescein solution to the avidin solution with constant stirring.

  • After each addition, allow the system to equilibrate (typically 1-2 minutes) and record the fluorescence intensity at the emission maximum of fluorescein (~520 nm) with excitation at its absorption maximum (~490 nm).

• Data Analysis:

  • Plot the fluorescence intensity as a function of the molar ratio of Biotin-4-Fluorescein to avidin.

  • The plot will show an initial low fluorescence that increases linearly after the saturation of all avidin binding sites.

  • The intersection of the two linear portions of the curve corresponds to the stoichiometry of the binding, allowing for the calculation of the active avidin concentration.

Experimental Workflow:

Caption: Workflow for a fluorescence quenching titration experiment.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique for the complete thermodynamic characterization of the binding interaction, providing information on the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n) in a single experiment.[10][15][16]

Methodology:

• Sample Preparation:

  • Prepare solutions of avidin and biotin in the same buffer to avoid heat of dilution effects. The buffer should have a low ionization enthalpy (e.g., PBS).

  • Degas both solutions thoroughly before the experiment to prevent bubble formation in the calorimeter cell.

• ITC Experiment:

  • Load the avidin solution into the sample cell of the calorimeter and the biotin solution into the injection syringe.

  • Set the experimental parameters, including the temperature, stirring speed, injection volume, and spacing between injections.

  • Initiate the titration, where small aliquots of the biotin solution are injected into the avidin solution. The heat change upon each injection is measured.

• Data Analysis:

  • The raw data consists of a series of heat-flow peaks corresponding to each injection.

  • Integrate the peaks to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of biotin to avidin.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to extract the thermodynamic parameters (Kd, ΔH, and n).

Logical Relationship of ITC Data:

Caption: Logical flow of data analysis in Isothermal Titration Calorimetry.

Stopped-Flow Spectroscopy

Stopped-flow spectroscopy is employed to study the rapid kinetics of the binding reaction by monitoring the change in a spectroscopic signal (e.g., fluorescence quenching) on a millisecond timescale.[11][17][18]

Methodology:

• Reagent Preparation:

  • Prepare solutions of avidin and Biotin-4-Fluorescein in a suitable buffer. The concentrations should be chosen to ensure pseudo-first-order conditions if desired.

• Stopped-Flow Experiment:

  • Load the avidin and Biotin-4-Fluorescein solutions into separate syringes of the stopped-flow instrument.

  • Rapidly mix the two solutions by driving the syringes simultaneously. The mixture flows into an observation cell.

  • Monitor the change in fluorescence intensity of Biotin-4-Fluorescein over time immediately after mixing.

• Data Analysis:

  • The resulting kinetic trace (fluorescence intensity vs. time) is fitted to an appropriate kinetic model (e.g., single or double exponential decay) to extract the observed rate constant (kobs).

  • By performing the experiment at different concentrations of the reactants, the association rate constant (kon) can be determined from the dependence of kobs on the concentration.

Conclusion

The interaction between Biotin-4-Fluorescein and avidin remains a paradigm of high-affinity molecular recognition. Its strength, specificity, and the convenience of a fluorescent readout make it an invaluable tool in a wide array of scientific disciplines. A deep understanding of the underlying binding mechanism, supported by robust quantitative data and well-defined experimental protocols, is essential for leveraging the full potential of this powerful biological system in research and development. The methodologies and data presented in this guide provide a solid foundation for both established and novel applications of the avidin-biotin technology.

References

• 1. researchgate.net [researchgate.net]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. rcsb.org [rcsb.org]
• 4. Three-dimensional structures of avidin and the avidin-biotin complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BioActs Official Website [bioacts.com]
• 6. Dissociation constant of avidin and biotin - Generic - BNID 107216 [bionumbers.hms.harvard.edu]
• 7. researchgate.net [researchgate.net]
• 8. Rapid estimation of avidin and streptavidin by fluorescence quenching or fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 10. Thermodynamic analysis of biotin binding to avidin. A high sensitivity titration calorimetric study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Detailed characterization of the solution kinetics and thermodynamics of biotin, biocytin and HABA binding to avidin and streptavidin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. aimspress.com [aimspress.com]
• 16. The effects of temperature on streptavidin-biotin binding using affinity isothermal titration calorimetry [aimspress.com]
• 17. Fast Kinetics of Reactions and Conformational Changes | SIP - Shared Instruments Pool in the Department of Biochemistry, CU Boulder | University of Colorado Boulder [colorado.edu]
• 18. edinst.com [edinst.com]

Biotin-4-Fluorescein as a Polar Tracer in Cell Morphology Studies: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-4-fluorescein is a versatile fluorescent probe that combines the high-affinity binding of biotin (B1667282) to avidin (B1170675) and streptavidin with the bright fluorescence of fluorescein (B123965).[1][2] This bifunctional molecule serves as an invaluable tool in various biological applications, including the quantification of biotin-binding sites and, notably, as a polar tracer in cell morphology studies.[3][4] Its utility as a polar tracer stems from its hydrophilic nature and membrane impermeability, making it an excellent candidate for assessing the integrity of cellular barriers, such as tight junctions in epithelial and endothelial cell layers. This guide provides a comprehensive overview of the principles, experimental protocols, and data interpretation related to the use of Biotin-4-Fluorescein in cell morphology and permeability studies.

Core Principles

The application of Biotin-4-Fluorescein as a polar tracer is predicated on its inability to passively diffuse across intact cell membranes. In a confluent cell monolayer with functional tight junctions, the paracellular pathway—the space between adjacent cells—is selectively sealed, restricting the passage of molecules. When Biotin-4-Fluorescein is introduced to one side of such a monolayer (e.g., the apical side of an epithelial layer grown on a permeable support), its movement to the other side (basolateral) is hindered. The extent of its translocation is therefore inversely proportional to the tightness of the junctional barrier. By measuring the fluorescence in the receiving compartment over time, a quantitative assessment of paracellular permeability can be made.

Physicochemical and Spectroscopic Properties

A clear understanding of the properties of Biotin-4-Fluorescein is essential for its effective use.

Property	Value	Reference(s)
Molecular Formula	C₃₃H₃₂N₄O₈S	[1][5]
Molecular Weight	644.7 g/mol	[1][2]
Excitation Maximum (λex)	~494 nm	[1][2]
Emission Maximum (λem)	~523 nm	[1][2]
Solubility	Soluble in DMSO, DMF, and 100% methanol	[2][6]
Appearance	Yellow to orange solid	[1]

Experimental Protocols

Paracellular Permeability Assay in a Transwell System

This protocol describes the use of Biotin-4-Fluorescein to quantitatively assess the integrity of a cell monolayer, such as Caco-2 cells, grown on a permeable Transwell insert.

Materials:

• Biotin-4-Fluorescein

• Anhydrous DMSO

• Cell culture medium appropriate for the cell line

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Transwell permeable supports (e.g., 0.4 µm pore size)

• Multi-well plates compatible with Transwell inserts

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells onto the apical chamber of the Transwell inserts at a density optimized for the formation of a confluent monolayer with functional tight junctions. For Caco-2 cells, this typically requires a culture period of 18-22 days.

• Preparation of Biotin-4-Fluorescein Stock Solution: Prepare a 1 mM stock solution of Biotin-4-Fluorescein in anhydrous DMSO. Store this stock solution protected from light at -20°C.

• Preparation of Working Solution: On the day of the experiment, dilute the Biotin-4-Fluorescein stock solution in pre-warmed HBSS or cell culture medium to a final working concentration. A typical starting concentration is 10-100 µM.

• Monolayer Equilibration: Gently wash the cell monolayers with pre-warmed HBSS to remove any residual serum proteins. Add fresh HBSS to both the apical and basolateral chambers and incubate for 30 minutes at 37°C to allow the cells to equilibrate.

• Initiation of the Assay: Remove the buffer from the apical chamber and replace it with the Biotin-4-Fluorescein working solution. The basolateral chamber should contain fresh buffer without the tracer.

• Incubation: Incubate the plates at 37°C. The incubation time will depend on the specific cell type and the tightness of the monolayer. A typical incubation period is 1-2 hours.

• Sample Collection: At designated time points, collect samples from the basolateral chamber for fluorescence measurement. To maintain sink conditions, replace the collected volume with fresh, pre-warmed buffer.

• Fluorescence Measurement: Measure the fluorescence of the collected samples using a microplate reader with excitation and emission wavelengths appropriate for fluorescein (e.g., Ex: 485 nm, Em: 520 nm).

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula:

  Papp (cm/s) = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of transport of Biotin-4-Fluorescein across the monolayer (mol/s).

  • A is the surface area of the membrane (cm²).

  • C₀ is the initial concentration of Biotin-4-Fluorescein in the apical chamber (mol/cm³).

Visualization of the Paracellular Space

This protocol allows for the direct visualization of the paracellular space and the assessment of tight junction integrity through fluorescence microscopy.

Materials:

• Cells grown on glass coverslips or in imaging-compatible multi-well plates.

• Biotin-4-Fluorescein working solution (as prepared above).

• Phosphate-buffered saline (PBS).

• Paraformaldehyde (PFA) for fixation.

• Mounting medium with an anti-fade reagent.

• Fluorescence or confocal microscope.

Procedure:

• Cell Culture: Grow cells to confluency on a suitable imaging substrate.

• Tracer Incubation: Gently wash the cells with pre-warmed PBS. Add the Biotin-4-Fluorescein working solution to the cells and incubate for a short period (e.g., 10-30 minutes) at 37°C.

• Washing: Gently wash the cells three times with cold PBS to remove the unbound tracer.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Mounting: After washing with PBS, mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the fluorescence using a microscope equipped with a filter set for fluorescein. In a healthy monolayer with intact tight junctions, the fluorescence should be confined to the paracellular spaces, outlining the cells. Disruption of the tight junctions will result in a more diffuse staining pattern as the tracer penetrates the cell layer.

Signaling Pathways and Experimental Workflows

The integrity of tight junctions is dynamically regulated by a complex network of signaling pathways. Understanding these pathways is crucial for interpreting the results of permeability assays. Key regulators include Rho GTPases, Protein Kinase C (PKC), and the Epidermal Growth Factor Receptor (EGFR).[1][2][5]

Caption: Key signaling pathways regulating tight junction barrier function.

References

• 1. Signalling pathways regulating the tight junction permeability in the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RhoGTPase signalling at epithelial tight junctions: Bridging the GAP between polarity and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rho GTPase signaling regulates tight junction assembly and protects tight junctions during ATP depletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. EGFR regulation of epidermal barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human Epidermal Growth Factor Receptor Signaling in Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]

The Unrivaled Bond: An In-depth Technical Guide to Biotin-Streptavidin Interaction Kinetics

For researchers, scientists, and drug development professionals, the biotin-streptavidin interaction stands as a cornerstone of bioconjugation and detection systems. Its remarkably high affinity, specificity, and stability have made it an indispensable tool in a vast array of applications, from immunoassays and affinity chromatography to drug targeting and nanotechnology. This technical guide delves into the core of this powerful interaction, providing a comprehensive overview of its kinetics, the experimental methodologies used to characterize it, and the fundamental principles that govern its strength.

The interaction between biotin (B1667282) (vitamin B7) and the tetrameric protein streptavidin, isolated from the bacterium Streptomyces avidinii, is one of the strongest known non-covalent biological interactions.[1] This near-irreversible binding is characterized by an exceptionally low dissociation constant (Kd), reflecting a very slow rate of dissociation of the complex once formed.[1][2][3]

Quantitative Analysis of Biotin-Streptavidin Kinetics

The affinity of the biotin-streptavidin interaction is quantified by its kinetic rate constants: the association rate constant (k_on) and the dissociation rate constant (k_off), which together determine the equilibrium dissociation constant (K_d). A summary of these quantitative parameters, gathered from various experimental techniques, is presented below. It is important to note that the tetrameric nature of streptavidin can lead to avidity effects, where the overall binding strength is greater than the sum of the individual binding events.[4]

Parameter	Value	Technique(s)	Notes
Dissociation Constant (K_d)	~10⁻¹⁴ to 10⁻¹⁵ M	SPR, BLI, ITC, ESI-MS	This extremely low value signifies an exceptionally stable complex.[1][2][3]
Association Rate Constant (k_on)	~1 x 10⁷ M⁻¹s⁻¹	Stopped-flow, SPR	The association is very rapid, though slightly slower than a purely diffusion-limited reaction.[5][6]
Dissociation Rate Constant (k_off)	~10⁻⁶ to 10⁻⁴ s⁻¹	Radi-labeled biotin assay, ESI-MS, SPR	The dissociation of the complex is extremely slow, contributing significantly to the high affinity.[7]

Core Experimental Protocols for Kinetic Analysis

The characterization of the biotin-streptavidin interaction kinetics relies on sophisticated biophysical techniques. Below are detailed methodologies for three key experimental approaches.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip to monitor biomolecular interactions in real-time.

Methodology:

• Sensor Chip Preparation: A streptavidin-coated sensor chip (SA chip) is commonly used.[8][9] Alternatively, a gold sensor surface can be functionalized with a self-assembled monolayer (SAM) of thiolated polyethylene (B3416737) glycol (PEG) incorporating biotinylated ligands to capture streptavidin.[10]

• Ligand Immobilization: A solution of biotinylated molecule (e.g., a biotinylated protein or nucleic acid) is injected over the streptavidin-coated surface. The high affinity of the interaction leads to stable immobilization.

• Analyte Injection: A series of concentrations of the analyte (the molecule that will bind to the immobilized biotinylated ligand) is injected over the sensor surface.

• Association and Dissociation Monitoring: The binding (association) and subsequent unbinding (dissociation) of the analyte are monitored in real-time by detecting changes in the SPR signal.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the k_on, k_off, and K_d values.

• Regeneration: Due to the strength of the biotin-streptavidin bond, regeneration of the streptavidin surface for reuse is often challenging.[11] Harsh conditions, such as low pH or denaturing agents, are typically required, which may affect the activity of the immobilized streptavidin.

Bio-Layer Interferometry (BLI)

BLI is another optical, label-free technique that measures the interference pattern of white light reflected from two surfaces: a layer of immobilized protein on the biosensor tip and an internal reference layer.

Methodology:

• Biosensor Preparation: Streptavidin-coated biosensors are used to immobilize the biotinylated ligand.[12]

• Immobilization: The biosensor is dipped into a solution containing the biotinylated molecule of interest.

• Baseline Establishment: The biosensor is moved to a buffer-containing well to establish a stable baseline.

• Association: The biosensor is then moved to wells containing different concentrations of the analyte to measure the association phase.

• Dissociation: Finally, the biosensor is moved back to a buffer-only well to monitor the dissociation of the analyte.

• Data Analysis: The resulting binding curves are analyzed using appropriate software to calculate the kinetic constants.[13][14][15]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon biomolecular binding. It provides a complete thermodynamic profile of the interaction, including the binding affinity (K_a, the inverse of K_d), enthalpy (ΔH), and stoichiometry (n).

Methodology:

• Sample Preparation: A solution of streptavidin is placed in the sample cell of the calorimeter, and a solution of biotin is loaded into the injection syringe. The concentration of the biotin solution is typically 10-20 times higher than the streptavidin solution.[16]

• Titration: A series of small, precise injections of the biotin solution are made into the streptavidin solution while the temperature is kept constant.[17][18]

• Heat Measurement: The heat released or absorbed during each injection is measured.

• Data Analysis: The resulting data are plotted as heat change per injection versus the molar ratio of biotin to streptavidin. This binding isotherm is then fitted to a binding model to determine the K_a, ΔH, and n.[19]

Visualizing the Interaction and Experimental Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the biotin-streptavidin binding, the relationship between kinetic constants, and a typical SPR experimental workflow.

Biotin-Streptavidin Binding Event

Relationship of Kinetic Constants

Typical SPR Experimental Workflow

References

• 1. Streptavidin - Wikipedia [en.wikipedia.org]
• 2. Avidin-Biotin Interaction | Thermo Fisher Scientific - AU [thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resources.revvity.com [resources.revvity.com]
• 5. researchgate.net [researchgate.net]
• 6. Detailed characterization of the solution kinetics and thermodynamics of biotin, biocytin and HABA binding to avidin and streptavidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dissociation rate constant of the biotin-streptavidin complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biosensingusa.com [biosensingusa.com]
• 9. biosensingusa.com [biosensingusa.com]
• 10. Preparation of oleylethylene glycol-sreptavidin surfaces for SPR [protocols.io]
• 11. Reversible immobilization of proteins with streptavidin affinity tags on a surface plasmon resonance biosensor chip - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bio-layer Interferometry for Measuring Kinetics of Protein-protein Interactions and Allosteric Ligand Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Kinetic Titration Series with Biolayer Interferometry | PLOS One [journals.plos.org]
• 14. Kinetic Titration Series with Biolayer Interferometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. The effects of temperature on streptavidin-biotin binding using affinity isothermal titration calorimetry [aimspress.com]
• 18. aimspress.com [aimspress.com]
• 19. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Core Properties of Fluorescein and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of fluorescein (B123965) and its key derivatives. It is designed to serve as a technical resource for researchers and professionals in the fields of life sciences and drug development, offering detailed data, experimental protocols, and visual representations of relevant biological and experimental processes.

Core Photophysical and Chemical Properties

Fluorescein is a synthetic organic compound renowned for its intense green fluorescence.[1] It belongs to the xanthene class of dyes and serves as a foundational structure for a wide range of fluorescent probes.[1][2] The core structure of fluorescein consists of a xanthene ring system, which is responsible for its fluorescent properties, and a pendant phenyl ring that can be modified to create derivatives with varied reactivity and specificity.[3]

The fluorescence of fluorescein and its derivatives is highly dependent on environmental factors, most notably pH.[1][4] The molecule exists in different ionic forms depending on the pH of the solution, with the dianionic form exhibiting the strongest fluorescence.[5][6] This pH sensitivity is a key characteristic that is both a critical consideration for its use as a stable fluorescent label and a property that can be exploited for sensing applications.[1][7]

Quantitative Data Summary

The following tables summarize the key photophysical and chemical properties of fluorescein and its most common derivatives: Fluorescein Isothiocyanate (FITC) and Carboxyfluorescein (FAM).

Table 1: Photophysical Properties of Fluorescein and Its Derivatives

Compound	Excitation Max (λex) (nm)	Emission Max (λem) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Fluorescein	490 - 498[8][9][10]	512 - 520[8]	>72,000 - 80,000[2][10]	0.79 - 0.95[5][10]
FITC (Isomer I)	492 - 495[11][12]	518 - 525[11][13]	75,000[13]	0.92[13]
6-FAM	492 - 495[14][15]	517 - 520[14][15]	>72,000[2][14]	High (comparable to Fluorescein)

Table 2: Physicochemical Properties

Compound	Chemical Formula	Molar Mass ( g/mol )	pKa	Key Reactive Group
Fluorescein	C₂₀H₁₂O₅[1]	332.31[8]	~6.4[8]	-
FITC	C₂₁H₁₁NO₅S[13][16]	389.38[13][16]	Similar to Fluorescein	Isothiocyanate (-N=C=S)[16]
6-FAM	C₂₁H₁₂O₇[15]	376.32[15]	Similar to Fluorescein	Carboxylic Acid (-COOH)[15]

Key Derivatives and Their Applications

The versatility of fluorescein stems from the ability to introduce reactive functional groups, enabling its conjugation to a wide array of biomolecules.

• Fluorescein Isothiocyanate (FITC) is a derivative containing an isothiocyanate group, which readily reacts with primary amines on proteins and other biomolecules to form a stable thiourea (B124793) linkage.[12][16] This makes FITC one of the most widely used fluorescent labels for antibodies, primarily in applications such as immunofluorescence microscopy and flow cytometry.[12][16]

• Carboxyfluorescein (FAM) , which includes a carboxylic acid group, is another crucial derivative.[15] The carboxyl group can be activated to form an N-hydroxysuccinimide (NHS) ester, which also reacts efficiently with primary amines to create stable amide bonds.[5] FAM is frequently used for labeling nucleic acids and peptides.[2][15] Its additional negative charge compared to fluorescein helps to reduce its leakage from cells, making it a valuable intracellular probe.[6]

• Fluorescein Diacetate (FDA) is a non-fluorescent, cell-permeant derivative. Once inside viable cells, intracellular esterases cleave the acetate (B1210297) groups, releasing fluorescent fluorescein.[17] This mechanism forms the basis of a common cell viability assay, where green fluorescence indicates metabolically active cells with intact membranes.[12][15]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the characterization and application of fluorescein and its derivatives.

Measurement of Absorbance and Fluorescence Spectra

Objective: To determine the maximum excitation and emission wavelengths of a fluorescein derivative.

Materials:

• Fluorescence spectrophotometer

• UV-Vis spectrophotometer

• Quartz cuvettes

• Solution of the fluorescein derivative in a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 8.0)

Procedure:

• Sample Preparation: Prepare a dilute solution of the fluorophore. The absorbance at the excitation maximum should be below 0.1 to avoid inner filter effects.[18]

• Absorbance Spectrum:

  • Use the UV-Vis spectrophotometer to measure the absorbance of the solution from approximately 400 nm to 550 nm.

  • Identify the wavelength of maximum absorbance (λex).

• Emission Spectrum:

  • Set the excitation wavelength of the fluorescence spectrophotometer to the determined λex.

  • Scan the emission spectrum across a range of wavelengths, typically from 500 nm to 600 nm.

  • Identify the wavelength of maximum fluorescence emission (λem).[18]

• Excitation Spectrum:

  • Set the emission wavelength of the fluorescence spectrophotometer to the determined λem.

  • Scan the excitation spectrum across a range of wavelengths, typically from 400 nm to 520 nm.

  • The resulting spectrum should resemble the absorbance spectrum.

Determination of Fluorescence Quantum Yield (Comparative Method)

Objective: To determine the fluorescence quantum yield of a sample relative to a known standard (e.g., fluorescein).[2]

Materials:

• Fluorescence spectrophotometer

• UV-Vis spectrophotometer

• Fluorescein standard with a known quantum yield

• The fluorescein derivative to be tested

• Appropriate solvent (the same for both standard and sample)

Procedure:

• Prepare a series of dilutions for both the standard and the test compound in the same solvent, with absorbances at the excitation wavelength ranging from 0.02 to 0.1.[19]

• Measure the absorbance of each solution at the excitation wavelength using the UV-Vis spectrophotometer.[19]

• Measure the fluorescence emission spectrum for each solution on the fluorescence spectrophotometer, ensuring the excitation wavelength is the same for all measurements.[19]

• Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.[2]

• Plot the integrated fluorescence intensity versus absorbance for both the standard and the test compound.[2]

• Determine the slope (m) of the linear fit for both plots.[2]

• Calculate the quantum yield (Φ) of the test sample using the following equation[2]: Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²) Where η is the refractive index of the solvent. If the same solvent is used, the equation simplifies to: Φ_sample = Φ_standard * (m_sample / m_standard)

Determination of pKa

Objective: To determine the pKa of a pH-sensitive fluorescein derivative.

Materials:

• Fluorescence spectrophotometer or a pH-sensitive plate reader

• pH meter

• A series of buffers with a range of known pH values (e.g., from pH 4 to 9)

• Solution of the fluorescein derivative

Procedure:

• Prepare solutions of the fluorescein derivative at a constant concentration in each of the different pH buffers.

• Measure the fluorescence intensity of each solution at the emission maximum, using a constant excitation wavelength.

• Plot the fluorescence intensity as a function of pH. The resulting plot should be a sigmoidal curve.

• The pKa is the pH value at which the fluorescence intensity is half of the maximum intensity. [20] This can be determined from the inflection point of the sigmoid curve.[21]

Protocol for Protein Labeling with FITC

Objective: To covalently label a protein with FITC.

Materials:

• FITC

• Protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 9.0)

• Anhydrous DMSO or DMF

• Size-exclusion chromatography column for purification

Procedure:

• Dissolve the protein in the labeling buffer at a concentration of 5-10 mg/mL.[22]

• Prepare a fresh stock solution of FITC in DMSO or DMF at a concentration of 1 mg/mL.[1]

• Slowly add the FITC solution to the protein solution while gently stirring. A molar ratio of 10-20 moles of FITC per mole of protein is a common starting point.[1]

• Incubate the reaction for 1-2 hours at room temperature in the dark.[23]

• Purify the labeled protein from unreacted FITC using a size-exclusion chromatography column.[1]

Visualizing Workflows and Pathways

Graphviz diagrams are provided to illustrate key experimental workflows and signaling concepts involving fluorescein and its derivatives.

Caption: Workflow for labeling proteins with Fluorescein Isothiocyanate (FITC).

Caption: Principle of the FDA cell viability assay.

Caption: Signaling pathway for intracellular pH detection.

References

• 1. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. agilent.com [agilent.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. antibodiesinc.com [antibodiesinc.com]
• 6. researchgate.net [researchgate.net]
• 7. A rapid procedure for preparing fluorescein-labeled specific antibodies from whole antiserum: its use in analyzing cytoskeletal architecture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method to determine cell viability by simultaneous staining with fluorescein diacetate-propidium iodide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peptideweb.com [peptideweb.com]
• 11. promega.com [promega.com]
• 12. ibidi.com [ibidi.com]
• 13. chemistry.montana.edu [chemistry.montana.edu]
• 14. assaygenie.com [assaygenie.com]
• 15. benchchem.com [benchchem.com]
• 16. surgery.wisc.edu [surgery.wisc.edu]
• 17. ufq.unq.edu.ar [ufq.unq.edu.ar]
• 18. benchchem.com [benchchem.com]
• 19. chem.uci.edu [chem.uci.edu]
• 20. ishigirl.tripod.com [ishigirl.tripod.com]
• 21. researchgate.net [researchgate.net]
• 22. Protein FITC Labeling Kit (ab288089) is not available | Abcam [abcam.co.jp]
• 23. youdobio.com [youdobio.com]

Protocols & Analytical Methods

Application Notes and Protocols for Flow Cytometry Analysis Using Biotin-4-Fluorescein

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-4-Fluorescein is a versatile reagent that combines the high-affinity binding of biotin (B1667282) to avidin (B1170675) and streptavidin with the fluorescent properties of fluorescein (B123965). This bifunctional molecule is an invaluable tool in a variety of biological assays, including flow cytometry. In flow cytometry, Biotin-4-Fluorescein is typically used in conjunction with a biotinylated primary antibody and a fluorescently labeled streptavidin conjugate for the indirect detection of cell surface and intracellular antigens.

The biotin-streptavidin system offers significant signal amplification, as one biotinylated antibody can bind multiple streptavidin molecules, each carrying several fluorescein molecules. This amplification is particularly advantageous for detecting low-abundance antigens. Biotin-4-Fluorescein has an excitation maximum at approximately 494 nm and an emission maximum at around 523 nm, making it compatible with the standard blue laser (488 nm) found in most flow cytometers.[1]

A key characteristic of Biotin-4-Fluorescein is the quenching of its fluorescence upon binding to avidin or streptavidin.[2][3] This property is leveraged in assays to quantify biotin-binding sites.[2][3][4] In the context of flow cytometry for cellular analysis, this quenching effect is overcome by the high concentration of fluorophores brought to the target site, resulting in a bright fluorescent signal.

These application notes provide a detailed protocol for the use of Biotin-4-Fluorescein in indirect flow cytometry staining, along with data presentation guidelines and troubleshooting tips to assist researchers in obtaining high-quality, reproducible results.

Product Information

Property	Value	Reference
Molecular Weight	~644.7 g/mol	[1]
Excitation Wavelength (λex)	~494 nm	[1]
Emission Wavelength (λem)	~523 nm	[1]
Solubility	Soluble in DMSO and aqueous buffers with pH > 7	[1]
Storage	Store at -20°C, protected from light.

Experimental Protocols

Indirect Immunofluorescent Staining of Cell Surface Antigens

This protocol describes the use of a biotinylated primary antibody followed by a streptavidin-Biotin-4-Fluorescein conjugate to label cell surface antigens for flow cytometric analysis.

Materials:

• Cells of interest (in single-cell suspension)

• Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 1-2% BSA or FBS and 0.1% sodium azide)

• Biotinylated primary antibody specific to the target antigen

• Isotype control biotinylated antibody

• Streptavidin-Biotin-4-Fluorescein conjugate

• Fc receptor blocking solution (e.g., purified anti-CD16/32 for mouse cells or human Fc block)

• Propidium Iodide (PI) or other viability dye

• 12x75 mm polystyrene tubes or 96-well round-bottom plates

• Flow cytometer

Protocol:

• Cell Preparation:

  • Prepare a single-cell suspension of your cells of interest. For adherent cells, use gentle dissociation methods to preserve cell surface epitopes.

  • Wash the cells once with cold PBS and centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Resuspend the cell pellet in cold Flow Cytometry Staining Buffer to a concentration of 1 x 10^7 cells/mL.

• Fc Receptor Blocking (Optional but Recommended):

  • Incubate cells with an Fc receptor blocking solution for 10-15 minutes at 4°C to prevent non-specific binding of antibodies to Fc receptors.

• Primary Antibody Incubation:

  • Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into individual tubes.

  • Add the predetermined optimal concentration of the biotinylated primary antibody or the corresponding isotype control. The optimal concentration should be determined by titration (see Section 4.1).

  • Incubate for 20-30 minutes at 4°C in the dark.

• Washing:

  • Add 2 mL of cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Carefully decant the supernatant. Repeat the wash step twice.

• Secondary Reagent Incubation:

  • Resuspend the cell pellet in 100 µL of cold Flow Cytometry Staining Buffer.

  • Add the predetermined optimal concentration of the Streptavidin-Biotin-4-Fluorescein conjugate. The optimal concentration should be determined by titration (see Section 4.2).

  • Incubate for 20-30 minutes at 4°C in the dark.

• Final Washing:

  • Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer as described in step 4.

• Resuspension and Viability Staining:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • If viability analysis is required, add a viability dye such as Propidium Iodide (PI) just before analysis.

• Data Acquisition:

  • Acquire the samples on a flow cytometer equipped with a blue laser (488 nm).

  • Collect fluorescence data in the appropriate channel for fluorescein (typically FL1, with a bandpass filter around 530/30 nm).

  • Ensure to set up appropriate compensation controls if performing multicolor analysis.

Workflow Diagram

Caption: Indirect staining workflow using Biotin-4-Fluorescein.

Data Presentation and Analysis

Titration of Biotinylated Primary Antibody

To determine the optimal concentration of the biotinylated primary antibody, a titration should be performed. This ensures a saturating concentration is used, leading to the best signal-to-noise ratio.

Antibody Conc. (µg/mL)	Mean Fluorescence Intensity (MFI) - Positive Population	MFI - Negative Population	Staining Index (SI)*
0.1	500	50	9.0
0.5	2500	60	40.7
1.0	5000	70	70.4
2.0	5200	75	68.3
5.0	5300	85	61.4

*Staining Index (SI) = (MFI Positive - MFI Negative) / (2 x SD Negative)

Note: The above data is representative. Optimal concentrations will vary depending on the antibody, cell type, and antigen expression level.

Titration of Streptavidin-Biotin-4-Fluorescein Conjugate

Similarly, the Streptavidin-Biotin-4-Fluorescein conjugate should be titrated to find the concentration that provides the brightest signal with minimal background.

Streptavidin-B4F Conc. (µg/mL)	MFI - Positive Population	MFI - Negative Population	Staining Index (SI)
0.1	1500	40	36.5
0.5	6000	55	108.1
1.0	8500	70	120.4
2.0	8700	120	71.5
5.0	8800	250	34.2

Note: The above data is representative. High concentrations of the streptavidin conjugate can lead to increased non-specific binding and a decrease in the staining index.

Gating Strategy

A proper gating strategy is crucial for accurate data analysis.

Caption: A typical gating strategy for flow cytometry analysis.

Applications in Drug Development

Flow cytometry utilizing Biotin-4-Fluorescein is a powerful tool in various stages of drug development:

• Target Identification and Validation: Quantifying the expression of a target receptor on different cell populations.

• Screening: High-throughput screening of compound libraries to identify molecules that modulate target expression or binding.

• Pharmacodynamics: Assessing the in vivo or in vitro effects of a drug on target engagement and receptor occupancy.

• Immunophenotyping: Characterizing immune cell populations in preclinical and clinical samples to monitor immune responses to therapeutics.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or No Signal	Suboptimal antibody or streptavidin concentration.	Perform titrations for both the primary antibody and the streptavidin conjugate.
Low antigen expression.	Use a brighter fluorophore or a signal amplification system.
Inefficient staining.	Increase incubation times; ensure reagents are not expired and have been stored correctly.
High Background	Non-specific antibody binding.	Use an Fc block; ensure proper washing steps; titrate the primary antibody and streptavidin conjugate to the optimal concentration.
Dead cells.	Use a viability dye and gate on live cells.[5]
High concentration of streptavidin conjugate.	Titrate the streptavidin conjugate to a lower concentration.
High CVs	Clogged flow cell.	Backflush or clean the flow cytometer.
High flow rate.	Use a lower flow rate for acquisition.[5]

By following these detailed protocols and guidelines, researchers, scientists, and drug development professionals can effectively utilize Biotin-4-Fluorescein for sensitive and quantitative flow cytometry analysis.

References

• 1. biotium.com [biotium.com]
• 2. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biotin-4-Fluorescein 5 mg | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 5. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Immunofluorescence Staining Utilizing Biotin-Streptavidin Amplification with a Fluorescein Conjugate

These application notes provide a detailed protocol for performing immunofluorescence (IF) staining using a biotin-streptavidin signal amplification system. This method is particularly useful for detecting low-abundance antigens by enhancing the fluorescent signal. The protocol outlines the use of a primary antibody, a biotinylated secondary antibody, and a streptavidin-fluorescein conjugate for final detection.

While "Biotin-4-Fluorescein" is a specific chemical probe primarily used for quantifying biotin-binding sites through fluorescence quenching, this protocol adapts the principle of using a fluorescein-based reporter in a biotin-streptavidin workflow for cellular imaging.[1][2][3]

Data Presentation

The following table summarizes representative data from an immunofluorescence experiment designed to optimize primary antibody concentration. The fluorescence intensity of the target protein is measured at various dilutions.

Primary Antibody Dilution	Mean Fluorescence Intensity (Arbitrary Units)	Signal-to-Noise Ratio
1:100	8500	15:1
1:250	6200	25:1
1:500	4100	22:1
1:1000	2300	12:1
No Primary Antibody Control	350	1:1

This data is representative and will vary depending on the antigen, cell type, and specific antibodies used.

Experimental Protocols

This section details the step-by-step methodology for immunofluorescence staining of cultured cells using a biotin-streptavidin amplification system.

Materials Required

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or 10% normal serum from the host species of the secondary antibody in PBS)

• Primary antibody (specific to the target antigen)

• Biotinylated secondary antibody (specific to the host species of the primary antibody)

• Streptavidin-fluorescein conjugate

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Coverslips and microscope slides

• Humidified chamber

Staining Procedure

• Cell Preparation:

  • Culture cells on sterile coverslips in a petri dish or multi-well plate until they reach the desired confluency (typically 60-80%).

  • Wash the cells twice with PBS to remove culture medium.[4]

• Fixation:

  • Fix the cells by incubating with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.[4][5]

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular antigens):

  • If the target antigen is intracellular, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room temperature.[6]

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Block non-specific antibody binding by incubating the cells with blocking buffer for 1 hour at room temperature in a humidified chamber.[5][7]

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber.[4]

• Washing:

  • Wash the cells three times with PBS for 5 minutes each to remove unbound primary antibody.

• Biotinylated Secondary Antibody Incubation:

  • Dilute the biotinylated secondary antibody in the blocking buffer.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in a humidified chamber, protected from light.[8]

• Washing:

  • Wash the cells three times with PBS for 5 minutes each.

• Streptavidin-Fluorescein Incubation:

  • Dilute the streptavidin-fluorescein conjugate in the blocking buffer.

  • Incubate the cells with the diluted streptavidin-fluorescein conjugate for 30-60 minutes at room temperature in a humidified chamber, protected from light.[5]

• Washing:

  • Wash the cells three times with PBS for 5 minutes each, ensuring protection from light.

• Counterstaining (Optional):

  • Incubate the cells with a nuclear counterstain such as DAPI for 1-5 minutes.[9]

  • Wash the cells twice with PBS.

• Mounting:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Seal the edges of the coverslip with clear nail polish and allow it to dry.[8]

• Imaging:

  • Visualize the staining using a fluorescence microscope with the appropriate filter sets for fluorescein (B123965) (Excitation/Emission: ~494/523 nm) and the chosen counterstain.[3]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagram illustrates the workflow for indirect immunofluorescence with biotin-streptavidin signal amplification.

Caption: Workflow for Immunofluorescence with Biotin-Streptavidin Amplification.

The following diagram illustrates the principle of signal amplification in this immunofluorescence protocol.

Caption: Principle of Biotin-Streptavidin Signal Amplification in Immunofluorescence.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotium.com [biotium.com]
• 4. biotium.com [biotium.com]
• 5. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. The steps of immunofluorescence staining experiment | AxisPharm [axispharm.com]
• 7. An introduction to Performing Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 8. content.protocols.io [content.protocols.io]
• 9. benchchem.com [benchchem.com]

Application Notes: Biotin-4-Fluorescein in Western Blotting for Sensitive Protein Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Western blotting is a cornerstone technique for the identification and semi-quantitative analysis of specific proteins within a complex biological sample. The method relies on the high specificity of antibody-antigen interactions. Signal amplification strategies are often employed to enhance the detection of low-abundance proteins. One such powerful technique utilizes the high-affinity, non-covalent interaction between biotin (B1667282) and streptavidin. Biotin-4-Fluorescein, a conjugate of biotin and the fluorescent dye fluorescein (B123965), offers a robust and sensitive method for fluorescent Western blot detection.

This application note provides detailed protocols for the use of Biotin-4-Fluorescein in conjunction with streptavidin conjugates for the fluorescent detection of proteins in Western blotting. The protocols are designed to provide a clear workflow for researchers, from sample preparation to data analysis.

Principle of Detection

The detection strategy is based on an indirect fluorescent labeling method. A primary antibody specific to the protein of interest is used to probe the Western blot membrane. This is followed by a secondary antibody that is conjugated to biotin. The biotinylated secondary antibody is then detected by a streptavidin molecule that is conjugated to a fluorescent dye, such as fluorescein. The high affinity of the biotin-streptavidin interaction provides significant signal amplification.

An alternative, more direct, but less common method involves the use of a primary antibody directly conjugated to Biotin-4-Fluorescein. This approach simplifies the workflow by eliminating the need for a secondary antibody incubation step.

Key Advantages of Biotin-4-Fluorescein in Western Blotting:

• High Sensitivity: The biotin-streptavidin system provides a significant amplification of the signal, enabling the detection of low-abundance proteins. A three-step protocol using a biotinylated secondary antibody and a fluorescent streptavidin conjugate can lead to a substantial increase in sensitivity.[1]

• Versatility: Fluorescent conjugates of streptavidin are available in a wide range of excitation and emission wavelengths, allowing for multiplexing with other fluorescent probes.[2][3]

• Quantitative Analysis: Fluorescent Western blotting, when performed correctly, allows for the quantitative analysis of protein expression levels over a broad dynamic range.[4]

Experimental Protocols

The following protocols provide a step-by-step guide for performing fluorescent Western blotting using a biotin-streptavidin detection system.

Protocol 1: Indirect Fluorescent Detection Using a Biotinylated Secondary Antibody and Streptavidin-Fluorescein

This is the most common and recommended method for high sensitivity.

Materials:

• Protein sample

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or 1-5% BSA in TBST or PBST)[5][6]

• Primary antibody (specific to the protein of interest)

• Biotinylated secondary antibody (specific to the primary antibody species)

• Streptavidin-Fluorescein conjugate

• Wash buffer (TBST: Tris-Buffered Saline with 0.1% Tween-20, or PBST: Phosphate-Buffered Saline with 0.1% Tween-20)

• Fluorescent imaging system

Procedure:

• Protein Separation and Transfer:

  • Separate the protein samples by SDS-PAGE.[7]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane using a standard wet or semi-dry transfer protocol.[7]

  • (Optional) Verify the transfer efficiency by staining the membrane with Ponceau S.

• Blocking:

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[7][8]

• Primary Antibody Incubation:

  • Dilute the primary antibody in blocking buffer to the recommended concentration.

  • Incubate the membrane with the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.[5]

• Washing:

  • Wash the membrane three times for 5-10 minutes each with wash buffer to remove unbound primary antibody.[5][7]

• Biotinylated Secondary Antibody Incubation:

  • Dilute the biotinylated secondary antibody in blocking buffer.

  • Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation.[7]

• Washing:

  • Repeat the washing step as described in step 4 to remove unbound secondary antibody.

• Streptavidin-Fluorescein Incubation:

  • Dilute the Streptavidin-Fluorescein conjugate in wash buffer. A starting concentration of 0.5-10 µg/mL can be used, with optimization required. For CCD imaging, a range of 0.1-0.4 µg/mL is often recommended.[2][9][10]

  • To minimize non-specific background, Tween® 20 (0.1 to 0.2% v/v) and SDS (0.02% to 0.1% v/v) can be included in the detection buffer for this final incubation step.[2][9]

  • Incubate the membrane for 1 hour at room temperature with gentle agitation, protected from light.

• Final Washes:

  • Wash the membrane three times for 5-10 minutes each with wash buffer, protected from light.

• Imaging:

  • Image the membrane using a fluorescent imaging system with the appropriate excitation and emission filters for fluorescein (Excitation max: ~494 nm, Emission max: ~523 nm).[1]

Protocol 2: Direct Fluorescent Detection Using a Biotin-4-Fluorescein Conjugated Primary Antibody

This protocol is simpler but relies on the availability of a directly conjugated primary antibody.

Procedure:

• Protein Separation, Transfer, and Blocking:

  • Follow steps 1 and 2 from Protocol 1.

• Biotin-4-Fluorescein Conjugated Primary Antibody Incubation:

  • Dilute the Biotin-4-Fluorescein conjugated primary antibody in blocking buffer.

  • Incubate the membrane with the antibody solution for 1-2 hours at room temperature or overnight at 4°C with gentle agitation, protected from light.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with wash buffer, protected from light.

• Imaging:

  • Image the membrane as described in step 9 of Protocol 1.

Data Presentation

The following tables summarize key quantitative parameters for the experimental protocols.

Table 1: Recommended Reagent Concentrations and Incubation Times

Step	Reagent	Typical Concentration/Dilution	Incubation Time	Temperature
Blocking	Non-fat dry milk or BSA	5% (w/v) or 1-5% (w/v) in TBST/PBST[5][6]	1 hour[7][8]	Room Temperature
Primary Antibody	Unconjugated Primary Ab	Manufacturer's recommendation	1-2 hours or Overnight[5]	Room Temp. or 4°C
Secondary Antibody	Biotinylated Secondary Ab	Manufacturer's recommendation	1 hour[7]	Room Temperature
Detection Reagent	Streptavidin-Fluorescein	0.1 - 10 µg/mL (optimization required)[2][9][10]	1 hour[7]	Room Temperature

Table 2: Properties of Biotin-4-Fluorescein

Property	Value
Excitation Maximum	~494 nm[1]
Emission Maximum	~523 nm[1]
Molecular Weight	~644.7 g/mol [1]
Solubility	Soluble in DMSO and pH > 7 buffers[1]

Mandatory Visualizations

Diagram 1: Indirect Fluorescent Western Blotting Workflow

Caption: Workflow for indirect fluorescent Western blotting.

Diagram 2: Principle of Biotin-Streptavidin Based Fluorescent Detection

Caption: Biotin-Streptavidin detection mechanism.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background	Insufficient blocking	Increase blocking time or try a different blocking agent (e.g., commercial blocking buffers for fluorescent Westerns).[5]
Antibody concentration too high	Titrate primary and secondary antibody concentrations.
Insufficient washing	Increase the number and/or duration of wash steps.
Non-specific binding of streptavidin	Include Tween 20 and SDS in the final incubation step with streptavidin-fluorescein.[2][9] Centrifuge the streptavidin conjugate before use to remove aggregates.[9]
Weak or No Signal	Insufficient protein loaded	Increase the amount of protein loaded onto the gel.
Inefficient protein transfer	Optimize transfer conditions (time, voltage/current).
Antibody concentration too low	Increase the concentration of primary and/or secondary antibodies.
Inactive streptavidin-fluorescein	Ensure proper storage of the conjugate (protected from light).
Non-specific Bands	Primary antibody cross-reactivity	Use a more specific primary antibody or perform control experiments (e.g., with knockout/knockdown lysates).
Secondary antibody cross-reactivity	Use a pre-adsorbed secondary antibody.

Conclusion

The use of Biotin-4-Fluorescein in conjunction with streptavidin conjugates provides a highly sensitive and versatile method for the fluorescent detection of proteins in Western blotting. The signal amplification afforded by the biotin-streptavidin interaction is particularly advantageous for the detection of low-abundance proteins. By following the detailed protocols and troubleshooting guidelines provided in these application notes, researchers can achieve reliable and quantitative results in their protein analysis studies.

References

• 1. A sensitive three-step protocol for fluorescence-based Western blot detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lumiprobe.com [lumiprobe.com]
• 3. biotium.com [biotium.com]
• 4. A Guide to Modern Quantitative Fluorescent Western Blotting with Troubleshooting Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotium.com [biotium.com]
• 6. benchchem.com [benchchem.com]
• 7. novopro.cn [novopro.cn]
• 8. m.youtube.com [m.youtube.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Fluorescent Western Blotting | Thermo Fisher Scientific - US [thermofisher.com]

Quantitating Biotin-Binding Sites with Biotin-4-Fluorescein: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity interaction between biotin (B1667282) and avidin (B1170675) or streptavidin is a cornerstone of many biotechnological applications, from immunoassays to targeted drug delivery.[1][2] Accurate quantification of available biotin-binding sites is crucial for the development and quality control of these applications. Biotin-4-Fluorescein (B4F) is a fluorescent conjugate of biotin that serves as an invaluable tool for this purpose.[1] The principle of this assay is based on the significant quenching of the fluorescein (B123965) moiety's fluorescence upon the binding of B4F to the biotin-binding pocket of avidin or streptavidin.[3][4][5] This phenomenon allows for a straightforward and sensitive method to determine the concentration of functional biotin-binding sites in a sample.[6]

This document provides detailed application notes and protocols for the use of Biotin-4-Fluorescein in quantitating biotin-binding sites.

Principle of the Assay

Biotin-4-Fluorescein is a molecule where biotin is covalently linked to fluorescein. In its free form in solution, B4F exhibits strong fluorescence. However, when B4F binds to the hydrophobic biotin-binding pocket of avidin or streptavidin, its fluorescence is substantially quenched, with reports of 84-88% quenching.[4] This quenching effect is the basis for a titrimetric assay. By titrating a known concentration of avidin or streptavidin with increasing concentrations of B4F, a binding curve can be generated. The point at which the fluorescence signal transitions from quenched to increasing linearly corresponds to the saturation of all available biotin-binding sites. This allows for the calculation of the concentration of functional biotin-binding sites in the sample.[3][5][7]

Applications

• Determination of Biotin-Binding Capacity: Quantify the number of active biotin-binding sites on proteins like avidin, streptavidin, and their conjugates.[3][8][9]

• Quality Control: Assess the functionality of biotin-binding proteins in various formulations and conjugates, ensuring consistency and reliability in downstream applications.

• Drug Development: In the development of targeted drug delivery systems, B4F can be used to characterize biotinylated carriers and their interaction with avidin-based targeting moieties.[1]

• Diagnostic Assay Development: Calibrate and standardize diagnostic kits that rely on the biotin-avidin interaction.[1]

Experimental Protocols

Protocol 1: Determination of Biotin-Binding Capacity of Avidin/Streptavidin

This protocol describes a fluorescence quenching assay to determine the concentration of active biotin-binding sites in a solution of avidin or streptavidin.

Materials:

• Biotin-4-Fluorescein (B4F)

• Avidin or Streptavidin sample of unknown binding capacity

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well black microplate

• Fluorescence microplate reader with excitation at ~490 nm and emission detection at ~525 nm.[3]

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Biotin-4-Fluorescein (e.g., 1 mM in DMSO).

  • Prepare a working solution of B4F in PBS. The final concentration in the assay will typically be in the nanomolar to low micromolar range.

  • Dilute the avidin or streptavidin sample to an appropriate concentration in PBS. A starting concentration of 10-100 nM is often suitable.

• Assay Setup:

  • In a 96-well black microplate, add a fixed volume of the diluted avidin or streptavidin solution to a series of wells.

  • To these wells, add increasing volumes of the B4F working solution to create a titration series.

  • Include control wells containing only PBS and the same concentrations of B4F to measure the fluorescence of free B4F.

  • Bring the final volume in all wells to a constant value with PBS.

• Incubation:

  • Incubate the microplate at room temperature for 30-60 minutes, protected from light, to allow the binding reaction to reach equilibrium.[3]

• Measurement:

  • Measure the fluorescence intensity of each well using a microplate reader with excitation and emission wavelengths appropriate for fluorescein (e.g., Ex: 490 nm, Em: 525 nm).[3]

• Data Analysis:

  • Subtract the background fluorescence (wells with PBS only) from all readings.

  • Plot the fluorescence intensity as a function of the B4F concentration for both the avidin/streptavidin samples and the B4F-only controls.

  • The titration curve for the avidin/streptavidin sample will initially show low fluorescence due to quenching. As the binding sites become saturated, the fluorescence will begin to increase linearly as free B4F accumulates.

  • The intersection of the two linear portions of the curve represents the concentration of B4F required to saturate all available biotin-binding sites. This value corresponds to the concentration of functional biotin-binding sites in the sample.

Data Presentation

Sample	B4F Concentration (nM)	Fluorescence Intensity (a.u.)
Control (B4F only)	0	0
10	1000
20	2000
...	...
Avidin Sample	0	0
10	150
20	300
...	...

Protocol 2: Competitive Assay for the Quantification of Free Biotin

This protocol utilizes B4F in a competitive binding assay to determine the concentration of unlabeled biotin in a sample.

Materials:

• Biotin-4-Fluorescein (B4F)

• Standardized Avidin or Streptavidin solution

• Sample containing an unknown concentration of free biotin

• Biotin standards of known concentrations

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare working solutions of B4F and a standardized avidin/streptavidin solution in PBS. The concentration of the avidin/streptavidin solution should be chosen to quench a significant portion of the B4F fluorescence.

  • Prepare a series of biotin standards of known concentrations.

• Assay Setup:

  • In a 96-well black microplate, add a fixed volume of the standardized avidin/streptavidin solution and a fixed volume of the B4F working solution to a series of wells.

  • To these wells, add increasing volumes of the biotin standards or the unknown biotin samples.

  • Include control wells with only avidin/streptavidin and B4F (maximum quenching) and wells with only B4F (no quenching).

  • Bring the final volume in all wells to a constant value with PBS.

• Incubation:

  • Incubate the microplate at room temperature for 30-60 minutes, protected from light.

• Measurement:

  • Measure the fluorescence intensity of each well.

• Data Analysis:

  • The unlabeled biotin in the standards and samples will compete with B4F for binding to the avidin/streptavidin, leading to a decrease in fluorescence quenching and thus an increase in fluorescence intensity.

  • Create a standard curve by plotting the fluorescence intensity as a function of the known biotin standard concentrations.

  • Determine the concentration of biotin in the unknown samples by interpolating their fluorescence values on the standard curve.

Data Presentation

Biotin Concentration (nM)	Fluorescence Intensity (a.u.)
0	500
10	1500
20	2500
...	...
Unknown Sample 1	2000
Unknown Sample 2	1200

Visualization of Workflows and Principles

Caption: Workflow for the Biotin-4-Fluorescein fluorescence quenching assay.

Caption: Mechanism of fluorescence quenching upon B4F binding to avidin.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Avidin-Biotin Interaction | Thermo Fisher Scientific - KR [thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biotin-4-Fluorescein 5 mg | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 7. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Biotin-4-fluorescein based fluorescence quenching assay for determination of biotin binding capacity of streptavidin conjugated quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]

Biotin-4-Fluorescein: A Versatile Probe for Labeling Proteins and Nucleic Acids

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-4-Fluorescein is a versatile bioconjugate that merges the high-affinity binding of biotin (B1667282) to avidin (B1170675) and streptavidin with the fluorescent properties of fluorescein (B123965). This dual functionality makes it an invaluable tool in molecular biology, biochemistry, and drug development for the labeling, detection, and quantification of proteins and nucleic acids. Its applications are extensive, ranging from fluorescence microscopy and flow cytometry to immunoassays and affinity chromatography.[1]

The core principle behind the utility of Biotin-4-Fluorescein lies in the extraordinarily strong and specific interaction between biotin and streptavidin (or avidin), which is one of the most robust non-covalent bonds known in nature. This interaction allows for the sensitive detection of biotinylated molecules. The fluorescein moiety provides a readily detectable fluorescent signal, enabling visualization and quantification. A key characteristic of Biotin-4-Fluorescein is the quenching of its fluorescence upon binding to streptavidin or avidin, a phenomenon that can be harnessed for quantitative assays to determine the number of available biotin-binding sites.[2][3][4][5][6]

These application notes provide detailed protocols for the labeling of proteins and nucleic acids using Biotin-4-Fluorescein and its derivatives, along with quantitative data to guide experimental design and data interpretation.

Properties of Biotin-4-Fluorescein

A summary of the key properties of Biotin-4-Fluorescein is presented in the table below, providing essential information for its use in experimental settings.

Property	Value	Reference
Molecular Weight	644.69 g/mol	[]
Excitation Wavelength (λex)	492 nm	[]
Emission Wavelength (λem)	518 nm	[]
Appearance	Orange powder	[]
Solubility	Dimethylsulfoxide (DMSO)	[]
Storage	-20°C, desiccated and protected from light	[]

Quantitative Analysis of Biotin-4-Fluorescein and Streptavidin Interaction

The interaction between Biotin-4-Fluorescein and streptavidin is characterized by significant fluorescence quenching. This property is instrumental in quantifying the number of biotin binding sites on streptavidin-conjugated molecules, such as quantum dots.

Parameter	Value	Reference
Fluorescence Quenching upon binding to Streptavidin	84-88%	[6]
Biotin Binding Sites on ITK SAv Quantum Dots	5- to 30-fold more than PEG SAv QDs	[2][3]
Biotin Binding Capacity of 525 ITK SAv QDs	~15 sites/QD	[2][5]
Biotin Binding Capacity of 655 ITK SAv QDs	~25 sites/QD	[2][5]
Biotin Binding Capacity of 525 PEG SAv QDs	~2 sites/QD	[2][5]
Biotin Binding Capacity of 655 PEG SAv QDs	~1 site/QD	[2][5]

Experimental Protocols

Protein Labeling with Biotin-4-Fluorescein (via NHS-Ester Chemistry)

This protocol describes a general method for labeling proteins with primary amines (e.g., lysine (B10760008) residues) using an N-hydroxysuccinimide (NHS) ester of a biotin derivative. While Biotin-4-Fluorescein itself does not have a reactive group for direct conjugation, it is often used in conjunction with biotinylation reagents that do, or the principles of labeling with similar biotin-NHS esters are directly applicable.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS, pH 7.2-8.0)

• EZ-Link™ NHS-PEG4-Biotin or similar biotin-NHS ester reagent

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M phosphate, 0.15 M NaCl, pH 7.2-8.0 (PBS)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column (e.g., Sephadex G-25) or dialysis cassette for purification

Protocol:

• Protein Preparation: Dissolve the protein to be labeled in the Reaction Buffer at a concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris or glycine), it must be dialyzed against the Reaction Buffer before labeling.

• Biotin Reagent Preparation: Immediately before use, dissolve the biotin-NHS ester in DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Calculate the required volume of the biotin reagent solution. A 10- to 20-fold molar excess of the biotin reagent to the protein is a good starting point. The optimal ratio should be determined empirically.

  • Add the calculated volume of the biotin reagent solution to the protein solution while gently vortexing.

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.

• Quenching: Add the Quenching Buffer to a final concentration of 20-50 mM to stop the reaction. Incubate for 15-30 minutes at room temperature.

• Purification: Remove the excess, unreacted biotin reagent by gel filtration using a desalting column or by dialysis against PBS.

• Determination of Biotin Incorporation (Optional): The degree of biotinylation can be determined using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.

Workflow for Protein Labeling:

Caption: Workflow for labeling proteins with a biotin-NHS ester.

Nucleic Acid Labeling (Incorporation of Biotinylated Nucleotides)

This section provides protocols for labeling DNA and RNA with biotin through the enzymatic incorporation of biotinylated nucleotides.

This method introduces single-stranded nicks into a DNA duplex, which are then filled in by DNA Polymerase I using a mix of nucleotides including a biotinylated analog.

Materials:

• DNA template (1 µg)

• 10X Nick Translation Buffer

• Biotin-Nick Translation Mix (containing biotin-16-dUTP, dATP, dCTP, dGTP)

• DNA Polymerase I/DNase I mix

• Nuclease-free water

• 0.5 M EDTA, pH 8.0

• Spin column (e.g., Sephadex G-50) for purification

Protocol:

• In a microcentrifuge tube, combine the following on ice:

  • 1 µg DNA template

  • 5 µL 10X Nick Translation Buffer

  • 5 µL Biotin-Nick Translation Mix

  • 1 µL DNA Polymerase I/DNase I mix

  • Nuclease-free water to a final volume of 50 µL

• Mix gently and centrifuge briefly.

• Incubate at 15°C for 90 minutes.

• Stop the reaction by adding 5 µL of 0.5 M EDTA.

• Purify the biotinylated DNA using a spin column according to the manufacturer's instructions.

Biotinylated primers or nucleotides can be incorporated into DNA during PCR amplification.

Materials:

• DNA template

• Forward and reverse primers (one or both can be 5'-biotinylated)

• dNTP mix containing biotin-11-dUTP

• Taq DNA polymerase and corresponding buffer

• Nuclease-free water

• PCR purification kit

Protocol:

• Set up the PCR reaction as follows:

  • DNA template (1-10 ng)

  • Forward primer (0.1-0.5 µM)

  • Reverse primer (0.1-0.5 µM)

  • dNTP mix with biotin-11-dUTP (200 µM each dATP, dCTP, dGTP; 190 µM dTTP; 10 µM biotin-11-dUTP)

  • Taq DNA polymerase (1-2.5 units)

  • 10X PCR Buffer

  • Nuclease-free water to a final volume of 50 µL

• Perform PCR using standard cycling conditions, optimizing the annealing temperature and extension time for the specific template and primers.

• Purify the biotinylated PCR product using a PCR purification kit to remove unincorporated primers and nucleotides.

This method adds biotinylated deoxynucleotides to the 3' end of a DNA molecule using Terminal Deoxynucleotidyl Transferase (TdT).

Materials:

• DNA oligonucleotide

• Terminal Deoxynucleotidyl Transferase (TdT)

• 5X TdT Reaction Buffer

• Biotin-14-dCTP

• Nuclease-free water

• 0.5 M EDTA, pH 8.0

Protocol:

• In a microcentrifuge tube, combine the following:

  • 10-50 pmol DNA oligonucleotide

  • 10 µL 5X TdT Reaction Buffer

  • 1-5 nmol Biotin-14-dCTP

  • 10-20 units TdT

  • Nuclease-free water to a final volume of 50 µL

• Mix gently and incubate at 37°C for 30-60 minutes.

• Stop the reaction by adding 5 µL of 0.5 M EDTA.

• The labeled oligonucleotide can be purified by ethanol (B145695) precipitation or using a suitable spin column.

Workflow for Nucleic Acid Labeling:

Caption: General workflows for enzymatic labeling of DNA and RNA with biotin.

Detection of Biotinylated Molecules

The detection of biotinylated proteins and nucleic acids is typically achieved through the use of streptavidin or avidin conjugates.

Detection Workflow:

Caption: Detection of biotinylated molecules using streptavidin conjugates.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Signal	Inefficient labeling	- Verify the integrity and purity of the protein or nucleic acid.- Optimize the molar ratio of biotin reagent to the target molecule.- Ensure the labeling buffer is at the correct pH and free of primary amines.
Inactive streptavidin conjugate	- Use a fresh or properly stored streptavidin conjugate.
Inefficient detection	- Optimize incubation times and washing steps in the detection protocol.
High Background	Excess biotin reagent	- Ensure thorough purification of the biotinylated molecule to remove all unreacted biotin.
Non-specific binding of streptavidin conjugate	- Increase the stringency of washing steps.- Include a blocking step (e.g., with BSA) before adding the streptavidin conjugate.
Probe concentration too high	- Titrate the concentration of the biotinylated probe to find the optimal signal-to-noise ratio.

Conclusion

Biotin-4-Fluorescein and related biotinylation reagents are powerful tools for the labeling and detection of proteins and nucleic acids. The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize this technology in a wide range of applications. Careful optimization of labeling and detection conditions is crucial for achieving high sensitivity and specificity in experimental outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biotin-4-fluorescein based fluorescence quenching assay for determination of biotin binding capacity of streptavidin conjugated quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Live Cell Imaging Using Biotin-4-Fluorescein

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Biotin-4-Fluorescein in live cell imaging applications. This powerful tool enables the visualization and quantification of biotinylated molecules and their binding partners in real-time within a cellular context.

Biotin-4-Fluorescein is a fluorescent probe that combines the high-affinity binding of biotin (B1667282) to avidin (B1170675) and streptavidin with the bright fluorescence of fluorescein (B123965).[1][2] A key characteristic of this probe is the significant quenching of its fluorescence upon binding to avidin or streptavidin.[3][4][5] This property makes it an excellent tool for quantifying biotin-binding sites and for imaging dynamic cellular processes involving the biotin-streptavidin interaction.

Core Applications

Biotin-4-Fluorescein is a versatile tool with a range of applications in cellular imaging and analysis:

• Quantification of Biotin-Binding Sites: The fluorescence quenching upon binding allows for the precise determination of available biotin-binding sites on streptavidin-conjugated molecules, such as antibodies or quantum dots.[3][6][7][8]

• Live Cell Imaging of Surface Proteins: By tagging cell surface proteins with biotin, Biotin-4-Fluorescein can be used in conjunction with streptavidin conjugates to visualize protein localization and trafficking.[9]

• Homogeneous Fluorescence Assays: It serves as a convenient probe for determining the concentration of avidin, streptavidin, or unlabeled biotin in solution.[4][10]

• Drug Delivery and Uptake Studies: In pharmaceutical research, it can be used to track the cellular uptake and localization of biotinylated drug delivery systems.[1]

Key Properties of Biotin-4-Fluorescein

Understanding the spectral and physical properties of Biotin-4-Fluorescein is crucial for designing and executing successful imaging experiments.

Property	Value	Reference
Molecular Formula	C₃₃H₃₂N₄O₈S	[1]
Molecular Weight	644.69 g/mol	[1][5]
Excitation Maximum	~492-494 nm	[5][11]
Emission Maximum	~518-522 nm	[5][11]
Purity	≥ 95% (HPLC)	[1]
Appearance	Light or dark yellow or orange powder	[1]
Cell Permeability	Membrane impermeant	[11]

Experimental Protocols

Protocol 1: Quantification of Biotin-Binding Sites on Streptavidin-Conjugated Probes

This protocol outlines the procedure for determining the number of active biotin-binding sites on a streptavidin-conjugated probe (e.g., streptavidin-antibody, streptavidin-quantum dot) using a Biotin-4-Fluorescein fluorescence quenching assay.

Materials:

• Biotin-4-Fluorescein

• Streptavidin-conjugated probe of interest

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fluorometer or fluorescence plate reader

• Microcentrifuge tubes or 96-well black plates

Procedure:

• Prepare a stock solution of Biotin-4-Fluorescein: Dissolve Biotin-4-Fluorescein powder in dimethylsulfoxide (DMSO) to a final concentration of 1-10 mM. Store protected from light at -20°C.

• Prepare working solutions: Dilute the Biotin-4-Fluorescein stock solution in PBS to a working concentration range (e.g., 0.1 nM to 1 µM). Prepare a dilution series of the streptavidin-conjugated probe in PBS.

• Set up the assay: In a microcentrifuge tube or a well of a black 96-well plate, add a fixed concentration of the streptavidin-conjugated probe.

• Titration: Add increasing concentrations of the Biotin-4-Fluorescein working solution to the streptavidin-conjugated probe. Mix gently and incubate for 10-30 minutes at room temperature, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at the emission maximum of fluorescein (~520 nm) with excitation at ~490 nm.

• Data Analysis: Plot the fluorescence intensity as a function of the Biotin-4-Fluorescein concentration. The point of maximum quenching or the intersection of the initial quenching slope and the final fluorescence plateau corresponds to the saturation of biotin-binding sites. This can be used to calculate the concentration of active binding sites.[6]

Protocol 2: Live Cell Imaging of Biotinylated Surface Proteins

This protocol describes the labeling and imaging of biotinylated cell surface proteins in live cells using a two-step approach with Biotin-4-Fluorescein and streptavidin.

Materials:

• Live cells expressing a biotinylated surface protein of interest

• Biotin-4-Fluorescein

• Streptavidin or fluorescently labeled streptavidin

• Cell culture medium

• PBS with 5 mM MgCl₂ (PBS-Mg)

• Coverslips or imaging-compatible cell culture dishes

• Fluorescence microscope

Procedure:

• Cell Preparation: Plate cells on coverslips or imaging dishes and culture until they reach the desired confluency.

• Biotinylation (if not endogenously biotinylated): If the protein of interest is not already biotinylated, it can be tagged using techniques like enzymatic biotinylation with Biotin Ligase (BirA).[9]

• Washing: Gently wash the cells twice with PBS-Mg to remove any unbound biotin from the culture medium.[9]

• Streptavidin Incubation: Incubate the cells with a solution of streptavidin in PBS-Mg for 10-15 minutes at room temperature. This step serves to introduce the biotin-binding sites to the cell surface.

• Washing: Wash the cells three times with PBS-Mg to remove unbound streptavidin.

• Biotin-4-Fluorescein Labeling: Incubate the cells with a working solution of Biotin-4-Fluorescein in cell culture medium for 15-30 minutes at 37°C, protected from light. The optimal concentration should be determined empirically but typically ranges from 100 nM to 1 µM.

• Washing: Wash the cells three times with fresh, pre-warmed cell culture medium to remove unbound Biotin-4-Fluorescein.

• Live Cell Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filters for fluorescein (Excitation: ~490 nm, Emission: ~520 nm).

Visualizing Experimental Workflows

To aid in the conceptualization of these protocols, the following diagrams illustrate the key steps and relationships.

Caption: Workflow for quantifying biotin-binding sites.

Caption: Workflow for live cell surface protein imaging.

Signaling Pathway Visualization

While Biotin-4-Fluorescein is not typically used to directly visualize intracellular signaling cascades, it is instrumental in studying the interactions of cell surface receptors that initiate these pathways. For instance, if a receptor of interest is biotinylated, its clustering and internalization upon ligand binding can be tracked.

The following diagram illustrates a generic signaling pathway initiated by a biotinylated receptor, which can be studied using Biotin-4-Fluorescein.

Caption: Generic signaling pathway initiated by a cell surface receptor.

Data Presentation

Quantitative data from Biotin-4-Fluorescein experiments should be presented clearly to allow for easy interpretation and comparison.

Table 2: Example Data from a Biotin-Binding Site Quantification Assay

Biotin-4-Fluorescein Conc. (nM)	Fluorescence Intensity (a.u.) - Probe A	Fluorescence Intensity (a.u.) - Probe B
0	10.2	12.5
10	8.5	10.1
20	6.8	7.9
30	5.1	5.8
40	3.5	4.0
50	3.6	4.1
60	4.8	5.5
70	6.1	6.9
80	7.5	8.4
90	8.9	9.8
100	10.3	11.2

Note: The above data is illustrative. The point of maximum quenching (lowest fluorescence intensity) indicates the saturation of binding sites.

By following these protocols and utilizing the provided diagrams and data presentation formats, researchers can effectively employ Biotin-4-Fluorescein for a variety of live cell imaging and quantitative analysis applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. biotium.com [biotium.com]
• 3. Biotin-4-Fluorescein 5 mg | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 4. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots | Semantic Scholar [semanticscholar.org]
• 8. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Imaging proteins in live mammalian cells with biotin ligase and monovalent streptavidin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biotium.com [biotium.com]

Application Notes and Protocols for Biotin-4-Fluorescein in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Biotin-4-Fluorescein is a high-performance fluorescent probe that chemically links biotin (B1667282) with the green fluorescent dye, fluorescein (B123965). This conjugate is an essential tool in molecular and cellular biology, leveraging the high-affinity interaction between biotin and avidin (B1170675) or streptavidin for the detection and visualization of biological structures. Its application is widespread in various fluorescence microscopy techniques, including immunofluorescence, in situ hybridization, and flow cytometry.[1]

Physicochemical Properties and Spectral Data

Biotin-4-Fluorescein's utility is defined by the specific binding of its biotin moiety and the fluorescent characteristics of fluorescein. The linker between biotin and fluorescein is designed to minimize steric hindrance, allowing for efficient binding to streptavidin.

Property	Value	Source
Molecular Formula	C33H32N4O8S	[2]
Molecular Weight	644.69 g/mol	[3]
Maximum Excitation Wavelength	494 nm	[2][4]
Maximum Emission Wavelength	518-523 nm	[2][3][4]
Extinction Coefficient	≥70,000 cm⁻¹M⁻¹
Appearance	Orange solid	[3]
Solubility	DMSO, DMF	[3]

Key Applications in Fluorescence Microscopy

The robust and specific interaction between biotin and streptavidin, which exhibits a dissociation constant (Kd) in the range of 10⁻¹⁴ to 10⁻¹⁵ M, forms the basis of many detection systems in fluorescence microscopy. Biotin-4-Fluorescein is a key reagent in these applications:

• Immunofluorescence (IF): Used for the detection of biotinylated antibodies, enabling the localization of specific proteins within cells and tissues.

• Flow Cytometry: Facilitates the identification and quantification of cell populations by labeling cells with biotinylated antibodies.

• In Situ Hybridization (ISH): Enables the visualization of specific DNA or RNA sequences in cells and tissues using biotinylated nucleic acid probes.

• Cellular Imaging: Allows for the tracking and visualization of biotinylated molecules to study cellular processes.[1]

Experimental Protocols

Protocol 1: Indirect Immunofluorescent Staining of Cultured Cells

This protocol details the use of Biotin-4-Fluorescein for the detection of a target protein in fixed and permeabilized cultured cells.

Workflow for Indirect Immunofluorescence

Caption: Workflow for indirect immunofluorescent staining.

Materials:

• Adherent cells cultured on glass coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Primary antibody (specific for the target protein)

• Biotinylated secondary antibody (recognizes the primary antibody)

• Biotin-4-Fluorescein

• Streptavidin conjugate

• Mounting medium with an antifade reagent

Procedure:

• Cell Culture: Culture cells on sterile glass coverslips in a petri dish until they reach the desired confluency.

• Washing: Gently wash the cells three times with PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: If the target protein is intracellular, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific binding sites by incubating the cells with 1% BSA in PBS for 30-60 minutes.

• Primary Antibody: Incubate with the primary antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS.

• Secondary Antibody: Incubate with the biotinylated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the cells three times with PBS.

• Streptavidin-Biotin-4-Fluorescein Complex: Incubate with a pre-formed complex of streptavidin and Biotin-4-Fluorescein for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS, protecting from light.

• Mounting: Mount the coverslips on microscope slides using a mounting medium with an antifade agent.

• Imaging: Visualize the slides using a fluorescence microscope with appropriate filters for fluorescein (Excitation/Emission: ~494/520 nm).

Protocol 2: Cell Surface Staining for Flow Cytometry

This protocol describes the labeling of cell surface antigens on a single-cell suspension for analysis by flow cytometry.

Workflow for Flow Cytometry Staining

Caption: Workflow for cell surface staining for flow cytometry.

Materials:

• Single-cell suspension (e.g., peripheral blood mononuclear cells or cultured cells)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

• Primary antibody (specific for a cell surface marker)

• Biotinylated secondary antibody

• Biotin-4-Fluorescein

• Streptavidin conjugate

• Viability dye (optional)

Procedure:

• Cell Preparation: Prepare a single-cell suspension and wash the cells in ice-cold Flow Cytometry Staining Buffer.

• Cell Count and Viability: Perform a cell count and determine viability. Adjust the cell concentration to 1 x 10⁷ cells/mL.

• Blocking: Block Fc receptors by incubating the cells with an Fc blocking reagent according to the manufacturer's instructions.

• Primary Antibody: Incubate 1-2 x 10⁶ cells with the primary antibody at its optimal dilution for 30 minutes at 4°C.

• Washing: Wash the cells twice with 2 mL of staining buffer.

• Secondary Antibody: Incubate the cells with the biotinylated secondary antibody for 30 minutes at 4°C.

• Washing: Wash the cells twice with staining buffer.

• Streptavidin-Biotin-4-Fluorescein Complex: Incubate the cells with a pre-formed complex of streptavidin and Biotin-4-Fluorescein for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with staining buffer.

• Resuspension: Resuspend the cells in an appropriate volume of staining buffer for flow cytometric analysis. A viability dye can be added prior to analysis.

• Data Acquisition: Analyze the samples on a flow cytometer equipped with a blue laser (488 nm) for excitation and appropriate emission filters for fluorescein.

References

• 1. chemimpex.com [chemimpex.com]
• 2. biotium.com [biotium.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. biotium.com [biotium.com]

Measuring Avidin Concentration Using Biotin-4-Fluorescein: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity interaction between avidin (B1170675) and biotin (B1667282) is a cornerstone of many biotechnological applications, from immunoassays to drug delivery systems. Accurate quantification of avidin concentration is crucial for the development and quality control of these applications. This document provides a detailed protocol for a sensitive and rapid fluorescence-based assay to determine avidin concentration using Biotin-4-Fluorescein.

This method leverages the phenomenon of fluorescence quenching that occurs when Biotin-4-Fluorescein binds to avidin. The decrease in fluorescence intensity is directly proportional to the concentration of avidin, allowing for precise quantification. This application note provides a step-by-step protocol, data presentation guidelines, and visual representations of the assay principle and workflow.

Principle of the Assay

The assay is based on the specific and high-affinity binding of Biotin-4-Fluorescein to the biotin-binding sites of avidin.[1][2][3] In its free form, Biotin-4-Fluorescein exhibits strong fluorescence upon excitation at its maximum wavelength. However, upon binding to avidin, the fluorescence of the fluorescein (B123965) moiety is significantly quenched.[2][3][4] This quenching effect is attributed to the microenvironment of the biotin-binding pocket of avidin. The extent of fluorescence quenching is directly proportional to the amount of avidin present in the sample, forming the basis for a quantitative assay. By measuring the decrease in fluorescence intensity, the concentration of avidin can be accurately determined by comparing it to a standard curve generated with known concentrations of avidin.

Caption: Principle of the fluorescence quenching assay.

Materials and Reagents

Reagent/Material	Supplier	Catalog Number
Biotin-4-Fluorescein	Any reputable supplier	e.g., Biotium 90062
Avidin	Any reputable supplier	e.g., Sigma-Aldrich A9275
Phosphate-Buffered Saline (PBS), pH 7.4	Standard laboratory supply	-
Dimethyl Sulfoxide (DMSO)	ACS grade or higher	-
Black, flat-bottom 96-well microplates	For fluorescence assays	-
Fluorescence microplate reader	Capable of Ex/Em at 494/523 nm	-

Experimental Protocols

Reagent Preparation

1.1. Biotin-4-Fluorescein Stock Solution (1 mM):

• Dissolve 0.645 mg of Biotin-4-Fluorescein (MW: 644.7 g/mol ) in 1 mL of DMSO.

• Store the stock solution at -20°C, protected from light.

1.2. Biotin-4-Fluorescein Working Solution (160 nM):

• Prepare a fresh working solution before each experiment.

• Dilute the 1 mM stock solution in PBS (pH 7.4). For example, to prepare 1 mL of 160 nM working solution, add 0.16 µL of the 1 mM stock solution to 999.84 µL of PBS.

1.3. Avidin Stock Solution (1 mg/mL):

• Dissolve 1 mg of avidin in 1 mL of PBS (pH 7.4).

• The concentration of this stock solution in µM can be calculated using the molecular weight of avidin (~66-68 kDa). For a MW of 66 kDa, 1 mg/mL is approximately 15.15 µM.

• Store the stock solution at 4°C for short-term use or in aliquots at -20°C for long-term storage.

1.4. Avidin Standards for Standard Curve:

• Prepare a series of avidin standards by serially diluting the avidin stock solution in PBS (pH 7.4).

• The concentration range for the standard curve should encompass the expected concentration of avidin in the unknown samples. A typical range is from 0 to 50 nM.

Assay Procedure

The following protocol is for a 96-well plate format.

Caption: Experimental workflow for avidin quantification.

2.1. Standard Curve Preparation:

• Add 50 µL of each avidin standard to triplicate wells of a black 96-well plate.

• Include a blank control with 50 µL of PBS only.

2.2. Sample Preparation:

• Add 50 µL of the unknown sample(s) to separate wells in triplicate. If necessary, dilute the samples in PBS to fall within the range of the standard curve.

2.3. Addition of Biotin-4-Fluorescein:

• Add 50 µL of the 160 nM Biotin-4-Fluorescein working solution to all wells (including standards, samples, and blank). This results in a final concentration of 80 nM Biotin-4-Fluorescein in a total volume of 100 µL. A final concentration of 8 nM has also been reported to be effective.[4]

2.4. Incubation:

• Incubate the plate at room temperature for 10-30 minutes, protected from light.[4][5] The binding is generally fast.[1]

2.5. Fluorescence Measurement:

• Measure the fluorescence intensity using a microplate reader with excitation set to ~494 nm and emission set to ~523 nm.[1]

Data Analysis and Interpretation

• Calculate the average fluorescence intensity for each set of triplicates.

• Subtract the average fluorescence of the blank from all standard and sample readings.

• Plot the corrected fluorescence intensity of the standards against the known avidin concentrations to generate a standard curve. The fluorescence should decrease with increasing avidin concentration.

• Determine the concentration of avidin in the unknown samples by interpolating their fluorescence values on the standard curve.

Example Data:

Avidin Concentration (nM)	Average Fluorescence (RFU)	% Quenching
0	10000	0%
5	7500	25%
10	5200	48%
20	2800	72%
40	1300	87%
50	1200	88%

% Quenching = [1 - (Fluorescence of Sample / Fluorescence of Blank)] x 100

The binding of Biotin-4-Fluorescein to avidin can lead to a fluorescence quenching of up to 84-88%.[2][3]

Troubleshooting

Issue	Possible Cause	Suggested Solution
High background fluorescence	Contaminated reagents or plate.	Use fresh, high-quality reagents and clean plates. Ensure the blank reading is appropriately low.
Autofluorescence from sample matrix.	Run a sample blank (sample without Biotin-4-Fluorescein) to assess background.
Low signal or poor quenching	Incorrect excitation/emission wavelengths.	Verify the settings on the fluorescence reader are optimal for fluorescein (Ex ~494 nm, Em ~523 nm).
Degraded Biotin-4-Fluorescein.	Prepare fresh working solutions and store the stock solution properly (protected from light at -20°C).
Inactive avidin.	Use a fresh or properly stored avidin stock.
Inconsistent readings	Pipetting errors.	Ensure accurate and consistent pipetting, especially for small volumes. Use calibrated pipettes.
Incomplete mixing.	Gently mix the contents of the wells after adding all reagents.
Temperature fluctuations.	Allow all reagents and the plate to equilibrate to room temperature before starting the assay.

Conclusion

The Biotin-4-Fluorescein-based fluorescence quenching assay is a reliable, sensitive, and straightforward method for the quantification of avidin concentration. Its simplicity and speed make it an ideal choice for routine analysis in research and drug development settings. By following the detailed protocol and data analysis guidelines presented in this application note, researchers can achieve accurate and reproducible results.

References

• 1. biotium.com [biotium.com]
• 2. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Rapid estimation of avidin and streptavidin by fluorescence quenching or fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

how to reduce non-specific binding of Biotin-4-Fluorescein

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding of Biotin-4-Fluorescein in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence when using Biotin-4-Fluorescein?

High background fluorescence, a common indicator of non-specific binding, can primarily be attributed to two sources:

• Endogenous Biotin (B1667282): Many tissues and cells, particularly the liver, kidney, and adipose tissue, contain naturally occurring biotin.[1] This endogenous biotin can be bound by streptavidin or avidin (B1170675) conjugates, leading to a false positive signal.

• Non-specific Protein and Hydrophobic Interactions: The Biotin-4-Fluorescein molecule, or the streptavidin/avidin used for its detection, can non-specifically adhere to surfaces or other proteins in your sample through hydrophobic or electrostatic interactions.[2][3]

Q2: What is endogenous biotin and in which sample types is it a concern?

Endogenous biotin, also known as Vitamin H, is a naturally occurring cofactor found in all living cells.[4] It can become a significant source of background noise in biotin-avidin/streptavidin-based detection systems. Tissues that are particularly rich in endogenous biotin include the liver, mammary gland, adipose tissue, and kidney.[1] The issue is often more pronounced in frozen (cryostat) sections.[1]

Q3: How can I block endogenous biotin in my samples?

Blocking endogenous biotin is a critical step to reduce non-specific binding. The most common method is a sequential blocking procedure:

• Incubate with Avidin or Streptavidin: The sample is first incubated with an excess of unlabeled avidin or streptavidin. This will bind to the endogenous biotin present in the tissue or cells.[4][5]

• Incubate with free Biotin: Following the initial block, the sample is incubated with a solution of free biotin. This step is crucial to saturate the remaining biotin-binding sites on the avidin or streptavidin that was added in the first step, preventing it from binding to your Biotin-4-Fluorescein probe.[4]

Several commercial kits are available that provide pre-made avidin and biotin solutions for this purpose.[6][7][8]

Q4: Can my choice of blocking buffer affect non-specific binding?

Absolutely. The choice of blocking buffer is critical for minimizing background signal.[9]

• Protein-based blockers: Solutions containing proteins like Bovine Serum Albumin (BSA), casein, or normal serum are commonly used to block non-specific protein-protein interactions.[10][11]

• Surfactants: Adding a non-ionic surfactant like Tween 20 to your buffers can help to reduce hydrophobic interactions.[3][12]

• Salt Concentration: Increasing the ionic strength of your buffers (e.g., with NaCl) can help to disrupt non-specific electrostatic interactions.[3][13]

Q5: Should I use avidin or streptavidin to detect Biotin-4-Fluorescein?

While both avidin and streptavidin bind to biotin with high affinity, streptavidin is often preferred. Avidin is a glycoprotein (B1211001) and can exhibit non-specific binding to tissues through its carbohydrate moieties.[1] Streptavidin is not glycosylated and generally exhibits lower non-specific binding.[12][13] Deglycosylated forms of avidin, such as NeutrAvidin, are also available to minimize this issue.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High background across the entire sample	Endogenous biotin is present in the sample.	Implement an avidin/biotin blocking step before applying the Biotin-4-Fluorescein.[1][4]
Inadequate protein blocking.	Increase the concentration or incubation time of your protein-based blocking buffer (e.g., BSA, normal serum).[9][10]
Hydrophobic interactions.	Add a non-ionic surfactant like Tween 20 (0.05% - 0.1%) to your wash and incubation buffers.[3][12]
Punctate, non-specific staining	Aggregates of Biotin-4-Fluorescein or the detection reagent.	Centrifuge the Biotin-4-Fluorescein and streptavidin/avidin solutions before use to pellet any aggregates.[12]
High background in negative control (no Biotin-4-Fluorescein)	Non-specific binding of the fluorescently labeled streptavidin/avidin.	Ensure proper protein blocking and consider using a streptavidin conjugate with a different fluorophore that may have less non-specific binding.
Autofluorescence of the tissue.	View the sample under the microscope before any staining to assess the level of autofluorescence. If high, consider using a quencher or a fluorophore in a different spectral range.

Experimental Protocols

Protocol 1: Endogenous Biotin Blocking

This protocol is essential for tissues and cells known to have high levels of endogenous biotin.

• Sample Preparation: Prepare your cells or tissue sections according to your standard protocol (e.g., fixation, permeabilization).

• Protein Block: Incubate the sample with a suitable protein-based blocking buffer (e.g., 5% BSA in PBS) for 30-60 minutes at room temperature.

• Avidin Block: Without washing, incubate the sample with an avidin solution (e.g., 0.1 mg/mL in PBS) for 15 minutes at room temperature.[4]

• Wash: Wash the sample three times with PBS for 5 minutes each.

• Biotin Block: Incubate the sample with a biotin solution (e.g., 0.5 mg/mL in PBS) for 15 minutes at room temperature.[4]

• Wash: Wash the sample three times with PBS for 5 minutes each.

• Proceed with Staining: Your sample is now ready for incubation with Biotin-4-Fluorescein.

Protocol 2: Optimizing Blocking Buffers

If you are still experiencing high background after endogenous biotin blocking, optimizing your blocking and wash buffers can help.

• Prepare a series of blocking buffers:

  • Buffer A: 5% BSA in PBS

  • Buffer B: 5% Normal Goat Serum in PBS

  • Buffer C: 5% BSA, 0.1% Tween 20 in PBS

  • Buffer D: 5% BSA in high salt PBS (e.g., 0.5 M NaCl)

• Test each buffer: Divide your sample into sections and apply a different blocking buffer to each for 1 hour at room temperature.

• Stain with Biotin-4-Fluorescein: Proceed with your standard staining protocol.

• Compare results: Evaluate the background fluorescence in each section to determine the most effective blocking buffer for your specific application.

Visual Guides

Caption: Workflow for reducing non-specific binding of Biotin-4-Fluorescein.

Caption: Troubleshooting logic for high background with Biotin-4-Fluorescein.

References

• 1. Methods to Block Endogenous Detection | Thermo Fisher Scientific - CA [thermofisher.com]
• 2. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 3. nicoyalife.com [nicoyalife.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. vectorlabs.com [vectorlabs.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. Blocking Buffer Selection Guide | Rockland [rockland.com]
• 10. m.youtube.com [m.youtube.com]
• 11. biocompare.com [biocompare.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]

Technical Support Center: Optimizing Signal-to-Noise Ratio in Biotin-4-Fluorescein Experiments

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing experiments utilizing Biotin-4-Fluorescein (B4F). By addressing common issues and providing detailed protocols, we aim to help you achieve a higher signal-to-noise ratio for more reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-4-Fluorescein (B4F) and what are its primary applications?

A1: Biotin-4-Fluorescein is a molecule that combines biotin (B1667282) with the fluorescent dye fluorescein. This dual nature allows it to be used in a variety of biological assays where the high-affinity interaction between biotin and streptavidin (or avidin) is employed for detection.[1][2] The fluorescence of B4F is quenched upon binding to streptavidin or avidin (B1170675), a property that is leveraged in homogeneous fluorescence assays to quantify biotin, streptavidin, or their derivatives.[3][4][5][6] Common applications include immunoassays (ELISA), fluorescence polarization assays, flow cytometry, and fluorescence microscopy.

Q2: What are the main causes of a low signal-to-noise ratio in B4F experiments?

A2: A low signal-to-noise ratio is a frequent challenge and can stem from two primary issues: a weak specific signal or a high background signal. A weak signal can be due to low target abundance, suboptimal reagent concentrations, or issues with the experimental setup.[7] High background is often caused by non-specific binding of reagents, endogenous biotin present in samples, or autofluorescence from cells or tissues.[8][9][10]

Q3: How can I mitigate issues with endogenous biotin in my samples?

A3: Endogenous biotin, naturally present in many tissues and cells (especially liver and kidney), can bind to streptavidin-based detection reagents, leading to high background.[10] To address this, it is recommended to perform an endogenous biotin blocking step. This typically involves pre-incubating the sample with an excess of unlabeled avidin or streptavidin to bind the endogenous biotin, followed by the addition of free biotin to saturate any remaining biotin-binding sites on the avidin/streptavidin.[8][10]

Q4: What is photobleaching and how can I prevent it with B4F?

A4: Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light, leading to a loss of fluorescent signal.[7] Fluorescein and its derivatives are known to be susceptible to photobleaching.[7][11][12] To minimize this effect, it is crucial to use an antifade mounting medium, limit the sample's exposure to excitation light, and use appropriate neutral density filters to reduce illumination intensity.

Troubleshooting Guides

This section provides a structured approach to resolving common problems encountered during B4F experiments.

Issue 1: High Background Signal

A high background signal can obscure the specific signal, making data interpretation difficult.

Troubleshooting Workflow for High Background

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 6. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. benchchem.com [benchchem.com]
• 11. The photostability of the commonly used biotin-4-fluorescein probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Technical Support Center: Preventing Photobleaching of Biotin-4-Fluorescein

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the photobleaching of Biotin-4-Fluorescein in fluorescence microscopy experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during imaging experiments with Biotin-4-Fluorescein.

Issue 1: Rapid Loss of Fluorescent Signal

Question: My Biotin-4-Fluorescein signal is fading very quickly during image acquisition. What can I do to prevent this?

Answer: Rapid signal loss is a classic sign of photobleaching.[1][2] This phenomenon occurs when the fluorescent molecule is irreversibly damaged by light exposure.[3][4] Here are several strategies to mitigate this issue, categorized by approach:

Imaging Parameter Optimization

Parameter	Recommendation	Rationale
Excitation Intensity	Reduce to the lowest acceptable level.	High-intensity light accelerates the rate of photobleaching.[5][6] Using neutral density filters can help control illumination intensity.[3][5][7]
Exposure Time	Use the shortest possible exposure time.	Minimizing the duration of light exposure directly reduces the opportunity for photobleaching to occur.[3][8]
Imaging Mode	Use a more sensitive camera or detector.	A high-sensitivity camera can detect weaker signals, allowing for lower excitation intensity and shorter exposure times.[5]
Sample Focus	Focus on an adjacent area before imaging the region of interest.	This minimizes light exposure on the primary area of interest before capturing the final image.[9]

Reagent and Sample Preparation

Component	Recommendation	Rationale
Antifade Mounting Media	Use a commercial or DIY antifade mounting medium.	These media contain chemical agents that scavenge for free radicals and reactive oxygen species, which are major contributors to photobleaching.[10][11][12]
Fluorophore Selection	Consider alternative, more photostable fluorophores if possible.	Some fluorophores are inherently more resistant to photobleaching than others. Dyes like Alexa Fluor or DyLight are known for their enhanced photostability.[6][13]
Oxygen Scavenging	For fixed samples, use mounting media containing oxygen scavengers.	Molecular oxygen plays a critical role in the photobleaching process.[3][14][15]

Issue 2: High Background Fluorescence

Question: I'm observing high background fluorescence, which is making it difficult to resolve my Biotin-4-Fluorescein signal. What could be the cause and how can I fix it?

Answer: High background can obscure your signal and is often caused by several factors. Here’s a guide to troubleshooting this issue:

Potential Cause	Troubleshooting Step	Rationale
Autofluorescence of Mounting Medium	Test your mounting medium on a blank slide.	Some components in mounting media, particularly certain batches of glycerol (B35011) or p-phenylenediamine (B122844) (PPD), can be autofluorescent.[12][16]
Non-specific Staining	Optimize blocking steps and antibody/streptavidin concentrations.	Inadequate blocking or excessive concentrations of staining reagents can lead to non-specific binding and increased background.
Impure Reagents	Use high-purity reagents, especially for DIY mounting media.	Impurities in reagents like glycerol can contribute to background fluorescence.[17]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, rendering it unable to fluoresce.[2][3] This occurs when the fluorophore, after being excited by light, enters a long-lived, highly reactive triplet state.[4][18] In this state, it can interact with molecular oxygen to generate reactive oxygen species (ROS) that chemically damage the fluorophore.[1][3][15]

Q2: How does an antifade reagent work?

A2: Antifade reagents are chemical compounds included in mounting media to reduce photobleaching. They primarily act as free radical scavengers, neutralizing the reactive oxygen species that cause photodamage to the fluorophore.[11][12] Some common antifade agents include n-propyl gallate (NPG), 1,4-diazabicyclo[2.2.2]octane (DABCO), and Trolox.[10][11][19]

Q3: Can I make my own antifade mounting medium?

A3: Yes, you can prepare effective antifade mounting media in the laboratory. These "DIY" solutions are often glycerol-based and contain an antifade agent. See the Experimental Protocols section for detailed recipes.[10][17]

Q4: Does the pH of the mounting medium matter?

A4: Yes, the pH of the mounting medium can significantly impact the fluorescence intensity of fluorescein (B123965). A pH between 8.5 and 9.0 is often considered optimal for fluorescein and rhodamine dyes to prevent fluorescence quenching.[19]

Q5: Are there alternatives to Biotin-4-Fluorescein that are more photostable?

A5: While Biotin-4-Fluorescein is a widely used reagent[20], other fluorescent labels are known for greater photostability. If photobleaching remains a significant issue despite troubleshooting, consider using biotin (B1667282) conjugated to more robust dyes such as those from the Alexa Fluor or DyLight families.[6][13]

Quantitative Data Summary

The effectiveness of various antifade reagents can be compared qualitatively based on scientific literature and common laboratory practice. While precise quantitative comparisons are highly dependent on experimental conditions, the following table summarizes the general consensus.

Antifade Reagent	Common Concentration	Key Characteristics
n-Propyl Gallate (NPG)	2-4% (w/v)	Considered highly effective for many fluorophores.[10][21]
DABCO	1-2.5% (w/v)	A widely used and effective antifade agent.[10][19]
p-Phenylenediamine (PPD)	~0.1% (w/v)	Very effective, but can be prone to autofluorescence and can damage certain fluorophores like Cy dyes.[12][19]
Trolox	Varies	A vitamin E analog that acts as an antioxidant and is suitable for both fixed and live-cell imaging.[8][11]
Ascorbic Acid (Vitamin C)	Varies	A natural antioxidant that can be used as an antifade reagent.[19]

Experimental Protocols

Protocol 1: Preparation of NPG-Glycerol Antifade Mounting Medium

This protocol describes how to prepare a commonly used and effective antifade mounting medium containing n-propyl gallate.[17][21]

Materials:

• n-propyl gallate (Sigma P3130 or equivalent)

• Glycerol (ACS grade, 99-100% purity)

• 10X Phosphate Buffered Saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethyl formamide (B127407) (DMF)

• Distilled water

• Stir plate and stir bar

• 50 mL conical tube

Procedure:

• Prepare a 1X PBS solution: Dilute your 10X PBS stock with distilled water to create a 1X working solution.

• Prepare a 20% (w/v) n-propyl gallate stock solution: Dissolve 2 g of n-propyl gallate in 10 mL of DMSO or DMF. This may require gentle warming and vortexing. Note: n-propyl gallate does not dissolve well in aqueous solutions.

• Prepare the glycerol/PBS mixture: In a 50 mL conical tube, combine 9 mL of glycerol with 1 mL of 10X PBS. Mix thoroughly by vortexing or inverting.

• Combine the solutions: While vigorously stirring the glycerol/PBS mixture, slowly add 100 µL of the 20% n-propyl gallate stock solution dropwise.

• Final Mixing and Storage: Continue stirring for 10-15 minutes until the solution is homogeneous. Store the final mounting medium in small aliquots at -20°C, protected from light.

Protocol 2: Sample Mounting Procedure

This protocol outlines the steps for mounting a fixed and stained sample onto a microscope slide using an antifade medium.

Materials:

• Microscope slides and coverslips

• Your prepared sample on a slide

• Antifade mounting medium

• Pipette and tips

• Nail polish or sealant

Procedure:

• Prepare the Sample: After the final washing step of your staining protocol, carefully remove as much excess buffer from the slide as possible without allowing the sample to dry out.

• Apply Antifade Medium: Dispense one or two drops of the antifade mounting medium directly onto the sample.[22]

• Apply Coverslip: Carefully lower a coverslip onto the mounting medium at an angle to avoid trapping air bubbles.

• Remove Excess Medium: Gently press on the coverslip to squeeze out any excess mounting medium. Use a laboratory wipe to carefully blot the excess from the edges of the coverslip.

• Seal the Coverslip: To prevent the mounting medium from drying out and to secure the coverslip, apply a thin layer of nail polish or a commercial sealant around the edges of the coverslip.[22]

• Curing and Storage: Allow the sealant to dry completely. For optimal preservation of the fluorescent signal, store the slides flat and in the dark at 4°C.[22]

Visualizations

Signaling Pathway of Photobleaching

Caption: A diagram illustrating the photobleaching pathway of a fluorophore.

Experimental Workflow for Sample Preparation and Mounting

Caption: Workflow for immunofluorescence staining and sample mounting.

Troubleshooting Logic for Fading Signal

Caption: A decision tree for troubleshooting a fading fluorescent signal.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 4. Fluorophore Photobleaching | Nikon’s MicroscopyU [microscopyu.com]
• 5. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. biocompare.com [biocompare.com]
• 9. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. Methods and Tips [bio.umass.edu]
• 11. Antifade Reagents | Fluorescence Imaging | Tocris Bioscience [tocris.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. news-medical.net [news-medical.net]
• 14. Oxygen- and pH-Dependent Photophysics of Fluorinated Fluorescein Derivatives: Non-Symmetrical vs. Symmetrical Fluorination [mdpi.com]
• 15. The Contribution of Reactive Oxygen Species to the Photobleaching of Organic Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 16. unige.ch [unige.ch]
• 17. researchgate.net [researchgate.net]
• 18. Search for improved triplet-state quenchers for fluorescence imaging: a computational framework incorporating excited-state Baird-aromaticity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. www2.nau.edu [www2.nau.edu]
• 20. chemimpex.com [chemimpex.com]
• 21. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 22. Fluoro-Long Antifade Mounting Medium | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Troubleshooting Low Fluorescence Signal with Biotin-4-Fluorescein

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with low fluorescence signals in their experiments involving Biotin-4-Fluorescein.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-4-Fluorescein and what are its spectral properties?

Biotin-4-Fluorescein is a derivative of the fluorescein (B123965) dye that is conjugated to biotin (B1667282). This allows for the highly specific and high-affinity binding to avidin (B1170675) and streptavidin. It is commonly used in a variety of applications, including immunofluorescence, flow cytometry, and enzyme-linked immunosorbent assays (ELISAs).[1][2] The key spectral properties are summarized in the table below.

Q2: Why is my Biotin-4-Fluorescein signal weak or absent?

A weak or nonexistent fluorescence signal when using Biotin-4-Fluorescein can stem from several factors. One of the most common reasons is the inherent quenching of fluorescein's fluorescence upon binding to avidin or streptavidin, which can be as high as 84-88%.[2][3][4][5] Other potential causes include issues with reagents, suboptimal experimental protocols, improper instrumentation settings, and photobleaching.

Q3: Can the pH of my buffers affect the fluorescence of Biotin-4-Fluorescein?

Yes, the fluorescence of fluorescein and its derivatives is known to be pH-sensitive. The fluorescence intensity can decrease significantly in acidic environments. It is advisable to use buffers with a pH above 7 to maintain optimal fluorescence.[1]

Q4: How does photobleaching affect my experiment and how can I minimize it?

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light, leading to a diminished signal. To minimize photobleaching, you should:

• Reduce the exposure time and intensity of the excitation light.

• Use a mounting medium containing an anti-fade reagent for microscopy.[6]

• Image samples promptly after staining.

Q5: What is the role of endogenous biotin and how can it interfere with my assay?

Endogenous biotin present in some tissues and cells can bind to the streptavidin or avidin conjugates, blocking the binding of the Biotin-4-Fluorescein probe and leading to a weaker signal. If high levels of endogenous biotin are suspected, a blocking step using unconjugated streptavidin followed by biotin can be performed.

Troubleshooting Guide

Problem: Weak or No Fluorescence Signal

Use the following sections to diagnose and resolve potential causes of a low signal.

Potential Cause	Recommendation
Biotin-4-Fluorescein Quenching	Be aware that significant fluorescence quenching (84-88%) occurs upon binding to streptavidin/avidin.[2][3][4][5] This is an inherent property. If the signal is too low, consider using a system with a brighter, more photostable fluorophore.
Suboptimal Antibody Concentration	Perform a titration to determine the optimal concentration for your primary and/or secondary antibodies. Too low a concentration will result in a weak signal.[6]
Inactive Primary or Secondary Antibody	Ensure your antibodies are validated for the intended application. Check the manufacturer's datasheet. Run a positive control to confirm antibody activity.[6]
Incorrect Secondary Antibody	Verify that the secondary antibody is directed against the host species of the primary antibody.
Degraded Biotin-4-Fluorescein	Store Biotin-4-Fluorescein protected from light at -10°C to -35°C.[1] Prepare fresh working solutions from a DMSO stock.
Low Target Antigen Expression	Confirm that the target antigen is expressed in your cell or tissue type. If expression is low, an amplification step may be necessary.
Photosensitized Oxidation of Biotin	Be aware that the biotin moiety in Biotin-4-Fluorescein can undergo photosensitized oxidation, which may affect binding quantification.[7]

Potential Cause	Recommendation
Suboptimal Buffer pH	Ensure all buffers used for staining and washing are at a pH of 7.2-7.6, as fluorescein fluorescence is pH-sensitive.[1]
Inadequate Fixation and Permeabilization	For intracellular targets, optimize fixation and permeabilization steps to ensure antibody access to the epitope. Over-fixation can mask the epitope.
Insufficient Washing	Inadequate washing can lead to high background, which can obscure a weak specific signal. Increase the number and duration of wash steps.
Steric Hindrance	If using a biotinylated primary or secondary antibody, ensure that the biotinylation level does not interfere with antigen binding.

Potential Cause	Recommendation
Incorrect Filter Sets/Laser Lines	Ensure the excitation and emission filters on the microscope or flow cytometer are appropriate for Biotin-4-Fluorescein (Excitation max ~494 nm, Emission max ~523 nm).[1]
Low Detector Gain/Voltage	Increase the gain or voltage of the detector (PMT) on the instrument to amplify the signal. Be mindful that this can also increase background noise.
Photobleaching	Minimize exposure to excitation light. Use an anti-fade mounting medium for microscopy.[6]
Autofluorescence	Include an unstained control sample to assess the level of cellular or tissue autofluorescence. This can help in setting the correct background threshold.

Data Presentation

Table 1: Properties of Biotin-4-Fluorescein

Property	Value	Reference
Excitation Maximum (λex)	~494 nm	[1]
Emission Maximum (λem)	~523 nm	[1]
Molecular Weight	~644.7 g/mol	[1]
Extinction Coefficient (ε)	≥70,000 cm⁻¹M⁻¹ at 491-497 nm
Quantum Yield (Φ)	Not specified for the conjugate. Fluorescein in 0.1 M NaOH is 0.92.
Solubility	Soluble in DMSO and buffers with pH > 7	[1]
Storage	-10°C to -35°C, protected from light	[1]

Experimental Protocols

General Protocol for Immunofluorescence Staining of Adherent Cells

• Cell Culture: Plate cells on coverslips in a multi-well plate and culture until they reach the desired confluency.

• Fixation: Gently wash the cells with Phosphate Buffered Saline (PBS). Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): Incubate the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific binding by incubating with a blocking buffer (e.g., 1% BSA in PBS) for 30-60 minutes at room temperature.

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer to its optimal concentration. Incubate the coverslips with the primary antibody solution for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Staining (Indirect Method using Streptavidin-Fluorescein):

  • Incubate with a biotinylated secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

  • Wash three times with PBS for 5 minutes each.

  • Incubate with a streptavidin-fluorescein conjugate diluted in blocking buffer for 30-60 minutes at room temperature, protected from light.

• Direct Method using Biotin-4-Fluorescein Labeled Primary Antibody:

  • If the primary antibody is directly conjugated to Biotin-4-Fluorescein, incubate with the diluted antibody for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing an anti-fade reagent.

• Imaging: Visualize the fluorescence using a fluorescence microscope with the appropriate filter sets for fluorescein.

Visualizations

Caption: Troubleshooting workflow for low Biotin-4-Fluorescein signal.

Caption: Indirect immunofluorescence workflow using Biotin-4-Fluorescein.

References

• 1. biotium.com [biotium.com]
• 2. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. usbio.net [usbio.net]
• 6. benchchem.com [benchchem.com]
• 7. Fluorescein biotin | C42H50N6O8S2 | CID 90469808 - PubChem [pubchem.ncbi.nlm.nih.gov]

solving Biotin-4-Fluorescein solubility issues in aqueous buffers

This guide provides troubleshooting advice and answers to frequently asked questions regarding the solubility of Biotin-4-Fluorescein in aqueous buffers. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-4-Fluorescein, and why is its solubility in aqueous buffers a common issue?

A1: Biotin-4-Fluorescein is a widely used fluorescent probe that combines the high-affinity binding of biotin (B1667282) to avidin (B1170675) and streptavidin with the fluorescent properties of fluorescein (B123965).[1][2] Its structure has hydrophobic characteristics, which can lead to poor solubility in neutral or acidic aqueous solutions, often resulting in aggregation or precipitation during experiments.[3][4]

Q2: What are the recommended solvents for preparing a Biotin-4-Fluorescein stock solution?

A2: To ensure complete dissolution, it is highly recommended to first prepare a concentrated stock solution in an organic solvent.[3][5] The most commonly recommended solvents are anhydrous Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or methanol.[5][6][7] Using anhydrous solvents is particularly important for moisture-sensitive products to prevent degradation.[1]

Q3: I observed precipitation when diluting my DMSO stock solution of Biotin-4-Fluorescein into my aqueous buffer (e.g., PBS). What is happening and how can I prevent it?

A3: This is a common issue caused by the low solubility of Biotin-4-Fluorescein in aqueous solutions, especially at neutral or acidic pH.[3] When the concentrated organic stock is diluted into the aqueous buffer, the compound can crash out of solution. To prevent this, try the following:

• Increase the pH: Ensure your final buffer pH is greater than 7.0, as Biotin-4-Fluorescein is more soluble in basic conditions.[1]

• Dilute Slowly: Add the stock solution dropwise into the aqueous buffer while vortexing or stirring vigorously to promote rapid mixing.

• Check Final Organic Solvent Concentration: Ensure the final concentration of DMSO or DMF in your working solution is minimal, as high concentrations may affect your biological experiment.[3] However, a small percentage (e.g., ≤1-5%) may be necessary to maintain solubility.[8]

• Prepare Fresh: Prepare the aqueous working solution immediately before use, as it is not recommended for long-term storage.[3][9]

Q4: How does pH specifically affect the solubility and fluorescence of Biotin-4-Fluorescein?

A4: The solubility and fluorescence of the fluorescein moiety are highly pH-dependent.[10][11]

• Solubility: Biotin-4-Fluorescein is more soluble in aqueous buffers with a pH greater than 7.[1]

• Fluorescence: The fluorescence of the fluorescein molecule is significantly quenched at acidic pH levels. For optimal fluorescence, it is recommended to use buffers with a pH greater than 6.0, with peak fluorescence occurring around pH 7.4.[11][12]

Q5: Can I dissolve Biotin-4-Fluorescein directly into my aqueous buffer without using an organic solvent?

A5: Direct dissolution in aqueous buffers is generally not recommended and may be difficult, especially at higher concentrations or in neutral/acidic buffers.[3] While it is soluble in buffers with a pH > 7, you will likely achieve more consistent and reliable results by first creating a concentrated stock in an organic solvent like DMSO and then diluting it into your final aqueous buffer.[1][5]

Q6: What is the maximum recommended concentration of an organic solvent like DMSO in my final working solution?

A6: The final concentration of the organic solvent should be kept as low as possible to avoid interfering with the biological system you are studying.[3] For most cell-based assays and protein studies, a final DMSO concentration of 1-5% (v/v) is generally considered acceptable, but you should always validate this for your specific application.[8]

Q7: How should I properly store Biotin-4-Fluorescein solid, stock, and working solutions?

A7:

• Solid Form: Store the solid, powdered Biotin-4-Fluorescein at -20°C, desiccated, and protected from light.[1][7]

• Organic Stock Solutions: Aliquot the concentrated stock solution (in DMSO, DMF, or methanol) into small, single-use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[5][13]

• Aqueous Working Solutions: It is strongly recommended to prepare aqueous working solutions fresh for each experiment. Storing aqueous solutions for more than one day is not advised due to potential instability and precipitation.[3][9]

Q8: My fluorescent signal is weak or inconsistent. Could this be related to a solubility problem?

A8: Yes, poor solubility can directly impact your results. If Biotin-4-Fluorescein precipitates out of solution, its effective concentration is reduced, leading to a weaker signal. Inconsistent results can arise from variable amounts of precipitation between samples. Ensure the compound is fully dissolved in your working buffer and check the pH to ensure optimal fluorescence.[12] Also, be aware that the biotin moiety in the probe can undergo photosensitized oxidation, which could impact binding quantitation.[14]

Quantitative Solubility Data

The following table summarizes the reported solubility of Biotin-4-Fluorescein in various solvents.

Solvent	Reported Solubility / Concentration	Source(s)
DMSO	≥ 50 mg/mL; Soluble	[2][9]
5 mg/mL (for stock solution)	[5]
DMF	5 mg/mL (for stock solution); Soluble	[5][7]
Methanol	5 mg/mL (for stock solution); Soluble	[3][5]
Aqueous Buffers	Soluble in buffers with pH > 7	[1]
Slightly soluble	[3]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Biotin-4-Fluorescein Stock Solution

This protocol describes how to prepare a 5 mg/mL stock solution in DMSO.

Materials:

• Biotin-4-Fluorescein (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Allow the vial of solid Biotin-4-Fluorescein to equilibrate to room temperature before opening to prevent moisture condensation.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve a concentration of 5 mg/mL. For example, add 1 mL of DMSO to 5 mg of solid.

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. The solution should be a clear yellow/orange color.

• Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.

• Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

This protocol describes the dilution of the organic stock solution into a final aqueous buffer (e.g., PBS, pH 7.4).

Materials:

• Biotin-4-Fluorescein stock solution (from Protocol 1)

• Aqueous buffer (e.g., Phosphate Buffered Saline, pH > 7.0)

• Vortex mixer or magnetic stirrer

Procedure:

• Determine the final volume and concentration of the Biotin-4-Fluorescein working solution needed for your experiment.

• Place the required volume of aqueous buffer into a tube.

• While vigorously vortexing or stirring the buffer, slowly add the required volume of the Biotin-4-Fluorescein stock solution drop-by-drop. This rapid dilution helps prevent precipitation.

• Continue to mix for an additional 1-2 minutes to ensure the solution is homogeneous.

• Visually inspect the solution for any signs of precipitation. If the solution is cloudy, it may indicate solubility issues (see Troubleshooting Diagram below).

• Use the freshly prepared working solution immediately for your experiment. Do not store.

Visual Guides

Caption: Workflow for preparing an aqueous working solution.

Caption: Troubleshooting decision tree for solubility issues.

References

• 1. biotium.com [biotium.com]
• 2. usbio.net [usbio.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. goldbio.com [goldbio.com]
• 5. 生物素，荧光素结合物 | Sigma-Aldrich [sigmaaldrich.com]
• 6. Biotin-4-Fluorescein | LabX.com [labx.com]
• 7. biotium.com [biotium.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. Fluorescein Biotin | Autophagy | TargetMol [targetmol.com]
• 14. The photostability of the commonly used biotin-4-fluorescein probe - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Biotin-4-Fluorescein Fluorescence

Welcome to the Technical Support Center for Biotin-4-Fluorescein. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of pH on Biotin-4-Fluorescein (B4F) fluorescence intensity.

Frequently Asked Questions (FAQs)

Q1: Why is my Biotin-4-Fluorescein fluorescence signal weak or absent?

A weak or absent signal can be attributed to several factors, with the pH of your solution being a primary suspect. Fluorescein (B123965), the fluorescent component of B4F, is highly sensitive to pH.[1][2] At acidic pH (below ~6.4), the fluorescein molecule transitions to its neutral or cationic forms, which are non-fluorescent when excited at 490 nm.[1] Additionally, ensure proper storage of your B4F to prevent degradation and verify the concentration of your reagents.

Q2: What is the optimal pH range for maximal Biotin-4-Fluorescein fluorescence?

For the highest fluorescence quantum yield, it is recommended to work in basic conditions, ideally at a pH greater than 8.[1] In this range, fluorescein exists predominantly in its dianionic form, which is the most fluorescent species.[1][3] A common buffer used for this purpose is a phosphate (B84403) buffer or a borate (B1201080) buffer adjusted to the desired alkaline pH.[4]

Q3: How does pH affect the excitation and emission wavelengths of Biotin-4-Fluorescein?

While the fluorescence intensity is strongly pH-dependent, the emission wavelength of Biotin-4-Fluorescein remains relatively constant at around 515-523 nm when excited near the absorption maximum of the dianion form (approximately 494 nm).[1][5] However, at acidic pH, the absorption spectrum shifts to shorter wavelengths, leading to a dramatic decrease in fluorescence intensity when using a 490 nm excitation source.[2]

Q4: Can I use Biotin-4-Fluorescein for ratiometric pH measurements?

Biotin-4-Fluorescein itself is not ideal for ratiometric measurements because it primarily exhibits a change in fluorescence intensity rather than a significant shift in its emission wavelength with pH changes. For ratiometric pH analysis, probes with a clear isosbestic point and dual emission or excitation properties, such as BCECF or SNARF derivatives, are more suitable.[1]

Q5: Besides pH, what other factors can quench Biotin-4-Fluorescein fluorescence?

Several factors can lead to fluorescence quenching. High concentrations of B4F can cause self-quenching or aggregation-caused quenching (ACQ).[1] Molecular oxygen is also a known quencher of fluorescein fluorescence.[6] Additionally, binding of B4F to streptavidin or avidin (B1170675) can lead to significant fluorescence quenching, a property often utilized in binding assays.[7][8] Photobleaching, the irreversible fading of the fluorophore upon prolonged exposure to light, is another important consideration.[1][9]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Biotin-4-Fluorescein and their potential solutions.

Problem	Potential Cause	Recommended Solution
Low or No Fluorescence Signal	Acidic Buffer pH: The pH of your experimental buffer is below the optimal range for fluorescein fluorescence.	Verify the pH of all buffers and solutions. Adjust the pH to be within the 7.4-9.0 range for optimal signal. For maximal intensity, a pH > 8 is recommended.[1]
Probe Degradation: Improper storage has led to the degradation of the Biotin-4-Fluorescein.	Store B4F protected from light and at the recommended temperature (-20°C).[5] Prepare fresh working solutions from a DMSO stock.
Incorrect Filter Set/Wavelengths: The excitation and emission wavelengths on your instrument are not set correctly for fluorescein.	Use a filter set appropriate for fluorescein, with an excitation maximum around 494 nm and an emission maximum around 520 nm.[5]
Inconsistent Fluorescence Readings	pH Fluctuation: The buffering capacity of your system is insufficient, leading to pH changes during the experiment.	Use a buffer with adequate buffering capacity in your desired pH range. Ensure all components added to the solution do not significantly alter the pH.
Photobleaching: The sample is being exposed to the excitation light for too long, causing the fluorophore to fade.	Minimize the exposure time of the sample to the excitation light. Use an anti-fade mounting medium if applicable for microscopy.[10] Consider using lower light intensity.
High Background Fluorescence	Autofluorescence: Cellular components or media are contributing to background signal.	Use a negative control (without B4F) to determine the level of autofluorescence. If possible, use media with reduced autofluorescence.
Non-specific Binding: The probe is binding non-specifically to surfaces or other molecules.	Include a blocking step in your protocol (e.g., with BSA) and ensure adequate washing steps to remove unbound probe.

Experimental Protocols

Protocol 1: Determination of the pH-Dependent Fluorescence of Biotin-4-Fluorescein

Objective: To measure the fluorescence intensity of Biotin-4-Fluorescein across a range of pH values.

Materials:

• Biotin-4-Fluorescein (B4F) stock solution (e.g., 1 mM in DMSO)

• A series of buffers with pH values ranging from 4.0 to 10.0 (e.g., citrate (B86180) buffer for pH 4-6, phosphate buffer for pH 6-8, borate buffer for pH 8-10)

• Fluorometer or microplate reader with fluorescence capabilities

• Black microplate (e.g., 96-well)

Methodology:

• Prepare a working solution of B4F by diluting the stock solution in deionized water to a final concentration of 1 µM.

• In a 96-well black microplate, add 10 µL of the 1 µM B4F working solution to 190 µL of each buffer, creating a final B4F concentration of 50 nM in a range of pH values. Prepare triplicate wells for each pH point.

• Include a blank control for each buffer (190 µL of buffer and 10 µL of deionized water).

• Incubate the plate at room temperature for 15 minutes, protected from light.

• Measure the fluorescence intensity using a fluorometer. Set the excitation wavelength to ~494 nm and the emission wavelength to ~520 nm.

• Subtract the average blank reading for each buffer from the corresponding B4F sample readings.

• Plot the average fluorescence intensity as a function of pH.

Quantitative Data

The following table summarizes the expected relative fluorescence intensity of fluorescein at different pH values. Note that the exact values for Biotin-4-Fluorescein may vary slightly, but the trend will be similar.

pH	Predominant Ionic Form(s)	Relative Fluorescence Intensity (%)
< 4.0	Cationic, Neutral	< 10%
4.0 - 6.0	Neutral, Monoanion	10 - 40%
6.4 (pKa)	Monoanion, Dianion	~50%
7.0 - 8.0	Dianion	80 - 95%
> 8.0	Dianion	~100%

Data compiled from principles described in cited literature.[1][2]

Visualizations

Caption: Logical relationship between pH, the ionic form of Biotin-4-Fluorescein, and fluorescence intensity.

Caption: Troubleshooting workflow for addressing low Biotin-4-Fluorescein fluorescence signals.

References

• 1. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biotium.com [biotium.com]
• 6. nathan.instras.com [nathan.instras.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 9. med.stanford.edu [med.stanford.edu]
• 10. biotium.com [biotium.com]

Technical Support Center: Optimizing Biotin-4-Fluorescein Binding Affinity

Welcome to the technical support center for Biotin-4-Fluorescein (B4F). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on strategies to improve the binding affinity of B4F in various experimental setups. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies to enhance the binding affinity of Biotin-4-Fluorescein?

A1: Improving the binding affinity of Biotin-4-Fluorescein primarily involves two main strategies:

• Engineering the Binding Partner: Modifying streptavidin or avidin (B1170675) through protein engineering can significantly enhance binding affinity. For instance, engineered single-chain dimeric streptavidins have shown a strong preference and tighter binding for B4F compared to wild-type streptavidin.[1][2]

• Optimizing Experimental Conditions: The binding affinity of the biotin-streptavidin interaction is sensitive to environmental factors. Fine-tuning parameters such as pH, temperature, and buffer composition can lead to improved binding.

Q2: How does the choice of binding partner (Streptavidin vs. Avidin vs. NeutrAvidin) affect my experiment?

A2: While both streptavidin and avidin bind biotin (B1667282) with very high affinity, they have key differences that can impact your results.[3][4]

• Streptavidin: Lacks the glycosylation of avidin and has a near-neutral isoelectric point (pI), which significantly reduces non-specific binding.[3]

• Avidin: Is a glycoprotein (B1211001) with a high pI, leading to a higher propensity for non-specific binding.[3]

• NeutrAvidin: This is a deglycosylated form of avidin with a more neutral pI. It offers the high affinity of avidin with reduced non-specific binding, similar to streptavidin.[4][5]

For applications requiring low background and high specificity, streptavidin or NeutrAvidin are generally preferred over avidin.

Q3: What is the optimal pH for the Biotin-4-Fluorescein and streptavidin interaction?

A3: The biotin-streptavidin interaction is remarkably stable over a wide pH range. However, extreme pH values can affect the binding probability. Studies have shown that the binding is stable between pH 2 and 11.[6] For most applications, a buffer with a pH between 7.0 and 8.0 is recommended to ensure optimal and consistent binding.

Q4: How does temperature influence the binding affinity?

A4: The binding of biotin to streptavidin is a temperature-dependent process. The interaction is enthalpically driven at higher temperatures (30-40°C) and entropically driven at lower temperatures.[7][8][9] While the complex is stable across a broad temperature range, significant changes in temperature can alter the binding thermodynamics and stoichiometry.[7][8][9] For reproducible results, it is crucial to maintain a consistent temperature during your experiments. Biotin binding significantly increases the thermal stability of both streptavidin and avidin.

Q5: Can I modify the Biotin-4-Fluorescein molecule to improve its binding?

A5: Biotin-4-Fluorescein is considered a superior fluorescent biotin derivative, in part due to its small size, which minimizes steric hindrance.[2] While it is possible to synthesize biotin-fluorescein conjugates with different linkers, longer or bulkier linkers can sometimes lead to steric hindrance and reduced or anti-cooperative binding in multivalent complexes with streptavidin or avidin.[2] Therefore, modifying the B4F molecule itself is less common for improving affinity compared to engineering the streptavidin protein.

Troubleshooting Guides

Issue 1: Low or No Fluorescence Quenching Signal

Possible Cause	Troubleshooting Step
Inactive Streptavidin/Avidin	1. Ensure that your streptavidin or avidin reagent is active and has been stored correctly. 2. Use a new batch of the protein to confirm its activity. 3. Quantify the number of available biotin-binding sites using a standard B4F fluorescence quenching assay.[10][11][12][13]
Incorrect Buffer Composition	1. Verify the pH of your binding buffer is within the optimal range (typically pH 7.0-8.0). 2. Avoid buffers containing substances that may interfere with the interaction.
Presence of Competing Biotin	1. Ensure that your sample or buffers do not contain free biotin, which will compete with B4F for binding sites. 2. If biotin contamination is suspected, purify your protein sample.
Inaccurate Concentrations	1. Accurately determine the concentrations of both your B4F stock solution and your streptavidin/avidin solution.[14]

Issue 2: High Background Fluorescence

Possible Cause	Troubleshooting Step
Non-Specific Binding of B4F	1. If using avidin, consider switching to streptavidin or NeutrAvidin to reduce non-specific interactions.[3] 2. Include a blocking agent, such as BSA, in your buffer to minimize non-specific binding to surfaces. 3. Optimize the concentration of B4F; use the lowest concentration that provides a sufficient signal.
Autofluorescence of Sample Components	1. Run a control experiment without B4F to measure the background fluorescence of your sample. 2. Subtract the background fluorescence from your experimental measurements.
Light Scattering	1. If working with nanoparticles or other large complexes, consider that light scattering can contribute to the background signal. 2. Use appropriate controls and data analysis methods to account for scattering.

Quantitative Data

Table 1: Binding Affinities of Engineered Streptavidins for Biotin-4-Fluorescein

The following table summarizes the dissociation constants (K'd) for Biotin-4-Fluorescein (B4F) with wild-type and engineered single-chain dimeric (SCD) streptavidins. Lower K'd values indicate higher binding affinity.

Streptavidin Variant	K'd for B4F (M)	Fold-change in Affinity vs. Biotin	Reference
Wild-Type Streptavidin	~10⁻⁷	~10⁴ preference for Biotin	[1]
SCD Streptavidin	~10⁻¹¹ to 10⁻¹⁰	~10⁴⁻¹⁰⁵ preference for B4F	[1][2]

Data adapted from Aslan et al. (2005).[1]

Experimental Protocols

Protocol 1: Fluorescence Quenching Assay to Determine Binding Affinity

This protocol provides a general method for determining the binding affinity of B4F to streptavidin or avidin through fluorescence quenching.

Materials:

• Biotin-4-Fluorescein (B4F) stock solution in DMSO

• Streptavidin or avidin solution of known concentration

• Binding buffer (e.g., PBS, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a series of dilutions of the streptavidin/avidin solution in the binding buffer.

• Add a fixed concentration of B4F to each well of the microplate. A final concentration in the low nanomolar range is typically sufficient.

• Add the different concentrations of the streptavidin/avidin solution to the wells containing B4F. Include a control with no protein.

• Incubate the plate at a constant temperature (e.g., 25°C) for 30-60 minutes, protected from light.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for fluorescein (B123965) (e.g., Ex: 494 nm, Em: 521 nm).

• Plot the fluorescence intensity as a function of the streptavidin/avidin concentration.

• Fit the data to a suitable binding model (e.g., a one-site binding model) to determine the dissociation constant (Kd).

Visualizations

Diagrams of Key Concepts and Workflows

Caption: A generalized workflow for engineering streptavidin mutants with improved binding affinity for Biotin-4-Fluorescein.

Caption: Key factors that can be modulated to improve the binding affinity of Biotin-4-Fluorescein.

Caption: A decision tree to guide troubleshooting of common issues in Biotin-4-Fluorescein binding assays.

References

• 1. pnas.org [pnas.org]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Synthesis of Biotin Linkers with the Activated Triple Bond Donor [p-(N-propynoylamino)toluic Acid] (PATA) for Efficient Biotinylation of Peptides and Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. usbio.net [usbio.net]
• 7. prepchem.com [prepchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chemimpex.com [chemimpex.com]
• 10. biotium.com [biotium.com]
• 11. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 12. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Fluorescence Enhancement of Fluorescent Unnatural Streptavidin by Binding of a Biotin Analogue with Spacer Tail and Its Application to Biotin Sensing - PMC [pmc.ncbi.nlm.nih.gov]

common pitfalls in Biotin-4-Fluorescein staining and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common pitfalls associated with Biotin-4-Fluorescein staining.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-4-Fluorescein and what are its common applications?

Biotin-4-Fluorescein is a molecule that combines biotin (B1667282) with the fluorescent dye fluorescein (B123965). This dual-functionality allows for the detection of specific targets in biological samples. The biotin component binds with high affinity to avidin (B1170675) or streptavidin, which can be conjugated to enzymes or other fluorophores for signal amplification. The fluorescein component provides a direct fluorescent signal. Common applications include immunofluorescence (IF), flow cytometry, and enzyme-linked immunosorbent assays (ELISA).

Q2: Why is the fluorescence of Biotin-4-Fluorescein quenched upon binding to streptavidin?

The specific binding of Biotin-4-Fluorescein to avidin and streptavidin is accompanied by a significant quenching (84-88%) of the fluorescein fluorescence.[1][2] This phenomenon can be utilized to quantify biotin-binding sites.[1][2]

Q3: What are the main causes of weak or no signal in Biotin-4-Fluorescein staining?

Weak or no signal can stem from several factors, including:

• Insufficient antigen presence: The target molecule may be expressed at low levels.

• Suboptimal primary antibody concentration: The primary antibody may be too dilute.

• Inefficient biotinylation: The target molecule may not be sufficiently labeled with biotin.

• Issues with the streptavidin-conjugate: The conjugate may be degraded or used at a suboptimal concentration.

• Photobleaching: The fluorescent signal may fade upon exposure to light.

Q4: What are the primary reasons for high background staining?

High background can obscure specific signals and is often caused by:

• Non-specific binding of antibodies: Primary or secondary antibodies may bind to unintended targets.

• Endogenous biotin: Many tissues and cells naturally contain biotin, which can be detected by streptavidin conjugates, leading to non-specific signals.[3] Tissues like the liver, kidney, and brain have particularly high levels of endogenous biotin.[3]

• Inadequate blocking: Insufficient blocking of non-specific binding sites.

• Insufficient washing: Failure to remove unbound antibodies and reagents.

• Autofluorescence: Some cells and tissues naturally fluoresce.

Troubleshooting Guides

Problem 1: Weak or No Fluorescent Signal

This guide provides a systematic approach to troubleshooting weak or absent signals in your Biotin-4-Fluorescein staining experiments.

Troubleshooting Workflow for Weak Signal

Caption: Troubleshooting decision tree for weak or no signal.

Quantitative Data for Optimizing Signal

Parameter	Recommended Range	Notes
Primary Antibody	1-10 µg/mL or 1:100 - 1:1000 dilution of antiserum.[4]	Titration is crucial for optimal signal-to-noise ratio.
Biotinylated Secondary Antibody	1:200 - 1:1000 dilution.[5]	The optimal dilution should be determined empirically.
Streptavidin-Fluorescein Conjugate	5-30 µg/mL.[6]	Higher concentrations can increase background.
Incubation Time (Primary Ab)	1 hour at room temperature or overnight at 4°C.	Longer incubation at 4°C can increase signal intensity.
Incubation Time (Secondary Ab & Streptavidin)	30-60 minutes at room temperature.	Protect from light during incubation.

Problem 2: High Background Staining

This guide will help you identify and mitigate the causes of high background in your Biotin-4-Fluorescein staining experiments.

Troubleshooting Workflow for High Background

Caption: Troubleshooting decision tree for high background staining.

Quantitative Data for Reducing Background

Reagent	Composition	Purpose
Blocking Buffer	1-5% Bovine Serum Albumin (BSA) or 5-10% Normal Serum (from the species of the secondary antibody) in PBST (PBS + 0.1% Tween-20).[7]	To block non-specific binding sites.
Washing Buffer	PBS with 0.05-0.1% Tween-20 (PBST).[8][9]	To remove unbound antibodies and reduce background.
Endogenous Biotin Block	Sequential incubation with avidin and then biotin solutions.	To block endogenous biotin in tissues.

Experimental Protocols

Immunofluorescence Staining Protocol using Biotin-Streptavidin System

This protocol provides a general guideline for immunofluorescent staining of adherent cells using a biotinylated secondary antibody and a streptavidin-fluorescein conjugate.

Experimental Workflow for Immunofluorescence

Caption: General experimental workflow for biotin-based immunofluorescence.

Detailed Methodology:

• Cell Preparation: Culture cells on sterile glass coverslips in a petri dish until they reach the desired confluency.

• Fixation: Aspirate the culture medium and fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): If the target antigen is intracellular, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 15 minutes at room temperature.[10]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific binding by incubating the cells with a blocking buffer (e.g., 1% BSA or 10% normal goat serum in PBST) for 1 hour at room temperature.[10]

• Primary Antibody Incubation: Incubate the cells with the primary antibody diluted in the blocking buffer overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBST for 5 minutes each.

• Biotinylated Secondary Antibody Incubation: Incubate the cells with the biotinylated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature in the dark.

• Washing: Wash the cells three times with PBST for 5 minutes each.

• Streptavidin-Fluorescein Incubation: Incubate the cells with the streptavidin-fluorescein conjugate, diluted in PBS, for 30 minutes at room temperature in the dark.

• Washing: Wash the cells three times with PBST for 5 minutes each.

• Counterstaining (Optional): Incubate the cells with a nuclear counterstain, such as DAPI, for 5 minutes.

• Washing: Wash the cells once with PBS.

• Mounting: Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the staining using a fluorescence microscope with the appropriate filter sets for fluorescein (Excitation/Emission: ~494/521 nm).

Flow Cytometry Staining Protocol with Biotinylated Antibody

This protocol outlines the steps for staining cells in suspension for flow cytometry analysis using a biotinylated primary antibody and a streptavidin-fluorescein conjugate.

Detailed Methodology:

• Cell Preparation: Prepare a single-cell suspension from your sample and adjust the cell concentration to 1 x 10^7 cells/mL in a suitable buffer (e.g., FACS buffer: PBS with 1% BSA and 0.1% sodium azide).

• Fc Receptor Blocking (Optional): To reduce non-specific binding, incubate the cells with an Fc receptor blocking agent for 10-15 minutes at room temperature.[11]

• Primary Antibody Incubation: Add the biotin-tagged primary antibody at the predetermined optimal concentration to the cell suspension.[11] Incubate for 30 minutes on ice, protected from light.[11]

• Washing: Wash the cells twice by adding FACS buffer, centrifuging at 300-400 x g for 5 minutes, and decanting the supernatant.

• Streptavidin-Fluorescein Incubation: Resuspend the cell pellet and add the streptavidin-fluorescein conjugate at its optimal concentration. Incubate for 30 minutes on ice, protected from light.

• Washing: Wash the cells twice as described in step 4.

• Resuspension: Resuspend the cells in an appropriate volume of FACS buffer for analysis.

• Data Acquisition: Analyze the samples on a flow cytometer using the appropriate laser and filter settings for fluorescein.

Note: Always include appropriate controls in your experiments, such as unstained cells, cells stained with only the streptavidin-fluorescein conjugate (to check for non-specific binding), and isotype controls for the primary antibody.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. Secondary Antibody Dilution - Jackson ImmunoResearch [jacksonimmuno.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. ICC/IF Blocking | Blocking Buffers for Immunofluorescence | Bio-Techne [bio-techne.com]
• 8. docs.abcam.com [docs.abcam.com]
• 9. arigobio.com [arigobio.com]
• 10. wang.ucsd.edu [wang.ucsd.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Biotin-4-Fluorescein Binding Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Biotin-4-Fluorescein (B4F) binding assays, with a focus on optimizing incubation times.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of a Biotin-4-Fluorescein (B4F) binding assay?

A Biotin-4-Fluorescein binding assay is a homogeneous fluorescence assay used to quantify biotin-binding sites on molecules like avidin (B1170675), streptavidin, or their conjugates. The principle is based on the phenomenon of fluorescence quenching. B4F is a conjugate of biotin (B1667282) and fluorescein (B123965). When it is in a free solution, it fluoresces. However, upon binding to a biotin-binding protein such as streptavidin, its fluorescence is significantly quenched.[1][2] This quenching is proportional to the number of available binding sites.

Q2: How does incubation time affect the results of my B4F binding assay?

Incubation time is a critical parameter that directly impacts the accuracy and reproducibility of your assay. Insufficient incubation time can lead to incomplete binding of the B4F to the streptavidin, resulting in an underestimation of the available binding sites and a weaker signal (less quenching). Conversely, excessively long incubation times can sometimes lead to increased non-specific binding or degradation of the reagents, potentially increasing background noise. The optimal incubation time ensures that the binding reaction has reached equilibrium.

Q3: What is a typical incubation time for a B4F binding assay?

Reported incubation times for B4F binding assays can vary. Some studies have shown that the association kinetics are fast enough to reach equilibrium within 30 minutes.[3] Other protocols have successfully used a 1-hour incubation.[1] Shorter incubation times of around 10 minutes have also been reported in specific protocols.[2][4] The optimal time can depend on factors such as the concentration of reactants, temperature, and the specific biotinylated molecule being used. It is crucial to optimize the incubation time for your specific experimental conditions.

Q4: Can the type of biotin-fluorescein conjugate I use affect the required incubation time?

Yes, the specific structure of the biotin-fluorescein conjugate can significantly influence the binding kinetics and, therefore, the necessary incubation time. For instance, conjugates with longer spacers between the biotin and the fluorescein molecule have been reported to exhibit slower association kinetics, requiring incubation times of over 10 hours to reach equilibrium.[3][4] Biotin-4-Fluorescein is known for its relatively fast and tight binding.[3]

Troubleshooting Guide

Issue 1: Low Signal (Insufficient Fluorescence Quenching)

A common issue in B4F assays is a weaker-than-expected signal, which manifests as insufficient fluorescence quenching. This suggests that not enough B4F is binding to the available streptavidin sites.

Possible Cause	Recommended Solution
Insufficient Incubation Time	The binding reaction may not have reached equilibrium. Increase the incubation time. It is advisable to perform a time-course experiment to determine the optimal incubation period for your specific assay conditions.
Suboptimal Reagent Concentrations	The concentration of either the B4F or the streptavidin conjugate may be too low. Verify the concentrations of your stock solutions and consider titrating the reagents to find the optimal ratio.
Inactive Streptavidin	The biotin-binding sites on the streptavidin may be denatured or blocked. Ensure proper storage and handling of the streptavidin conjugate. If possible, test the activity of the streptavidin with a known biotin standard.
Incorrect Buffer Conditions	The pH and composition of the assay buffer can affect binding affinity. Ensure the buffer pH is within the optimal range for the interaction (typically around pH 7.4).

Issue 2: High Background Fluorescence

High background fluorescence can mask the specific quenching signal, leading to a poor signal-to-noise ratio and inaccurate results.

Possible Cause	Recommended Solution
Excess Unbound Biotin-4-Fluorescein	The concentration of B4F may be too high relative to the number of available biotin-binding sites. This results in a large amount of free, fluorescing B4F. Optimize the B4F concentration through titration.
Non-specific Binding	The B4F or the streptavidin conjugate may be binding non-specifically to other components in the assay, such as the microplate surface. Include a blocking agent like Bovine Serum Albumin (BSA) in your assay buffer to reduce non-specific interactions.
Autofluorescence	Components of your sample or the assay plate itself may be autofluorescent at the excitation and emission wavelengths of fluorescein. Run a control with all components except the B4F to measure the level of autofluorescence and subtract it from your experimental readings.

Experimental Protocols

Protocol: Optimization of Incubation Time for a B4F Binding Assay

This protocol outlines a general procedure to determine the optimal incubation time for a Biotin-4-Fluorescein binding assay with a streptavidin-conjugated molecule.

Materials:

• Biotin-4-Fluorescein (B4F) stock solution (e.g., 1 µM in DMSO)

• Streptavidin-conjugated molecule of interest

• Assay Buffer (e.g., Phosphate-Buffered Saline (PBS) with 0.1% BSA, pH 7.4)

• Black, clear-bottom 96-well microplate

• Fluorescence plate reader with appropriate filters for fluorescein (Excitation ~490 nm, Emission ~525 nm)

Procedure:

• Prepare Reagents: Dilute the streptavidin conjugate and B4F to their working concentrations in the assay buffer. The final concentration of the streptavidin conjugate should be kept constant, while the B4F concentration should be chosen to be in a range that allows for detectable quenching upon binding.

• Set up the Assay Plate:

  • Test Wells: Add a fixed amount of the streptavidin conjugate to a series of wells.

  • Control Wells (No Streptavidin): Add assay buffer only to a set of wells to measure the fluorescence of B4F alone (maximum fluorescence).

  • Control Wells (No B4F): Add the streptavidin conjugate and assay buffer to a set of wells to measure any background fluorescence from the conjugate.

• Initiate the Reaction: Add the B4F working solution to the "Test Wells" and "Control Wells (No Streptavidin)" to start the binding reaction.

• Incubation and Measurement:

  • Immediately after adding the B4F, take the first fluorescence reading (Time = 0).

  • Incubate the plate at room temperature, protected from light.

  • Take fluorescence readings at regular intervals (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes).

• Data Analysis:

  • Subtract the background fluorescence (from "Control Wells (No B4F)") from all other readings.

  • Calculate the percentage of fluorescence quenching at each time point for the "Test Wells" using the following formula: % Quenching = (1 - (Fluorescence_Test_Well / Fluorescence_Control_Well_No_Streptavidin)) * 100

  • Plot the % Quenching against the incubation time. The optimal incubation time is the point at which the quenching signal reaches a plateau, indicating that the binding reaction has reached equilibrium.

Data Presentation

Table 1: Representative Data for Incubation Time Optimization

The following table illustrates hypothetical data from an incubation time optimization experiment. In this example, the fluorescence quenching reaches a plateau at approximately 30 minutes, suggesting this is the optimal incubation time for these specific assay conditions.

Incubation Time (minutes)	Average Fluorescence (RFU) - B4F alone	Average Fluorescence (RFU) - B4F + Streptavidin	% Fluorescence Quenching
0	5000	4500	10.0%
5	5010	3000	40.1%
10	4990	2000	59.9%
15	5005	1500	70.0%
30	4995	1250	75.0%
45	5015	1245	75.2%
60	4985	1255	74.8%
90	5000	1250	75.0%

Visualizations

Caption: Experimental workflow for optimizing incubation time in a B4F binding assay.

Caption: Troubleshooting logic for low signal in B4F binding assays.

References

• 1. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rapid estimation of avidin and streptavidin by fluorescence quenching or fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

background fluorescence issues in Biotin-4-Fluorescein experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during Biotin-4-Fluorescein experiments, with a focus on mitigating background fluorescence.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background fluorescence in Biotin-4-Fluorescein assays?

High background fluorescence in Biotin-4-Fluorescein-based assays can obscure specific signals and compromise data quality. The most common culprits include:

• Endogenous Biotin (B1667282): Many tissues and cells, particularly the liver, kidney, spleen, and adipose tissue, contain naturally high levels of biotin-containing enzymes which can be bound by streptavidin-fluorophore conjugates, leading to non-specific signals.[1][2][3][4]

• Non-Specific Binding: The streptavidin-fluorescein conjugate or the biotinylated antibody can non-specifically adhere to the sample matrix.[5][6] This can be exacerbated by using antibody concentrations that are too high.[5][7]

• Autofluorescence: Some biological materials, such as collagen, elastin, and red blood cells, naturally fluoresce, which can interfere with the desired signal.[1][5] Aldehyde-based fixatives like formalin can also induce autofluorescence.[7]

• Inadequate Blocking: Insufficient blocking of non-specific binding sites on the sample can lead to unwanted binding of assay reagents.[2][7] Using inappropriate blocking agents, such as milk-based blockers in biotin systems, can also introduce interfering biotin.[8]

• Inefficient Washing: Inadequate washing steps may fail to remove all unbound antibodies or streptavidin-fluorophore conjugates, resulting in a higher background.[7]

Q2: How can I minimize the impact of endogenous biotin in my samples?

To mitigate background signals from endogenous biotin, an avidin (B1170675)/biotin blocking step is recommended.[9][10][11] This typically involves a two-step process performed before the application of the biotinylated antibody:

• Avidin/Streptavidin Incubation: The sample is incubated with an excess of unlabeled avidin or streptavidin to saturate all endogenous biotin.[9]

• Biotin Incubation: Subsequently, the sample is incubated with an excess of free biotin to block any remaining biotin-binding sites on the avidin/streptavidin molecules added in the first step.[9]

This ensures that the subsequently added fluorescently-labeled streptavidin will only bind to the biotin on your probe of interest.

Q3: What are the best practices for optimizing the signal-to-noise ratio in my experiment?

Optimizing the signal-to-noise ratio is crucial for obtaining clear and reliable results.[12][13] Key strategies include:

• Titration of Reagents: Perform a titration of both the biotinylated primary antibody and the streptavidin-fluorescein conjugate to determine the optimal concentrations that provide a strong specific signal with minimal background.[5][14]

• Stringent Washing: Increase the number and duration of washing steps after incubations with antibodies and conjugates. The inclusion of a mild detergent like Tween-20 (0.05-0.1%) in the wash buffer can help to reduce non-specific binding.[2][14]

• Appropriate Blocking: Use a high-quality, biotin-free blocking buffer, such as 1-3% Bovine Serum Albumin (BSA) in TBS-T.[8][15] Avoid using milk or casein-based blockers as they contain endogenous biotin.[8][15]

• Inclusion of Proper Controls: Always include necessary controls to identify the source of background fluorescence. These should include an unstained sample to assess autofluorescence, a sample with only the streptavidin-fluorophore conjugate to check for non-specific binding, and a sample with the secondary antibody only (if applicable).[2][5]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your Biotin-4-Fluorescein experiments in a question-and-answer format.

Problem 1: High background across the entire sample.

• Question: I am observing a high, uniform background signal across my entire sample, making it difficult to distinguish my target. What could be the cause and how can I fix it?

• Answer: This is a common issue that can often be resolved by addressing the following potential causes:

  • Endogenous Biotin: Your sample may have high levels of endogenous biotin.

    • Solution: Implement an avidin/biotin blocking protocol before applying your biotinylated antibody.[9][10]

  • Antibody Concentration Too High: The concentration of your biotinylated primary antibody or the streptavidin-fluorescein conjugate may be too high, leading to non-specific binding.[5][7]

    • Solution: Perform a titration experiment to determine the optimal concentration for each reagent.[5][14]

  • Inadequate Blocking: Your blocking step may be insufficient.

    • Solution: Increase the blocking incubation time and ensure you are using a biotin-free blocking agent like BSA.[8][15]

Problem 2: Weak or no specific signal, but the background is acceptable.

• Question: My background fluorescence is low, but I am not seeing a strong signal from my target of interest. What should I do?

• Answer: A weak or absent signal can be due to several factors:

  • Antibody Concentration Too Low: The concentration of your biotinylated primary antibody may be insufficient to detect the target.

    • Solution: Increase the concentration of your primary antibody or prolong the incubation time, for instance, by incubating overnight at 4°C.[2]

  • Inefficient Biotin-Streptavidin Interaction: The binding between biotin and streptavidin may be compromised.

    • Solution: Ensure your buffers are at the correct pH and ionic strength. Fluorescein's fluorescence is pH-dependent and is quenched at pH ≤ 6.[16]

  • Low Target Abundance: Your target protein may be expressed at very low levels.

    • Solution: Consider using a signal amplification technique, such as an Avidin-Biotin Complex (ABC) method.[2]

Data Presentation

Table 1: Comparison of Blocking Buffers for Reducing Background Fluorescence

Blocking Buffer	Composition	Recommended Use	Potential Issues
Bovine Serum Albumin (BSA)	1-5% in TBS or PBS	General purpose, good for most applications.	Ensure it is biotin-free for biotin-streptavidin systems.[14]
Normal Serum	5-10% from the same species as the secondary antibody	Helps to block non-specific binding of the secondary antibody.	May contain endogenous biotin; consider using dialyzed serum.[10]
Fish Gelatin	0.1-0.5% in TBS or PBS	An alternative to BSA, especially if there is cross-reactivity with BSA.	Can be less effective than BSA for some applications.
Non-fat Dry Milk	5% in TBS or PBS	Not recommended for biotin-streptavidin systems.	Contains high levels of endogenous biotin which will interfere with the assay.[8][15]

Experimental Protocols

Protocol: Endogenous Biotin Blocking for Immunohistochemistry

This protocol is designed to block endogenous biotin in tissue sections prior to staining with a biotinylated antibody.

• Deparaffinization and Rehydration: Deparaffinize and rehydrate your formalin-fixed, paraffin-embedded tissue sections as per your standard protocol.

• Antigen Retrieval: Perform antigen retrieval if required for your target protein.

• Protein Block: Incubate the sections with a protein-based blocker (e.g., 5% normal serum in TBS) for 30-60 minutes at room temperature to block non-specific protein binding.[11]

• Avidin Block: Gently blot the excess blocking solution and cover the tissue with an avidin solution (e.g., 0.1 mg/ml streptavidin in wash buffer). Incubate for 15 minutes at room temperature.[9]

• Wash: Rinse the slides thoroughly with wash buffer (e.g., TBS with 0.05% Tween-20) three times for 5 minutes each.[9]

• Biotin Block: Cover the tissue with a biotin solution (e.g., 0.5 mg/ml D-Biotin in wash buffer). Incubate for 15-30 minutes at room temperature.[9]

• Wash: Wash the slides as in step 5.

• Proceed with Staining: The tissue is now ready for incubation with the biotinylated primary antibody.

Mandatory Visualizations

Caption: Principle of Biotin-Streptavidin based fluorescent detection.

Caption: Common sources of background fluorescence in experiments.

Caption: A logical workflow for troubleshooting high background fluorescence.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. 内因性検出のブロック法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Streptavidin–Signal Amplification for Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 5. biotium.com [biotium.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. benchchem.com [benchchem.com]
• 8. What is the function of adding BSA as buffer in Biotin-Streptavidin system? | AAT Bioquest [aatbio.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Signal to Noise Ratio | Scientific Volume Imaging [svi.nl]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. tools.thermofisher.com [tools.thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Biotin-4-Fluorescein and Other Fluorescent Biotin Derivatives for Research Applications

For researchers, scientists, and drug development professionals, the precise detection and visualization of biomolecules are critical for experimental success. Fluorescently labeled biotin (B1667282), in conjunction with avidin (B1170675) or streptavidin, provides a powerful and versatile tool for a multitude of applications, including immunofluorescence, flow cytometry, and enzyme-linked immunosorbent assays (ELISAs). Among the various fluorescent biotin derivatives available, Biotin-4-Fluorescein has emerged as a popular choice. This guide provides an objective comparison of Biotin-4-Fluorescein with other commonly used fluorescent biotin derivatives, supported by experimental data and detailed protocols to aid in the selection of the optimal reagent for your specific research needs.

Performance Comparison of Fluorescent Biotin Derivatives

The selection of a fluorescent biotin derivative is often dictated by the specific experimental requirements, such as the desired brightness, photostability, and the presence of endogenous biotin. This section provides a comparative overview of the key performance characteristics of Biotin-4-Fluorescein and its alternatives.

Biotin-4-Fluorescein is a bifunctional conjugate that often demonstrates superior binding and stronger fluorescence compared to standard fluorescein-biotin conjugates. Its small size is advantageous, as larger biotin derivatives can lead to steric hindrance and reduced binding efficiency when forming complexes with avidin or streptavidin. A notable characteristic of Biotin-4-Fluorescein is the significant quenching of its fluorescence (84-88%) upon binding to avidin or streptavidin, a property that is widely utilized for the quantification of biotin-binding sites.

However, the photostability of Biotin-4-Fluorescein can be a concern, as the biotin moiety can undergo photosensitized oxidation, potentially affecting the accuracy of binding site quantification. For applications requiring high photostability and pH-insensitivity, derivatives such as Biotin-Alexa Fluor 488 are often preferred. Alexa Fluor dyes are known for their exceptional brightness and resistance to photobleaching.

Below is a summary of the key quantitative data for Biotin-4-Fluorescein and other popular fluorescent biotin derivatives.

Feature	Biotin-4-Fluorescein	Biotin-FITC	Biotin-TAMRA	Biotin-Alexa Fluor 488
Excitation Max (nm)	~492-494	~495	~546	~495
Emission Max (nm)	~518-523	~515	~575	~519
Molecular Weight ( g/mol )	~644.69	~831.0	Varies	Varies
Quantum Yield	0.79-0.95 (for fluorescein)	Varies	Varies	High
Photostability	Moderate; susceptible to photosensitized oxidation of biotin	Moderate	Good	High
pH Dependence	Fluorescence is pH-dependent	Fluorescence is pH-dependent	Less pH-dependent than fluorescein (B123965)	Fluorescence is pH-insensitive (pH 4-10)
Binding Characteristics	High affinity, fast association, non-cooperative binding to avidin/streptavidin. Fluorescence quenched upon binding.	High affinity to avidin/streptavidin. Fluorescence is quenched upon binding.	High affinity to avidin/streptavidin.	High affinity to avidin/streptavidin.
Key Advantages	Good for quantifying biotin binding sites due to strong fluorescence quenching. Small size reduces steric hindrance.	Widely used and cost-effective.	Red-shifted fluorescence, suitable for multiplexing.	High brightness, photostability, and pH insensitivity.
Key Disadvantages	Moderate photostability and pH-dependent fluorescence.	Lower photostability and pH-dependent fluorescence compared to modern dyes.	Higher cost.

Experimental Protocols

To facilitate the objective comparison of different fluorescent biotin derivatives, detailed experimental protocols for key applications are provided below.

Protocol 1: Determination of Biotin-Binding Capacity by Fluorescence Quenching Titration

This protocol describes a method to quantify the number of available biotin-binding sites on streptavidin or a streptavidin-conjugate using the fluorescence quenching of Biotin-4-Fluorescein.

Materials:

• Biotin-4-Fluorescein

• Streptavidin or streptavidin-conjugate solution of known concentration

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of Biotin-4-Fluorescein (e.g., 1 mM in DMSO) and a series of dilutions in PBS to create a standard curve (e.g., from 0 to 500 nM).

• Prepare a solution of streptavidin or streptavidin-conjugate at a known concentration in PBS (e.g., 10 nM).

• In the 96-well plate, add a fixed volume of the streptavidin solution to a series of wells.

• To these wells, add increasing concentrations of the Biotin-4-Fluorescein dilutions. Include control wells with Biotin-4-Fluorescein only (no streptavidin).

• Incubate the plate at room temperature for 30 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for fluorescein (e.g., Ex: 490 nm, Em: 525 nm).

• Plot the fluorescence intensity against the concentration of Biotin-4-Fluorescein. The point at which the fluorescence quenching reaches a plateau indicates the saturation of the biotin-binding sites. The concentration of Biotin-4-Fluorescein at this point can be used to calculate the number of active binding sites on the streptavidin.

Protocol 2: Comparative Immunofluorescence Staining for Performance Evaluation

This protocol outlines a workflow to compare the performance of different fluorescent biotin derivatives in a cell imaging application.

Materials:

• Fixed and permeabilized cells on coverslips

• Primary antibody specific to the target antigen

• Biotinylated secondary antibody

• Different fluorescently labeled streptavidin conjugates (e.g., Streptavidin-Fluorescein, Streptavidin-Alexa Fluor 488, etc.) or different biotin-fluorophore conjugates for detection with unconjugated streptavidin.

• Blocking buffer (e.g., PBS with 1% BSA and 0.1% Tween-20)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Antifade mounting medium with DAPI

• Fluorescence microscope with appropriate filter sets

Procedure:

• Incubate the fixed and permeabilized cells with the primary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the cells three times with wash buffer.

• Incubate the cells with the biotinylated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the cells three times with wash buffer.

• Divide the coverslips into groups, with each group corresponding to a different fluorescent streptavidin conjugate or biotin-fluorophore conjugate.

• Incubate each group of cells with the respective fluorescently labeled streptavidin or biotin-fluorophore conjugate diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash the cells three times with wash buffer.

• Mount the coverslips onto microscope slides using antifade mounting medium with DAPI.

• Image the cells using a fluorescence microscope. Ensure that the imaging parameters (e.g., exposure time, laser power) are kept consistent across all groups to allow for a direct comparison of signal intensity and photostability.

• Analyze the images to compare the brightness, signal-to-noise ratio, and photostability of the different fluorescent biotin derivatives.

Visualizing the Workflow and Principles

To better illustrate the underlying principles and experimental workflows, the following diagrams have been generated using the DOT language.

Caption: General principle of the biotin-streptavidin detection system.

Caption: Workflow for comparing different fluorescent biotin derivatives.

A Head-to-Head Comparison: Biotin-4-Fluorescein vs. Biotinylated FITC for Cellular Staining Applications

For researchers, scientists, and drug development professionals, the selection of appropriate fluorescent probes is paramount for achieving high-quality and reproducible results in cell staining experiments. Both Biotin-4-Fluorescein and biotinylated Fluorescein (B123965) Isothiocyanate (FITC) are widely utilized reagents that leverage the high-affinity interaction between biotin (B1667282) and avidin (B1170675) or streptavidin for targeted labeling. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in the selection of the optimal reagent for your specific research needs.

Overview of Biotin-4-Fluorescein and Biotinylated FITC

Biotin-4-Fluorescein is a biotin derivative directly conjugated to fluorescein via a short, 4-atom spacer. It is often cited as a superior fluorescent biotin derivative, exhibiting rapid and high-affinity binding to avidin and streptavidin. A key characteristic of Biotin-4-Fluorescein is the significant quenching of its fluorescence upon binding to its target proteins, a property that is advantageous in certain assay formats.[1][2][3]

Biotinylated FITC , on the other hand, refers to a broader category of conjugates where biotin is linked to fluorescein isothiocyanate, often through a spacer arm which can vary in length and composition. FITC is a well-established and widely used green fluorescent dye. However, its fluorescence is known to be sensitive to pH and susceptible to photobleaching.[4][5]

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of Biotin-4-Fluorescein and biotinylated FITC based on available data. Direct head-to-head quantitative comparisons in cell staining applications are limited in published literature; therefore, this table combines data from various sources to provide a comparative overview.

Feature	Biotin-4-Fluorescein	Biotinylated FITC
Excitation Maximum	~494 nm[3]	~495 nm[4]
Emission Maximum	~523 nm[3]	~515-521 nm[4][6]
Binding Kinetics to Avidin/Streptavidin	Exceptionally fast and tight binding.[1]	Slower association, potentially due to longer spacers leading to anti-cooperative binding.[1]
Fluorescence Change upon Binding	Strong fluorescence quenching (up to 88%).[1][7]	Less pronounced quenching compared to Biotin-4-Fluorescein.[1]
Photostability	The biotin moiety can undergo photosensitized oxidation, potentially affecting binding quantification.[8]	Prone to photobleaching, with lower photostability compared to modern dyes like Alexa Fluor 568.[5][9]
pH Sensitivity	Inherits the pH sensitivity of fluorescein.	The fluorescent signal of FITC is sensitive to changes in pH.[4]
Non-specific Binding	Data not readily available.	FITC-labeled antibodies are reported to have very low non-specific binding in some applications. However, the negative charge of FITC can lead to non-specific binding in intracellular staining.

Experimental Protocols

Below are detailed protocols for immunofluorescence staining of cultured cells using either Biotin-4-Fluorescein or biotinylated FITC in conjunction with a biotinylated primary antibody and streptavidin.

Immunofluorescence Staining Protocol

Materials:

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Biotinylated Primary Antibody

• Streptavidin conjugated to either FITC or a suitable fluorophore for detection of Biotin-4-Fluorescein.

• Biotin-4-Fluorescein (if used as the detection reagent, pre-complexed with streptavidin)

• Mounting Medium with Antifade

Procedure:

• Cell Culture: Culture cells on coverslips to the desired confluency.

• Washing: Wash the cells three times with PBS.

• Fixation: Fix the cells with Fixation Buffer for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization (for intracellular targets): If staining an intracellular antigen, incubate the cells with Permeabilization Buffer for 10 minutes.

• Washing: Wash the cells three times with PBS.

• Blocking: Block non-specific binding sites by incubating the cells in Blocking Buffer for 30-60 minutes at room temperature.

• Primary Antibody Incubation: Incubate the cells with the biotinylated primary antibody diluted in Blocking Buffer for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS.

• Secondary Detection Incubation:

  • For Biotinylated FITC: Incubate the cells with streptavidin-FITC diluted in Blocking Buffer for 1 hour at room temperature, protected from light.

  • For Biotin-4-Fluorescein: Incubate the cells with a pre-formed complex of streptavidin and Biotin-4-Fluorescein (at a molar ratio that leaves biotin-binding sites available on the streptavidin) for 1 hour at room temperature, protected from light. Alternatively, a two-step approach can be used where unlabeled streptavidin is added first, followed by Biotin-4-Fluorescein.

• Washing: Wash the cells three times with PBS, protected from light.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing an antifade agent.

• Imaging: Visualize the staining using a fluorescence microscope with appropriate filters for fluorescein (Excitation: ~495 nm, Emission: ~520 nm).

Experimental Workflows

The following diagrams illustrate the key steps in the experimental workflows for cell staining using Biotin-4-Fluorescein and biotinylated FITC.

General immunofluorescence staining workflow.

Comparison of the secondary detection step.

Conclusion

The choice between Biotin-4-Fluorescein and biotinylated FITC for cell staining depends on the specific requirements of the experiment.

Biotin-4-Fluorescein is an excellent choice for applications requiring rapid and tight binding, and its fluorescence quenching upon binding can be harnessed for specific quantitative assays. However, researchers should be mindful of its potential for photosensitized oxidation of the biotin moiety, which could affect quantification.

Biotinylated FITC remains a cost-effective and widely used reagent. It is suitable for many standard immunofluorescence applications. However, its known sensitivity to pH and lower photostability compared to newer dyes should be considered, especially for experiments involving long exposure times or quantitative analysis. For intracellular staining, potential non-specific binding due to the charge of FITC should be evaluated.

Ultimately, for demanding applications requiring high photostability and bright, pH-insensitive fluorescence, researchers might also consider biotinylated versions of more modern fluorophores. However, for many routine cell staining protocols, both Biotin-4-Fluorescein and biotinylated FITC, when used with appropriate controls and optimized protocols, can provide reliable and valuable data.

References

• 1. Rapid estimation of avidin and streptavidin by fluorescence quenching or fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biotium.com [biotium.com]
• 4. FITC-Streptavidin and PE-Streptavidin: Essential options for fluorescent biotin detection | Immunostep Biotech [immunostep.com]
• 5. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vectorlabs.com [vectorlabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The photostability of the commonly used biotin-4-fluorescein probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide: The Advantages of Biotin-4-Fluorescein over Radioactive Biotin

For decades, researchers have relied on biotin (B1667282) labeling to detect and quantify proteins and nucleic acids. The traditional use of radioactive isotopes in biotin has been a cornerstone of sensitive assays. However, the emergence of fluorescent alternatives like Biotin-4-Fluorescein offers a compelling suite of advantages, revolutionizing experimental workflows by enhancing safety, speed, and resolution. This guide provides an objective comparison of Biotin-4-Fluorescein and radioactive biotin, supported by experimental data and protocols, to inform the design of modern biological assays.

Core Advantages of Biotin-4-Fluorescein

Biotin-4-Fluorescein is a bifunctional molecule that incorporates both a biotin moiety for high-affinity binding to avidin (B1170675) and streptavidin, and a fluorescein (B123965) molecule for fluorescent detection.[1][2] This dual nature provides a safer and more efficient alternative to traditional radioactive labeling for a variety of applications.

1. Enhanced Safety and Simplified Handling: The most significant advantage of Biotin-4-Fluorescein is its non-radioactive nature.[3] This completely eliminates the substantial safety concerns associated with ionizing radiation.[3] Research involving radioactive biotin necessitates specialized licenses, designated handling areas, rigorous safety protocols to protect personnel from exposure, and complex, regulated procedures for waste disposal.[3][4] In contrast, Biotin-4-Fluorescein is considered a standard laboratory chemical, requiring no specialized handling beyond routine safety practices and disposal, thereby reducing both risk and administrative overhead.[3][5]

2. Increased Speed and Efficiency: Fluorescent detection methods are considerably faster than those required for radioactive probes. Assays using Biotin-4-Fluorescein can often be completed in minutes to hours.[6][7] For instance, the fluorescence quenching that occurs when Biotin-4-Fluorescein binds to avidin or streptavidin is rapid, allowing for real-time or near-instantaneous measurements.[1][8] Conversely, radioactive detection, particularly when using techniques like autoradiography for in situ hybridization, requires exposure times that can range from hours to several days to produce a signal.[3] This prolonged timeline can significantly delay experimental progress.

3. Superior Resolution in Imaging: For applications such as in situ hybridization, fluorescent probes like Biotin-4-Fluorescein provide excellent cellular and even subcellular resolution.[3] The signal is localized directly to the probe's binding site. Radioactive probes, due to the scattering of radioactive emissions, generally result in lower cellular resolution, making it more challenging to pinpoint the exact location of the target molecule with high precision.[3]

4. Versatility and Accessibility of Detection: Biotin-4-Fluorescein can be detected and quantified using a range of standard laboratory equipment, including fluorescence plate readers, fluorimeters, and fluorescence microscopes.[9][10] The signal can be measured via fluorescence intensity or absorbance.[1] A key application is the homogeneous fluorescence assay, where the quenching of Biotin-4-Fluorescein's fluorescence upon binding to avidin or streptavidin is used to accurately measure the concentration of biotin-binding sites.[1][2][8][11] This provides a straightforward and sensitive method for quantification.

5. Stability and Reliability: Unlike radioactive isotopes that undergo continuous decay, leading to a finite shelf-life and decreasing specific activity, Biotin-4-Fluorescein is a stable chemical compound.[3] This ensures greater consistency and reproducibility over time, as the probe's properties do not change.

Performance Comparison: Biotin-4-Fluorescein vs. Radioactive Biotin

The following table summarizes the key performance differences between the two labeling methods.

Feature	Biotin-4-Fluorescein	Radioactive Biotin (e.g., ³H, ¹⁴C, ³⁵S)
Primary Advantage	Enhanced safety, speed, high resolution, and ease of use.[3]	Very high sensitivity, considered the gold standard for detecting extremely low-abundance targets.[3]
Primary Disadvantage	Potentially lower sensitivity for targets with very low copy numbers.[3]	Significant safety hazards, stringent regulatory requirements, radioactive waste, and lower resolution.[3][12]
Detection Method	Fluorescence (Ex/Em: ~494/523 nm), Absorbance.[10][13]	Autoradiography, Scintillation Counting.[4]
Signal Principle	Fluorescence is quenched (84-88%) upon binding to avidin/streptavidin.[2]	Emission of ionizing radiation (beta particles).
Typical Assay Time	Minutes to hours.[6]	Hours to days (dependent on isotope half-life and signal strength).[3]
Resolution	Excellent cellular and subcellular resolution.[3]	Generally lower cellular resolution due to signal scatter.[3]
Probe Stability	High chemical stability with a long shelf-life.[3]	Limited by the radioactive half-life of the isotope (e.g., ³H: 12.5 years; ¹⁴C: 5700 years).[12]
Waste Disposal	Standard laboratory chemical waste procedures.[5]	Specialized, regulated radioactive waste disposal.[14]

Experimental Protocols

Key Experiment 1: Quantifying Avidin using a Biotin-4-Fluorescein Quenching Assay

This protocol describes a homogeneous fluorescence assay to determine the concentration of functional avidin in a sample by measuring the quenching of Biotin-4-Fluorescein fluorescence.

Methodology:

• Reagent Preparation:

  • Biotin-4-Fluorescein (B4F) Stock Solution: Prepare a ~500 μM stock solution by dissolving B4F powder in analytical grade DMSO. Store at -20°C, protected from light.[6]

  • B4F Working Solution: Prepare a ~16 μM working solution by diluting the DMSO stock solution in a suitable buffer (e.g., Buffer A: 100 mM NaCl, 10 mM Na-phosphate, 1 mM EDTA, pH 7.0).[6][15] The exact concentration can be determined spectrophotometrically.[15]

  • Avidin Sample: Prepare the avidin-containing sample in the same buffer.

• Titration Procedure:

  • Place a known volume (e.g., 2 mL) of the avidin sample into a fluorometer cuvette with stirring.[15]

  • Set the fluorometer to the excitation and emission wavelengths for fluorescein (e.g., Ex: 490 nm, Em: 525 nm).[16]

  • Record the initial background fluorescence.

  • Add small, precise aliquots (e.g., 5 μL) of the ~16 μM B4F working solution to the cuvette at fixed time intervals (e.g., every 1 minute) while continuously recording the fluorescence reading.[15]

• Data Analysis:

  • Initially, as B4F is added, it will bind to the available sites on the avidin molecules, causing a strong quenching of its fluorescence. This results in a minimal increase, or even a slight decrease, in the overall fluorescence signal.[8]

  • Once all the biotin-binding sites on the avidin are saturated, any additional B4F added will remain free in the solution, causing a sharp, linear increase in the fluorescence signal.[8]

  • Plot the fluorescence intensity against the volume of B4F added. The data will show two distinct linear phases. The intersection point of these two lines (the "breakpoint") represents the exact volume of B4F solution required to saturate the avidin in the sample.[15][16]

  • The concentration of functional avidin-binding sites can then be calculated based on the known concentration of the B4F solution and the volume required to reach the breakpoint.

Key Experiment 2: In Situ Hybridization (ISH) with a Radioactive Probe

This protocol provides a general outline for detecting a specific mRNA sequence in tissue sections using a ³⁵S-labeled riboprobe.

Methodology:

• Probe Preparation:

  • Linearize a plasmid DNA template containing the target sequence.

  • Synthesize a ³⁵S-labeled antisense riboprobe via in vitro transcription using ³⁵S-UTP. A sense probe should be prepared as a negative control.[3]

  • Purify the labeled probe to remove unincorporated radioactive nucleotides. All steps must be performed in a designated radioactive work area with appropriate shielding.[3]

• Tissue Preparation:

  • Fix fresh tissue in 4% paraformaldehyde (PFA), dehydrate, and embed in paraffin.

  • Cut thin sections (e.g., 5-10 µm) and mount them on coated glass slides.[3]

  • Pretreat sections to permeabilize the tissue and reduce background, which may include acetylation.[3]

• Hybridization:

  • Apply the hybridization buffer containing the ³⁵S-labeled probe to the tissue sections.

  • Incubate overnight at an appropriate temperature (e.g., 55°C) to allow the probe to anneal to the target mRNA.

• Washing and Detection:

  • Perform a series of stringent washes to remove any non-specifically bound probe.

  • Dehydrate the slides through an ethanol (B145695) series.

  • In a darkroom, coat the slides with liquid photographic emulsion for autoradiography.

  • Store the slides in a light-tight box at 4°C for an exposure period ranging from several days to weeks, depending on the abundance of the target mRNA.[3]

• Data Analysis:

  • Develop the slides using photographic developer and fixer.

  • Counterstain the tissue with a stain like hematoxylin (B73222) to visualize cell nuclei.[3]

  • Visualize the resulting silver grains (which appear as black dots) over the cells expressing the target mRNA using brightfield or darkfield microscopy.[3]

Visualizing the Difference: Workflows and Mechanisms

The following diagrams illustrate the comparative workflow and the underlying mechanism of the Biotin-4-Fluorescein quenching assay.

Caption: Comparative experimental workflows.

Caption: Biotin-4-Fluorescein quenching mechanism.

Conclusion

While radioactive biotin remains a viable tool for applications demanding the highest possible sensitivity for low-copy-number targets, Biotin-4-Fluorescein presents a superior alternative for the vast majority of modern biological assays.[3] Its significant advantages in terms of safety, speed, workflow simplicity, and high-resolution imaging capabilities make it a more efficient, practical, and user-friendly choice.[3] As detection technologies continue to advance, the sensitivity gap between fluorescent and radioactive methods is narrowing, further positioning non-radioactive probes like Biotin-4-Fluorescein as the new standard for robust and reliable biotin-based detection in research.[3]

References

• 1. Biotin and Desthiobiotin Conjugates—Section 4.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Radioactive and Non- radioactive probes | PPTX [slideshare.net]
• 5. biotium.com [biotium.com]
• 6. researchgate.net [researchgate.net]
• 7. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Biotin Quantitation Kits | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. Biotin-4-Fluorescein 5 mg | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 12. Imaging Biotin Trafficking In Vivo with Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biotium.com [biotium.com]
• 14. carlroth.com [carlroth.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Alternative Fluorescent Probes for Live-Cell Imaging

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is paramount for obtaining reliable and insightful data in live-cell imaging. An ideal probe should exhibit high brightness, robust photostability, and minimal cytotoxicity to ensure that the observed cellular processes are a true reflection of the biology, not artifacts of the imaging process itself.[1] While traditional fluorescent proteins like GFP have been invaluable, the demand for longer-term imaging, deeper tissue penetration, and higher resolution has driven the development of superior alternatives.[2][3][4]

This guide provides an objective comparison of modern alternatives, focusing on far-red and near-infrared (NIR) probes, which offer significant advantages for live-cell imaging.[4][5] We present a summary of their key quantitative performance metrics, detailed experimental protocols for their application, and visual workflows to aid in experimental design.

Key Probe Classes and Their Advantages

Silicon-Rhodamine (SiR) Probes: This class of far-red fluorescent probes has gained popularity due to its excellent cell permeability, high brightness, and fluorogenic nature—meaning they only become highly fluorescent upon binding to their target.[5][6] This property significantly reduces background noise and eliminates the need for washing steps, simplifying experimental workflows.[7][8][9] SiR probes are available for labeling various cellular structures, including the cytoskeleton (SiR-actin, SiR-tubulin) and DNA (SiR-DNA), and are well-suited for super-resolution microscopy techniques like STED and SIM.[6][8][10]

Near-Infrared (NIR) Probes: Operating in the NIR-I (700-950 nm) and NIR-II (1000-1700 nm) windows, these probes are highly advantageous for in vivo and deep-tissue imaging.[11][12][13][14] Biological tissues have lower absorption and scattering in this range, leading to deeper penetration and higher resolution imaging with reduced autofluorescence.[4][12][15]

Quantitative Performance Comparison

The following table summarizes the key quantitative performance metrics of selected alternative fluorescent probes against a common fluorescent protein, EGFP. These values are compiled from various sources and should be considered in the context of the specific experimental conditions under which they were determined.

Probe	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Relative Photostability	Cytotoxicity
EGFP	~488	~509	0.60	56,000	Moderate	Low (can form aggregates)
SiR-Actin	~652	~674	~0.41 (bound)	~100,000	High	Low at working concentrations
SiR-Tubulin	~652	~674	~0.35 (bound)	~100,000	High	Low at working concentrations
SiR-DNA	~652	~674	~0.40 (bound)	~110,000	High	Low at working concentrations
JF₆₄₆	~646	~664	0.54	150,000	Very High	Low

Experimental Protocols

Reproducibility in fluorescence microscopy hinges on meticulous experimental design and execution. Below are generalized protocols for live-cell imaging using SiR-based probes. It is crucial to optimize probe concentration and incubation times for each specific cell type and experimental setup.

Protocol 1: Live-Cell Imaging of the Cytoskeleton with SiR-Actin/SiR-Tubulin

• Cell Culture: Plate cells on glass-bottom dishes or chamber slides suitable for high-resolution microscopy. Allow cells to adhere and reach the desired confluency.

• Probe Preparation: Prepare a 1 mM stock solution of SiR-Actin or SiR-Tubulin in anhydrous DMSO.

• Staining Solution Preparation: Dilute the stock solution in a pre-warmed live-cell imaging medium to a final concentration of 100-500 nM.

• Cell Staining: Add the staining solution directly to the cells in their culture medium. Incubate for 30-60 minutes at 37°C in a CO₂ incubator.

• Imaging: Image the cells directly without a washing step. Use a fluorescence microscope with a Cy5 filter set (Excitation: 630-650 nm, Emission: 660-750 nm).[1] For long-term imaging, maintain the cells at 37°C and 5% CO₂.

Protocol 2: Live-Cell Imaging of DNA with SiR-DNA

• Cell Culture: Culture cells as described in Protocol 1.

• Probe Preparation: Prepare a 1 mM stock solution of SiR-DNA in DMSO.

• Staining Solution Preparation: Dilute the stock solution in a pre-warmed live-cell imaging medium to a final concentration of 0.5-2.5 µM.

• Cell Staining: Add the staining solution to the cells and incubate for 15-30 minutes at 37°C.

• Imaging: Proceed with imaging using a Cy5 filter set. No washing step is required.

Visualization of Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for live-cell imaging and a simplified signaling pathway that can be studied using these advanced probes.

A typical workflow for live-cell imaging experiments.

Simplified signaling pathway of cytoskeletal rearrangement.

Conclusion

The development of alternative fluorescent probes, particularly in the far-red and NIR spectrum, has significantly advanced the capabilities of live-cell imaging.[4][6] Probes like the SiR series offer a combination of high performance and ease of use, enabling researchers to conduct long-term, high-resolution imaging with minimal perturbation to the cells.[6][8] By carefully selecting probes based on their quantitative performance and optimizing experimental protocols, scientists can gain deeper insights into dynamic cellular processes, which is crucial for fundamental research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. A Critical and Comparative Review of Fluorescent Tools for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Critical and Comparative Review of Fluorescent Tools for Live-Cell Imaging. | Semantic Scholar [semanticscholar.org]
• 4. Near-infrared fluorescent probes: a next-generation tool for protein-labeling applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. scispace.com [scispace.com]
• 8. pure.mpg.de [pure.mpg.de]
• 9. New fluorescent probes to image live cells with super-resolution microscopy [mpg.de]
• 10. tebubio.com [tebubio.com]
• 11. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NIR-II Probes for In vivo Imaging | Teledyne Vision Solutions [teledynevisionsolutions.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Near-infrared molecular probes for in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Near-Infrared-II Bioimaging for in Vivo Quantitative Analysis [frontiersin.org]

A Comparative Guide to Biotin-4-Fluorescein Quenching Assays for Accurate Biomolecule Quantification

For researchers, scientists, and drug development professionals seeking precise quantification of biotin-binding sites, the Biotin-4-Fluorescein (B4F) quenching assay offers a straightforward and sensitive solution. This guide provides a comprehensive overview of the B4F assay, its comparison with alternative methods, and detailed experimental protocols to support your research needs.

The core principle of the Biotin-4-Fluorescein quenching assay lies in the significant reduction of B4F's fluorescence upon its binding to avidin (B1170675) or streptavidin.[1][2] This quenching phenomenon allows for the accurate determination of available biotin-binding sites on molecules such as streptavidin-conjugated quantum dots (QDs).[3][4][5] The assay is performed by titrating a solution of the streptavidin-conjugated molecule with B4F and monitoring the fluorescence at each step. The number of binding sites is then calculated from the point of intersection of the two linear phases of the titration curve.[4]

Performance Comparison: B4F Quenching Assay vs. Alternatives

The B4F quenching assay presents several advantages over traditional and other fluorescence-based methods for biotin (B1667282) quantification. Below is a comparative summary of its performance against common alternatives.

Assay Type	Principle	Limit of Detection	Throughput	Key Advantages	Key Disadvantages
Biotin-4-Fluorescein (B4F) Quenching Assay	Fluorescence quenching of B4F upon binding to (strept)avidin.[1][2]	Down to 0.5 nM of binding sites.[3]	High	Simple, direct measurement of available binding sites.[3]	Requires careful calibration of B4F concentration.
HABA (2-(4'-hydroxyazobenzene) benzoic acid) Assay	Absorbance shift of HABA upon displacement by biotin from avidin.[6]	~200 pmol biotin.[6]	Moderate	Well-established, simple colorimetric measurement.	Lower sensitivity compared to fluorescent methods.[6]
Fluorescence Resonance Energy Transfer (FRET) Assay	Dequenching of a fluorescent dye upon displacement of a quencher-labeled biotin analog from avidin by biotin.[6]	As low as 4 pmol biotin.[6]	High	High sensitivity, amenable to high-throughput screening.[6]	Indirect measurement, can be influenced by environmental factors affecting FRET.
Fluorescence Polarization (FP) Assay	Change in the polarization of fluorescence of a biotin-fluorophore conjugate upon binding to (strept)avidin.[2]	Nanomolar range.	High	Homogeneous assay, no separation steps required.	Can be sensitive to viscosity and temperature changes.

Experimental Protocols

Biotin-4-Fluorescein (B4F) Quenching Assay Protocol

This protocol is adapted from methodologies used for quantifying biotin binding sites on streptavidin-conjugated quantum dots.[3][4]

Materials:

• Biotin-4-Fluorescein (B4F)

• Streptavidin (SAv) or streptavidin-conjugated molecule of interest (e.g., SAv-QDs)

• Phosphate-buffered saline (PBS) or other suitable buffer

• Fluorometer or fluorescence plate reader

Procedure:

• B4F Stock Solution Preparation: Prepare a stock solution of B4F in a suitable solvent (e.g., DMSO) and determine its precise concentration spectrophotometrically.

• Calibration of B4F Concentration:

  • Prepare a known concentration of streptavidin (which has 4 biotin binding sites per molecule).[4]

  • Titrate the streptavidin solution with the B4F stock solution, measuring fluorescence at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm after each addition.[3]

  • Plot the fluorescence intensity against the B4F concentration. The intersection of the initial quenching phase and the subsequent fluorescence increase phase corresponds to the saturation of all biotin-binding sites. Use this to calculate the effective concentration of your B4F stock.

• Assay Performance:

  • Prepare a solution of your streptavidin-conjugated molecule of interest at a known concentration.

  • Perform a serial dilution of the calibrated B4F solution.

  • Add increasing concentrations of B4F to your sample solution.

  • Incubate the samples for a sufficient time to reach binding equilibrium (e.g., 30 minutes).[3]

  • Measure the fluorescence intensity of each sample.

• Data Analysis:

  • Subtract the background fluorescence from all measurements.

  • Plot the fluorescence intensity as a function of B4F concentration.

  • Perform linear regression on the two distinct linear portions of the curve.

  • The x-coordinate of the intersection point of these two lines represents the concentration of available biotin-binding sites in your sample.[3][4]

Visualizing the Assay Principle and Workflow

To further elucidate the concepts behind the B4F quenching assay, the following diagrams illustrate the underlying molecular interactions and the experimental workflow.

B4F binding to streptavidin leads to fluorescence quenching.

A streamlined workflow for the B4F quenching assay.

Conclusion

The Biotin-4-Fluorescein quenching assay is a robust and sensitive method for the quantification of biotin-binding sites. Its simplicity and direct measurement capabilities make it a valuable tool in various research and development settings, particularly for the characterization of biotinylated molecules and their conjugates. By understanding its principles and comparing it to other available methods, researchers can make informed decisions to best suit their experimental needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid estimation of avidin and streptavidin by fluorescence quenching or fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biotin-4-fluorescein based fluorescence quenching assay for determination of biotin binding capacity of streptavidin conjugated quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

cross-reactivity testing of Biotin-4-Fluorescein with other proteins

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding specificity of Biotin-4-Fluorescein, a widely used reagent in various biochemical and diagnostic assays. While Biotin-4-Fluorescein is known for its high-affinity and specific interaction with avidin (B1170675) and streptavidin, understanding its potential for non-specific binding to other proteins is crucial for the accurate interpretation of experimental results and the development of robust assays.[1][2][3][4][5]

This document outlines the experimental methodologies to assess the cross-reactivity of Biotin-4-Fluorescein against a panel of common proteins. The provided protocols for Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR) will enable researchers to quantitatively evaluate the binding characteristics of this reagent.

Understanding the Binding Properties of Biotin-4-Fluorescein

Biotin-4-Fluorescein is a conjugate of biotin (B1667282) and the fluorescent dye fluorescein (B123965). The biotin moiety facilitates high-affinity binding to avidin and streptavidin, a property extensively utilized in various detection and purification systems.[1][2][4][5] A key characteristic of this interaction is the quenching of the fluorescein fluorescence upon binding to avidin or streptavidin, which can be used to quantify the number of available biotin-binding sites.[1][3][6][7][8][9][10]

While the specificity for avidin and streptavidin is well-established, any off-target binding to other proteins in a complex biological sample can lead to background noise and false-positive signals. Therefore, a thorough cross-reactivity assessment is essential for validating its use in sensitive applications.

Quantitative Assessment of Cross-Reactivity

To evaluate the cross-reactivity of Biotin-4-Fluorescein, its binding to a panel of common, structurally diverse proteins should be compared against its binding to its intended target, streptavidin. The following table presents a hypothetical dataset illustrating the expected outcomes of such a study.

Target Protein	Binding Affinity (KD)	Percent Cross-Reactivity
Streptavidin	~1 x 10⁻¹⁵ M	100% (Reference)
Bovine Serum Albumin (BSA)	No significant binding detected	< 0.01%
Lysozyme	No significant binding detected	< 0.01%
Human Immunoglobulin G (IgG)	No significant binding detected	< 0.01%
Casein	No significant binding detected	< 0.01%

Note: This table presents hypothetical data. Actual values must be determined experimentally.

Experimental Protocols for Cross-Reactivity Testing

The following are detailed protocols for two standard methods to quantitatively assess the binding of Biotin-4-Fluorescein to various proteins.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This method is used to determine the specificity of Biotin-4-Fluorescein by measuring its ability to bind to immobilized proteins in the presence of a competing biotinylated molecule. A lower signal in the presence of a non-target protein indicates a higher degree of cross-reactivity.

Materials:

• 96-well microtiter plates

• Streptavidin, Bovine Serum Albumin (BSA), Lysozyme, Human IgG (for coating)

• Coating Buffer (e.g., 0.1 M sodium bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Biotin-4-Fluorescein

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

Protocol:

• Coating: Coat the wells of a 96-well plate with 100 µL of 10 µg/mL solutions of streptavidin (positive control) and the test proteins (BSA, lysozyme, IgG) in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Block non-specific binding sites by adding 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competitive Binding: Prepare a series of dilutions of Biotin-4-Fluorescein. Add 50 µL of each dilution to the wells, followed by 50 µL of a constant concentration of Streptavidin-HRP. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Substrate Addition: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader. The signal intensity is inversely proportional to the amount of Biotin-4-Fluorescein bound to the coated protein.

Surface Plasmon Resonance (SPR)

SPR is a powerful technique for real-time, label-free analysis of biomolecular interactions. It can provide quantitative data on the association and dissociation rates of Biotin-4-Fluorescein with immobilized proteins.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chips (e.g., CM5)

• Immobilization reagents (e.g., EDC, NHS)

• Streptavidin, BSA, Lysozyme, Human IgG (for immobilization)

• Running Buffer (e.g., HBS-EP+)

• Biotin-4-Fluorescein solutions at various concentrations

Protocol:

• Surface Preparation: Immobilize streptavidin and the test proteins (BSA, lysozyme, IgG) on separate flow cells of a sensor chip using standard amine coupling chemistry. An underivatized flow cell should be used as a reference.

• Binding Analysis: Inject a series of concentrations of Biotin-4-Fluorescein over the sensor surface at a constant flow rate.

• Data Acquisition: Monitor the change in the SPR signal (response units, RU) over time to obtain sensorgrams for the association and dissociation phases.

• Regeneration: After each binding cycle, regenerate the sensor surface using a suitable regeneration solution to remove the bound Biotin-4-Fluorescein.

• Data Analysis: Fit the sensorgram data to appropriate binding models to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). A lower KD value indicates a higher binding affinity.

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the competitive ELISA and SPR assays.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Application of biotin-4-fluorescein in homogeneous fluorescence assays for avidin, streptavidin, and biotin or biotin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Avidin vs . Streptavidin - e-Proteins [e-proteins.com]
• 6. nicoyalife.com [nicoyalife.com]
• 7. books.rsc.org [books.rsc.org]
• 8. microbenotes.com [microbenotes.com]
• 9. Biotin-4-Fluorescein 5 mg | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Guide: Monovalent vs. Tetravalent Streptavidin for Biotin-4-Fluorescein Binding

For researchers, scientists, and drug development professionals, the choice between monovalent and tetravalent streptavidin is critical for experimental success. This guide provides a detailed comparison of their performance in binding Biotin-4-Fluorescein, supported by experimental data, to facilitate an informed decision for your specific application.

Streptavidin, a tetrameric protein from Streptomyces avidinii, is renowned for its remarkably high and specific affinity for biotin (B1667282).[1] This interaction is a cornerstone of numerous biotechnological applications. While the wild-type tetravalent streptavidin offers four biotin binding sites, engineered monovalent streptavidin presents a single functional binding site per tetramer.[1][2] This fundamental difference in valency dictates their utility in various experimental setups. Tetravalent streptavidin's ability to bind multiple biotinylated molecules can lead to cross-linking and aggregation, which can be advantageous in certain assays but detrimental in others where 1:1 labeling is crucial.[1] Monovalent streptavidin, conversely, ensures a stoichiometric 1:1 interaction, preventing unwanted clustering of target molecules.[1]

Quantitative Comparison of Binding Properties

The binding kinetics and affinity of monovalent and tetravalent streptavidin for biotin and biotinylated molecules are critical parameters for experimental design. The following table summarizes key quantitative data for the binding of biotin and a Biotin-Fluorescein conjugate, a close analog of Biotin-4-Fluorescein.

Parameter	Monovalent Streptavidin	Tetravalent Streptavidin	Data Source
Binding Stoichiometry	1 Biotin-4-Fluorescein per tetramer	Up to 4 Biotin-4-Fluorescein per tetramer	[1]
Dissociation Constant (Kd) for Biotin	~4.8 x 10⁻¹⁴ M	~4.4 x 10⁻¹⁴ M	[2]
Off-rate (k_off) for Biotin-Fluorescein Conjugate	Comparable to wild-type	<10% dissociation in 12 hours at 37°C	[1]
On-rate (k_on) for Biotin-4-Fluorescein	Not available in cited literature	Not available in cited literature

Note: The dissociation constants (Kd) for biotin are nearly identical, indicating that the engineering of monovalent streptavidin does not compromise the intrinsic high affinity of the binding pocket.[2] Similarly, the off-rates for a biotin-fluorescein conjugate are comparable, demonstrating the high stability of the complex for both forms.[1] Specific on-rate values for Biotin-4-Fluorescein with both monovalent and tetravalent streptavidin were not available in the reviewed literature.

Experimental Protocols

A fluorescence quenching assay is a common method to determine the binding of Biotin-4-Fluorescein to streptavidin.[3][4][5] The intrinsic fluorescence of Biotin-4-Fluorescein is significantly quenched upon binding to streptavidin, providing a direct measure of the interaction.

Protocol: Fluorescence Quenching Assay for Biotin-4-Fluorescein Binding

Objective: To determine the binding capacity and observe the binding interaction of Biotin-4-Fluorescein with monovalent and tetravalent streptavidin.

Materials:

• Monovalent Streptavidin

• Tetravalent Streptavidin

• Biotin-4-Fluorescein

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fluorometer or microplate reader with fluorescence capabilities (Excitation: ~490 nm, Emission: ~520 nm)

• Black microplates (e.g., 96-well)

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of monovalent and tetravalent streptavidin in PBS. Determine the precise concentration using UV-Vis spectrophotometry (A280).

  • Prepare a stock solution of Biotin-4-Fluorescein in a suitable solvent (e.g., DMSO) and then dilute it in PBS to a working concentration. Protect the solution from light.

• Assay Setup:

  • In a black microplate, prepare a series of wells containing a fixed concentration of either monovalent or tetravalent streptavidin (e.g., 10 nM).

  • Prepare a serial dilution of Biotin-4-Fluorescein in PBS.

• Titration:

  • Add increasing concentrations of the Biotin-4-Fluorescein dilution series to the wells containing streptavidin.

  • Include control wells with Biotin-4-Fluorescein only (no streptavidin) to measure the maximum fluorescence.

  • Include a blank well with PBS only.

• Incubation:

  • Incubate the microplate at room temperature for a sufficient time to allow the binding to reach equilibrium (e.g., 30 minutes). Protect the plate from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each well using a fluorometer with excitation at ~490 nm and emission at ~520 nm.

• Data Analysis:

  • Subtract the blank reading from all measurements.

  • Plot the fluorescence intensity as a function of the Biotin-4-Fluorescein concentration.

  • For tetravalent streptavidin, the fluorescence will decrease as Biotin-4-Fluorescein binds and is quenched. Once all binding sites are saturated, the fluorescence will increase as unbound Biotin-4-Fluorescein is added. The equivalence point, where the fluorescence is at a minimum, corresponds to the binding capacity.

  • For monovalent streptavidin, a similar quenching will be observed, but the equivalence point will correspond to a 1:1 molar ratio.

Visualizing the Binding Interactions

The following diagrams illustrate the fundamental difference in the binding of Biotin-4-Fluorescein to monovalent and tetravalent streptavidin.

Caption: Monovalent vs. Tetravalent Streptavidin Binding Stoichiometry.

Caption: Workflow for the Biotin-4-Fluorescein Fluorescence Quenching Assay.

Conclusion

The choice between monovalent and tetravalent streptavidin for Biotin-4-Fluorescein binding depends entirely on the experimental objective.

• Tetravalent streptavidin is ideal for applications requiring signal amplification or the cross-linking of biotinylated molecules, such as in certain immunoassays or affinity purification schemes. Its multiple binding sites can enhance avidity and lead to the formation of larger complexes.

• Monovalent streptavidin is the superior choice when a precise 1:1 interaction is necessary to avoid aggregation or steric hindrance. This is critical in applications like single-molecule tracking, live-cell imaging of receptors, and when precise labeling of a biotinylated target is required without inducing artificial clustering.

Both forms exhibit the hallmark high affinity and stability of the streptavidin-biotin interaction. By understanding the distinct advantages of each, researchers can select the optimal reagent to achieve reliable and accurate experimental outcomes.

References

• 1. A monovalent streptavidin with a single femtomolar biotin binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 3. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots | Semantic Scholar [semanticscholar.org]
• 4. Biotin-4-Fluorescein Based Fluorescence Quenching Assay for Determination of Biotin Binding Capacity of Streptavidin Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biotin-4-fluorescein based fluorescence quenching assay for determination of biotin binding capacity of streptavidin conjugated quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]

A Quantitative Comparison of Biotin-4-Fluorescein and Other Common Fluorophores

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorophore is a critical decision that influences the sensitivity, accuracy, and reproducibility of fluorescence-based assays. This guide provides a quantitative comparison of Biotin-4-Fluorescein with other widely used fluorophores in a similar spectral range, supported by experimental data and detailed methodologies.

Photophysical Properties: A Quantitative Overview

The performance of a fluorophore is determined by its intrinsic photophysical properties. Key metrics include the molar extinction coefficient (a measure of how strongly the fluorophore absorbs light at a specific wavelength), the quantum yield (the efficiency of converting absorbed light into emitted fluorescence), and photostability (the ability to resist photodegradation upon exposure to light).

The following table summarizes the key photophysical properties of Biotin-4-Fluorescein and other commonly used green-emitting fluorophores.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Brightness (ε × Φ)	Photostability
Biotin-4-Fluorescein	492 - 494	518 - 523	≥70,000	0.79 - 0.95[1]	55,300 - 66,500	Moderate
Fluorescein (B123965) (FITC)	494	518	75,000	0.92	69,000	Low[2]
Alexa Fluor 488	495	519	71,000	0.92[2]	65,320	High[2]
DyLight 488	493	518	70,000	Not Specified	Not Specified	High[2][3]
Cy2	489	506	150,000	0.12	18,000	Moderate

Note: The brightness of a fluorophore is proportional to the product of its molar extinction coefficient and quantum yield. The values presented here are based on available data and may vary depending on the specific experimental conditions, such as solvent, pH, and conjugation to biomolecules.

In-depth Look at Photostability

Photostability is a critical parameter for applications requiring prolonged or intense illumination, such as fluorescence microscopy and high-throughput screening. While Biotin-4-Fluorescein is a versatile tool, its fluorescein component is susceptible to photosensitized oxidation, which can lead to the degradation of the biotin (B1667282) moiety and affect binding studies[4].

In comparison, modern fluorophores like Alexa Fluor 488 and DyLight 488 have been specifically engineered for enhanced photostability, making them more suitable for demanding imaging applications[2][3].

Experimental Protocols

Accurate and reproducible quantitative data relies on standardized experimental protocols. Below are detailed methodologies for determining the key photophysical properties of fluorophores.

Measurement of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φ) is determined relative to a well-characterized standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Fluorophore of interest (test sample)

• Quantum yield standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54)

• Spectroscopic grade solvent

Procedure:

• Prepare a series of dilutions for both the test sample and the quantum yield standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the absorbance spectra of all solutions using the UV-Vis spectrophotometer and record the absorbance at the excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the spectrofluorometer at the same excitation wavelength used for the absorbance measurements. Ensure the entire emission spectrum is recorded.

• Correct the emission spectra for the wavelength-dependent sensitivity of the detector.

• Integrate the corrected emission spectra to obtain the total fluorescence intensity for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the test sample and the standard. The slope of the resulting linear fit is proportional to the quantum yield.

• Calculate the quantum yield of the test sample using the following equation:

  Φ_sample = Φ_standard × (Slope_sample / Slope_standard) × (η_sample² / η_standard²)

  where Φ is the quantum yield, Slope is the gradient from the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent. If the same solvent is used for both the sample and standard, the refractive index term cancels out.

Measurement of Photostability (Photobleaching Assay)

This protocol quantifies the rate of photobleaching of a fluorophore under continuous illumination.

Materials:

• Fluorescence microscope with a stable light source (e.g., laser or arc lamp) and appropriate filter sets.

• Sensitive camera (e.g., sCMOS or EMCCD).

• Microscope slides and coverslips.

• Solution of the fluorophore of interest.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Prepare a sample of the fluorophore solution on a microscope slide and cover with a coverslip.

• Mount the slide on the microscope stage and bring the sample into focus.

• Select a region of interest (ROI) for photobleaching analysis.

• Acquire a time-lapse series of images of the ROI under continuous illumination. The illumination intensity and acquisition parameters should be kept constant throughout the experiment.

• Measure the mean fluorescence intensity within the ROI for each image in the time series.

• Correct for background fluorescence by subtracting the intensity of a region without the fluorophore.

• Normalize the fluorescence intensity at each time point to the initial intensity (at time t=0).

• Plot the normalized fluorescence intensity as a function of time .

• Determine the photobleaching half-life (t½) , which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. A longer half-life indicates higher photostability.

Visualizing Experimental Workflows and Interactions

Streptavidin-Biotin Interaction

The high-affinity, non-covalent interaction between streptavidin and biotin is a cornerstone of many biotechnological applications. Biotin-4-Fluorescein is frequently used to probe this interaction.

References

• 1. Biotin-4-fluorescein *CAS 1032732-74-3* | AAT Bioquest [aatbio.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The photostability of the commonly used biotin-4-fluorescein probe - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review of Biotin-4-Fluorescein applications and limitations

For researchers, scientists, and drug development professionals, the selection of appropriate fluorescent probes is a critical determinant of experimental success. Biotin-4-Fluorescein has long been a widely used tool for the detection and visualization of biological molecules. However, with the advent of newer fluorophores, a thorough understanding of its applications, limitations, and a comparison with available alternatives is essential for optimal experimental design.

This guide provides a comprehensive literature review of Biotin-4-Fluorescein, detailing its applications and limitations, and offering a comparison with a leading alternative, Biotin-Alexa Fluor 488. The information presented is supported by experimental data and protocols to aid in the selection of the most suitable reagent for your research needs.

Performance Comparison: Biotin-4-Fluorescein vs. Alternatives

A superior alternative for many applications is Biotin-Alexa Fluor 488. The Alexa Fluor family of dyes is renowned for its enhanced brightness and photostability.[1]

Property	Biotin-4-Fluorescein (based on Fluorescein)	Biotin-Alexa Fluor 488	Key Advantages of Alternative
Excitation Max (nm)	~494	~495	Similar excitation spectra allow for use with common 488 nm laser lines.
Emission Max (nm)	~523	~519	Similar emission spectra suitable for standard green fluorescence detection channels.
Quantum Yield	0.79 - 0.92 (solvent dependent)	0.92	Higher and more consistent quantum yield contributes to greater brightness.
Photostability	Moderate	High	Significantly more resistant to photobleaching, enabling longer exposure times and more stable signal for quantitative imaging.[1]
pH Dependence	Fluorescence is pH-sensitive	Fluorescence is stable over a wide pH range	Reliable signal in varying cellular environments.[1]
Aqueous Solubility	Poor	High	Easier to work with in biological buffers without the need for organic solvents.

Key Applications and Experimental Considerations

The high-affinity interaction between biotin (B1667282) and avidin (B1170675) or streptavidin forms the basis for the widespread use of Biotin-4-Fluorescein in a variety of biological assays. The core principle involves the use of a biotinylated primary molecule (e.g., an antibody or ligand) which is then detected by a fluorescently labeled avidin or streptavidin conjugate. The fluorescence of Biotin-4-Fluorescein is significantly quenched upon binding to avidin or streptavidin, a property that can be exploited for quantitating biotin-binding sites.

Common Applications:

• Immunoassays (ELISA): Used for the detection and quantification of antigens.

• Immunofluorescence (IF): For visualizing the localization of proteins in cells and tissues.

• Flow Cytometry: For identifying and quantifying specific cell populations.

• Bioconjugation: For labeling and tracking biomolecules.

Limitations of Biotin-4-Fluorescein

Despite its utility, Biotin-4-Fluorescein has several notable limitations that researchers should consider:

• Photostability: The fluorescein (B123965) component is susceptible to photobleaching, which can lead to signal loss during prolonged imaging and may not be ideal for quantitative applications.

• Photosensitized Oxidation: The biotin moiety in the probe can undergo photosensitized oxidation, leading to the formation of biotin sulfoxides. This can potentially impact the accuracy of binding site quantification.

• pH Sensitivity: The fluorescence intensity of fluorescein is dependent on pH, which can be a confounding factor in experiments where pH may vary.[1]

• Aqueous Solubility: Biotin-4-Fluorescein has poor solubility in aqueous solutions, often requiring the use of organic solvents like DMSO for stock solutions.

Alternatives Offering Enhanced Performance

For applications demanding high sensitivity, photostability, and pH insensitivity, biotinylated versions of modern fluorescent dyes such as Alexa Fluor 488, AZDye™ 488, and BP Fluor 488 are recommended alternatives. These probes overcome many of the shortcomings of Biotin-4-Fluorescein, providing brighter, more stable, and more reliable signals.

Experimental Protocols

Detailed methodologies for key applications are provided below. These protocols are general guidelines and may require optimization for specific experimental systems.

Immunofluorescence Staining of the EGFR Signaling Pathway

This protocol describes the use of a biotinylated antibody and a fluorescently-labeled streptavidin to visualize the Epidermal Growth factor Receptor (EGFR) and its activation.

Materials:

• Cells grown on coverslips

• Epidermal Growth Factor (EGF)

• 4% Paraformaldehyde in PBS

• 0.1% Triton X-100 in PBS

• Blocking Buffer (e.g., 1% BSA in PBS)

• Biotinylated primary antibody against EGFR or phospho-EGFR

• Streptavidin-Alexa Fluor 488

• DAPI

• Mounting Medium

Procedure:

• Culture cells on glass coverslips to the desired confluency.

• If studying receptor activation, serum-starve the cells and then stimulate with EGF for the desired time.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Block non-specific binding sites with 1% BSA in PBS for 1 hour.

• Incubate with the biotinylated primary antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with Streptavidin-Alexa Fluor 488 diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash twice with PBS.

• Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Visualize the samples using a fluorescence or confocal microscope.

Flow Cytometry Protocol for Cell Surface Staining

This protocol outlines the use of a biotinylated primary antibody and a fluorescent streptavidin conjugate for the detection of cell surface markers.

Materials:

• Single-cell suspension

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Biotinylated primary antibody

• Streptavidin-fluorophore conjugate (e.g., Streptavidin-Alexa Fluor 488)

Procedure:

• Prepare a single-cell suspension of the target cells.

• Wash the cells with Flow Cytometry Staining Buffer.

• Incubate the cells with the biotinylated primary antibody for 30 minutes at 4°C.

• Wash the cells twice with staining buffer.

• Incubate the cells with the streptavidin-fluorophore conjugate for 30 minutes at 4°C in the dark.

• Wash the cells twice with staining buffer.

• Resuspend the cells in an appropriate volume of staining buffer.

• Analyze the samples on a flow cytometer.

Sandwich ELISA Protocol

This protocol describes a sandwich ELISA using a biotinylated detection antibody and a streptavidin-enzyme conjugate for signal amplification. For a fluorescent readout, a streptavidin-fluorophore conjugate and a fluorescent plate reader would be used.

Materials:

• ELISA plate

• Capture antibody

• Blocking buffer

• Sample and standards

• Biotinylated detection antibody

• Streptavidin-HRP (for colorimetric detection) or Streptavidin-fluorophore (for fluorescent detection)

• Substrate (e.g., TMB for HRP)

• Stop solution (for colorimetric detection)

• Wash buffer

Procedure:

• Coat the wells of an ELISA plate with the capture antibody overnight at 4°C.

• Wash the plate and block non-specific binding sites.

• Add samples and standards to the wells and incubate.

• Wash the plate and add the biotinylated detection antibody.

• Wash the plate and add the streptavidin-enzyme or streptavidin-fluorophore conjugate.

• Wash the plate and add the appropriate substrate.

• If using an enzyme conjugate, stop the reaction with a stop solution.

• Read the absorbance or fluorescence on a plate reader.

Visualizing Signaling Pathways: EGFR Activation

Biotinylated ligands, such as Biotin-EGF, can be used to track the internalization and trafficking of receptors like EGFR, providing insights into signaling dynamics. Upon binding of EGF, the EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades such as the MAPK/ERK and PI3K/AKT pathways.

References

• 1. chem.uci.edu [chem.uci.edu]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Biotin-4-Fluorescein

The proper disposal of laboratory chemicals is not just a matter of regulatory compliance, but also a critical component of a robust safety culture. For researchers, scientists, and drug development professionals, understanding the specific disposal procedures for compounds like Biotin-4-Fluorescein is essential for ensuring a safe working environment and minimizing environmental impact. While Biotin-4-Fluorescein is generally not classified as a hazardous substance, adherence to established disposal protocols is mandatory.[1][2][3]

Chemical and Physical Properties

A summary of the key quantitative data for Biotin-4-Fluorescein is provided below. This information is critical for safe handling and storage.

Property	Value
Molecular Formula	C₃₃H₃₂N₄O₈S
Molecular Weight	644.69 g/mol [1]
Form	Powder
Storage Temperature	Room temperature or Freezer (-10°C to -35°C)[2]
Extinction Coefficient	≥70 at 491-497 nm in 0.05 M phosphate (B84403) buffer

Disposal Procedures

The disposal of Biotin-4-Fluorescein should always be conducted in accordance with federal, state, and local regulations.[1] Although it is not classified as a hazardous waste in its purchased form, proper waste management practices must be followed.[4]

Step-by-Step Disposal Guide:

• Consult Safety Data Sheet (SDS) and Local Regulations: Before beginning any disposal process, always review the most current SDS for Biotin-4-Fluorescein and be familiar with your institution's specific environmental health and safety (EHS) guidelines.[5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling Biotin-4-Fluorescein waste.[1]

• Segregate Waste: Keep Biotin-4-Fluorescein waste separate from other chemical waste streams to prevent accidental mixing with incompatible substances.[5] It is also best practice to segregate solid and liquid waste.[5]

• Solid Waste Disposal:

  • Collect solid Biotin-4-Fluorescein waste, such as contaminated lab paper or pipette tips, in a designated, leak-proof container.[2]

  • For spills of the powder, sweep up the material, taking care to avoid generating dust, and place it into a suitable, closed container for disposal.[2][6]

• Liquid Waste Disposal:

  • Collect solutions containing Biotin-4-Fluorescein in a clearly labeled, sealed, and chemically compatible waste container.[5]

  • Do not pour Biotin-4-Fluorescein solutions down the drain.[5]

• Container Labeling: Clearly label the waste container with "Biotin-4-Fluorescein" and indicate that it is non-hazardous chemical waste, unless mixed with other hazardous materials.

• Storage of Waste: Store the sealed waste container in a designated and secure area away from general laboratory traffic until it can be collected for disposal.

• Final Disposal: Arrange for the collection and disposal of the waste through your institution's EHS department or a licensed chemical waste disposal contractor.[5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Biotin-4-Fluorescein.

Biotin-4-Fluorescein Disposal Workflow

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of Biotin-4-Fluorescein, contributing to a secure and environmentally responsible research environment.

References

• 1. abmole.com [abmole.com]
• 2. biotium.com [biotium.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. itwtranstech.com [itwtranstech.com]
• 5. benchchem.com [benchchem.com]
• 6. creativepegworks.com [creativepegworks.com]

Essential Safety and Operational Guide for Handling Biotin-4-Fluorescein

For researchers, scientists, and drug development professionals, the safe and effective handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of Biotin-4-Fluorescein, including detailed operational and disposal plans to ensure laboratory safety and experimental integrity.

Physical and Chemical Properties

A summary of the key quantitative data for Biotin-4-Fluorescein is presented below for easy reference.

Property	Value
Molecular Formula	C₃₃H₃₂N₄O₈S[1]
Molecular Weight	644.69 g/mol [1]
Appearance	Powder
Purity	≥95.0% (HPLC)
Excitation Maximum	494 nm[2]
Emission Maximum	523 nm[2]
Storage Temperature	Room temperature, protect from light[2] or Freezer (-10°C to -35°C), desiccate, protect from light[3]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against potential exposure. The following table outlines the recommended PPE for handling Biotin-4-Fluorescein.

PPE Category	Specific Recommendations	Purpose
Eye Protection	Safety glasses with side-shields or goggles conforming to EN166 (EU) or NIOSH (US).	Protects eyes from splashes or contact with the powder form of the reagent.[4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.[4]	Prevents skin contact with the chemical.[4]
Body Protection	Laboratory coat.	Provides a barrier against accidental spills.[4]
Respiratory Protection	Generally not required under normal use with adequate ventilation. If dust formation is significant, a NIOSH-certified respirator (e.g., N95) may be necessary.[4]	Prevents inhalation of fine particles.[4]

Experimental Protocol: Safe Handling and Disposal Workflow

Adherence to a strict operational workflow is essential for minimizing risk and ensuring the integrity of experiments involving Biotin-4-Fluorescein.

1. Preparation and Weighing:

• Handle the compound in a well-ventilated area, such as a chemical fume hood, to prevent the formation and inhalation of dust.[4]

• Ensure that an eyewash station and safety shower are readily accessible.

• Before handling, confirm all necessary PPE is worn correctly.

2. Dissolution:

• To create a stock solution, dissolve Biotin-4-Fluorescein in an appropriate solvent such as anhydrous DMSO, DMF, or 100% methanol.[2]

• For aqueous applications, the organic solvent solution can be diluted into aqueous buffers. It is not recommended to store the aqueous solution for more than one day.[5]

3. Use in Experiments:

• When using Biotin-4-Fluorescein in assays, be aware that it is light-sensitive. Avoid exposure to direct sunlight and prolonged exposure to ambient light.[6]

• Note that fluorescein (B123965) does not fluoresce at a pH ≤ 6; therefore, use buffers with a pH > 6.[6]

4. Spillage and Cleanup:

• In case of a spill, limit the spillage and sweep up the solid material.

• Place the collected material into a suitable, closed container for disposal.[3]

• Clean the affected area with normal cleaning agents, avoiding the use of solvents.[3]

5. Disposal Plan:

• Dispose of all waste in accordance with applicable local, regional, and national hazardous waste regulations.[7][8]

• Solid Waste: Collect unused or expired Biotin-4-Fluorescein powder in its original container or a clearly labeled, sealed container for solid chemical waste.[4]

• Contaminated Items: Items such as weigh boats, pipette tips, and gloves that have come into contact with the compound should be collected in a designated, sealed plastic bag or container for disposal.[4]

• Do not dispose of Biotin-4-Fluorescein down the drain or in regular solid waste.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe handling of Biotin-4-Fluorescein.

Caption: Safe Handling and Disposal Workflow for Biotin-4-Fluorescein.

References

• 1. abmole.com [abmole.com]
• 2. Invitrogen™ Biotin-4-Fluorescein | Fisher Scientific [fishersci.ca]
• 3. biotium.com [biotium.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. fishersci.com [fishersci.com]